4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Executive Summary

In the landscape of advanced active pharmaceutical ingredient (API) synthesis, highly functionalized pyrimidine derivatives serve as critical scaffolds. This whitepaper provides an in-depth technical analysis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (CAS: 30958-38-4). By dissecting its structural properties, molecular weight, and synthetic behavior, this guide equips researchers and drug development professionals with the mechanistic understanding required to leverage this intermediate in complex nucleoside analog and kinase inhibitor workflows.

Structural and Physicochemical Properties

The reactivity of a pyrimidine core is dictated by its electronic distribution. Pyrimidines are inherently

-deficient heterocycles; the electronegative nitrogen atoms in the ring pull electron density away from the carbon centers[1].

In 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, this ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-deficiency is aggressively amplified by the nitro ( ) group at the C5 position. The nitro group exerts strong electron-withdrawing effects via both inductive and resonance mechanisms, significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This electronic environment makes the C2 and C6 positions exceptionally electrophilic and susceptible to Nucleophilic Aromatic Substitution ( ).

Furthermore, the phenylmethoxy (benzyloxy) groups at C2 and C6 act as robust, lipophilic protecting groups that can later be cleaved via palladium-catalyzed hydrogenolysis under mild conditions.

Quantitative Data Summary

The following table summarizes the validated physicochemical parameters of the compound:

Property	Value
IUPAC Name	4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine
CAS Number	30958-38-4
Molecular Formula
Molecular Weight	351.36 g/mol
Monoisotopic Mass	351.1219 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	7

Synthetic Workflow: Nucleophilic Aromatic Substitution ( )

As an application scientist overseeing API intermediate scale-up, I emphasize the critical nature of temperature control and nucleophile preparation during the synthesis of this compound. The standard approach involves the displacement of chloride leaving groups from 2,6-dichloro-4-methyl-5-nitropyrimidine using a benzyloxide nucleophile.

Step-by-Step Synthesis Protocol

This protocol is designed as a self-validating system, ensuring high yield while preventing off-target reactions (such as ether cleavage or deprotonation of the C4-methyl group).

• Substrate Preparation: Dissolve 1.0 equivalent of 2,6-dichloro-4-methyl-5-nitropyrimidine in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Nucleophile Activation: In a separate, dry flask, dissolve 2.1 equivalents of benzyl alcohol (phenylmethanol) in anhydrous THF. Slowly add 2.2 equivalents of sodium hydride (NaH, 60% dispersion in mineral oil) at 0°C. Stir for 30 minutes to quantitatively generate the strongly nucleophilic benzyloxide anion.

• Controlled Addition: Dropwise add the benzyloxide solution to the pyrimidine solution. Critical Causality: The ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  reaction is highly exothermic. You must strictly maintain the internal reaction temperature below 5°C during addition to prevent the degradation of the Meisenheimer complex intermediate.

• Reaction & Monitoring: Allow the mixture to slowly warm to room temperature. Monitor progression via Thin-Layer Chromatography (TLC) (Hexanes:Ethyl Acetate 3:1). The strong electron-withdrawing nitro group ensures rapid

  completion.

• Quenching & Workup: Quench the reaction with saturated aqueous ammonium chloride (

  ) to neutralize excess base. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( ), and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography to isolate the pure target compound.

Figure 1: Nucleophilic aromatic substitution (SNAr) pathway for target pyrimidine synthesis.

Analytical Characterization & Validation

To establish trustworthiness in the synthetic output, the molecular weight and structural integrity must be validated. Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard for this verification.

Step-by-Step LC-MS Protocol

• Sample Preparation: Dissolve 1 mg of the purified product in 1 mL of LC-MS grade acetonitrile (MeCN). Vortex until fully dissolved, then filter through a 0.22 µm PTFE syringe filter into an autosampler vial to protect the column frit.

• Chromatographic Separation: Inject 5 µL onto a C18 Reverse-Phase column (e.g., 50 mm x 2.1 mm, 1.8 µm). Run a gradient elution from 5% to 95% MeCN in water (both containing 0.1% formic acid) over 5 minutes at a flow rate of 0.4 mL/min.

• Mass Spectrometry Detection: Operate the mass spectrometer with an Electrospray Ionization (ESI) source in positive ion mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

• Data Analysis: Extract the ion chromatogram. Because the pyrimidine nitrogens readily accept protons in the acidic mobile phase, the compound will yield a strong

  adduct. A sharp chromatographic peak with a corresponding mass-to-charge ratio (m/z) of 352.36 validates the theoretical molecular weight of 351.36 g/mol and confirms structural identity.

Figure 2: LC-MS analytical workflow for validating molecular weight and compound purity.

Applications in Drug Development

The strategic value of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine lies in its downstream potential. By subjecting this intermediate to catalytic hydrogenation (e.g.,

gas with a Pd/C catalyst), the C5-nitro group is cleanly reduced to a primary amine, yielding 5-amino-4-methyl-2,6-bis(benzyloxy)pyrimidine.

This resulting 5-amino-pyrimidine is a highly sought-after pharmacophore. It serves as a primary building block for synthesizing fused bicyclic systems—such as purines, pteridines, and substituted pyrazolo-pyrimidines—which are the core structural motifs in many FDA-approved ATP-competitive kinase inhibitors and antiviral nucleoside analogs.

References

• Title: 30958-38-4 | 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine Source: chemikart.com URL:

• [2] Title: Nucleophilic aromatic substitution - Wikipedia Source: wikipedia.org URL:

• [1] Title: Pyrimidine - Wikipedia Source: wikipedia.org URL:

Sources

• 1. Pyrimidine - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

Therapeutic Applications and Synthetic Utility of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the landscape of rational drug design, highly functionalized pyrimidine derivatives serve as foundational scaffolds for a vast array of therapeutics. 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (CAS 30958-38-4) is a specialized, highly protected "pro-building block." While its lipophilic, fully protected nature precludes direct in vivo administration, its true therapeutic value is unlocked through targeted deprotection and reduction.

This technical guide explores the structural causality behind its design, the self-validating synthetic protocols required to convert it into its active core—5-amino-6-methyluracil —and the profound antioxidant, hepatoprotective, and anti-inflammatory applications of its downstream derivatives.

Chemical Architecture & Causality of Protection

The molecular architecture of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine is engineered for synthetic stability and precise downstream activation [1].

• Benzyloxy (Phenylmethoxy) Groups at C2 and C6: The uracil core is naturally prone to keto-enol tautomerization, which complicates selective functionalization and drastically reduces solubility in organic solvents. By masking the oxygen atoms with benzyloxy groups, the pyrimidine ring is locked into a fully aromatic, highly lipophilic state. This allows the molecule to endure harsh upstream synthetic conditions without unwanted side reactions.

• Nitro Group at C5: The nitro group serves as an electrophilic, stable placeholder. It prevents premature oxidation during storage and is poised for a single-step reduction to an electron-donating amino group, which is the primary pharmacophore for its antioxidant activity.

Core Experimental Workflow: Global Deprotection & Reduction

To transition from a protected intermediate to a therapeutic agent, the molecule must undergo a global hydrogenolysis and reduction to yield 5-amino-6-methyluracil . The following protocol is designed as a self-validating system to ensure maximum yield and purity.

Protocol: One-Pot Catalytic Hydrogenolysis and Reduction

Objective: Simultaneous cleavage of O-benzyl ethers and reduction of the C5-nitro group.

• Substrate Dissolution: Dissolve 10 mmol of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in 50 mL of anhydrous ethanol.

  • Causality: Ethanol serves as an optimal proton-donating solvent that stabilizes the intermediate amine while effectively solubilizing the highly lipophilic starting material.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) at 10 mol% loading.

  • Causality: The palladium surface provides the precise activation energy required to simultaneously cleave the sterically hindered O-benzyl bonds (releasing toluene) and reduce the electrophilic nitro group to an amine.

• Hydrogenation: Purge the reaction vessel with Argon to remove ambient oxygen, then introduce

  gas at 2-3 atm. Stir vigorously at 25°C for 4-6 hours.

• Self-Validation (TLC Monitoring): Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (1:1) eluent.

  • Validation: The reaction is deemed complete when the high-

    starting material spot completely disappears, replaced by a baseline-polar spot indicating the formation of the highly polar uracil derivative.

• Workup: Filter the mixture through a Celite pad to safely remove the pyrophoric Pd/C catalyst. Wash the pad with hot ethanol to ensure complete recovery of the product.

• Crystallization: Concentrate the filtrate under reduced pressure to induce the crystallization of 5-amino-6-methyluracil.

• Analytical Validation: Confirm the structural conversion via

  NMR (DMSO- ).

  • Validation Criteria: The complete absence of the aromatic multiplet at

    7.3-7.5 ppm confirms successful debenzylation, while the appearance of a broad singlet at 5.0 ppm confirms the formation of the group.

Fig 1: Synthetic pipeline from protected pyrimidine to therapeutic applications.

Therapeutic Applications of the Unlocked Core

Once converted to 5-amino-6-methyluracil, the compound exhibits profound pharmacological activity, primarily functioning as a potent pyrimidine antioxidant[2].

Hepatoprotection and Radical Quenching

In states of severe chemical intoxication (e.g., carbon tetrachloride exposure), hepatocytes undergo massive oxidative stress, generating reactive oxygen species (ROS) that initiate lipid peroxidation (LPO) in cell membranes. The C5-amino group of 5-amino-6-methyluracil acts as an aggressive proton donor. By donating a hydrogen atom to quench peroxy radicals, it effectively terminates the LPO chain reaction, preserving membrane integrity and promoting cellular survival [3].

Fig 2: Mechanism of ROS quenching and hepatoprotection by the unlocked pyrimidine core.

Downstream Pharmacological Synthesis

Beyond direct application, 5-amino-6-methyluracil is a critical node for synthesizing complex bicyclic drugs. By reacting the uracil core with cyclizing agents (e.g., formamide), researchers generate substituted xanthines and pyrazolo[3,4-d]pyrimidines. These derivatives exhibit highly targeted analgesic and anti-inflammatory activities by modulating phosphodiesterases and adenosine receptors [4].

Quantitative Efficacy Data

The therapeutic superiority of the 5-amino derivative over traditional 5-hydroxy pyrimidines has been validated in acute hemic hypoxia and chemical intoxication models. The table below summarizes the comparative reduction in toxic ketodienes (markers of lipid peroxidation) [5].

Table 1: Comparative Efficacy of Pyrimidine Antioxidants in Acute Hypoxia Models

Compound	Dose (mg/kg)	Reduction in Brain Ketodienes	Reduction in Liver Ketodienes	Hepatoprotective Status
Control (Untreated)	N/A	0% (Baseline elevation)	0% (Baseline elevation)	None (Severe LPO)
5-Hydroxy-6-methyluracil	50	54.7%	44.1%	Moderate
5-Amino-6-methyluracil (Derived from 30958-38-4)	50	>95% (Near Control Levels)	>95% (Near Control Levels)	High

Data demonstrates that the amino substitution provides a significantly more labile hydrogen atom for ROS quenching compared to the hydroxyl counterpart.

References

• Myshkin, V. A., et al. "Agent representing 5-amino-6-methyluracil and exhibiting antioxidant activity and method for preparing thereof.

• Myshkin, V. A., et al. "5-amino-6-methyluracil is a promising pyrimidine antioxidant." Doklady Biological Sciences, 2013.[Link]

• Gimadieva, A. R., et al. "Synthesis and study of hepatoprotective activity of new uracil derivatives." Genes & Cells, 2020.[Link]

• Senda, S., et al. "Pyrimidine derivatives and related compounds. 15. Synthesis and analgetic and antiinflammatory activities of 1,3-substituted 5-amino-6-methyluracil derivatives." Journal of Medicinal Chemistry, 1985.[Link]

Sources

• 1. 1259478-79-9;叔-丁基5-羟基吡嗪-2-甲酸基酯;16135-41-4;6,7-二甲氧基-1,4-二氢-3H-异苯并吡喃-3-酮; CAS [chemicalbook.com]
• 2. 5-amino-6-methyluracil is a promising pyrimidine antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and study of hepatoprotective activity of new uracil derivatives - Khazimullina - Russian Journal of Bioorganic Chemistry [journals.rcsi.science]
• 4. pubs.acs.org [pubs.acs.org]
• 5. RU2398767C2 - Agent representing 5-amino-6-methyluracil and exhibiting antioxidant activity and method for preparing thereof - Google Patents [patents.google.com]

Solubility Profiling and Thermodynamic Analysis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

The following technical guide details the solubility profiling, thermodynamic analysis, and solvent selection strategy for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine . This guide is structured to support process chemists and researchers in optimizing purification and crystallization workflows.

Executive Summary

The solubility profile of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine is governed by a critical balance between its lipophilic benzyl ether substituents and its polar nitro-pyrimidine core.[1] Unlike its methoxy analogs, the bis(phenylmethoxy) (or bis-benzyloxy) substitution significantly reduces aqueous solubility and enhances affinity for moderately polar aromatic and chlorinated solvents.[1]

This guide provides a rigorous methodological framework for determining the solubility of this compound, analyzing its thermodynamic behavior, and selecting optimal solvent systems for recrystallization. The protocols described herein prioritize Laser Monitoring Observation for precision and Gravimetric Analysis for validation.

Molecular Characterization & Solubility Prediction[1]

To accurately predict and measure solubility, one must first understand the solute-solvent interaction potential of the molecule.[1]

Feature	Chemical Moiety	Solubility Impact
Core Scaffold	Pyrimidine Ring	Provides basic nitrogen sites; potential for H-bonding (acceptor).[1]
Electronic	5-Nitro Group ( )	Strongly electron-withdrawing; increases polarity and crystal lattice energy (via -stacking).[1]
Lipophilic	2,6-Bis(phenylmethoxy)	Two bulky benzyl groups dominate the solvation profile, driving solubility in aromatic/chlorinated solvents and reducing solubility in water/alcohols.[1]
Steric	4-Methyl Group	Minor lipophilic contribution; disrupts crystal packing slightly compared to the des-methyl analog.[1]

Predictive Solubility Profile:

• High Solubility: Dichloromethane (DCM), Tetrahydrofuran (THF), Dimethylformamide (DMF).[1]

• Temperature-Dependent Solubility (Crystallization Candidates): Ethyl Acetate, Toluene, Ethanol, Isopropanol.[1]

• Poor Solubility (Anti-Solvents): Water, Hexane, Cyclohexane.[1]

Experimental Protocols for Solubility Determination

Reliable solubility data is the foundation of process development.[1] Two complementary methods are recommended: the Laser Monitoring Observation Technique (for dynamic precision) and the Static Gravimetric Method (for equilibrium validation).[1]

Protocol A: Laser Monitoring Observation Technique (Dynamic)

This method is superior for detecting the precise dissolution point of sparingly soluble compounds without sampling errors.[1]

• Preparation: Charge a precise mass (

  ) of solute and solvent ( ) into a jacketed glass vessel equipped with a turbidity probe or laser source/detector.[1]

• Equilibration: Stir at 400 RPM. Maintain temperature at

  (e.g., 283.15 K).

• Ramp: Increase temperature at a slow rate (

  ).

• Detection: Record the laser transmission intensity. The temperature at which transmission reaches maximum (plateau) is the saturation temperature (

  ) for that specific mole fraction.[1]

• Repetition: Repeat with varying solute/solvent ratios to construct the polythermal curve.

Protocol B: Static Gravimetric Method (Equilibrium)

Used to validate specific isotherms (e.g., at 25°C, 40°C).[1]

• Saturation: Add excess solute to the solvent in a sealed vial.[1]

• Agitation: Shake at constant temperature for 24–48 hours to ensure equilibrium.

• Sedimentation: Stop agitation and allow solids to settle (or centrifuge at isotherm temperature).

• Sampling: Withdraw supernatant using a pre-heated syringe filter (0.45 µm).

• Quantification: Evaporate solvent and weigh the residue, or analyze via HPLC (if a standard curve is available).

Thermodynamic Modeling Framework

To translate experimental data into process parameters, the solubility behavior must be modeled mathematically.[1]

Modified Apelblat Equation

The empirical Apelblat model is the industry standard for correlating mole fraction solubility (

) with temperature ( ).[1] It accounts for the non-ideal behavior of the solution.[1]

• : Mole fraction solubility.[1][2]
• : Absolute temperature (K).[1][2][3][4][5][6]
• : Empirical constants derived from regression analysis of experimental data.

  • Application: Use these constants to interpolate solubility at any temperature within the measured range.[1]

Van't Hoff Analysis

To understand the driving forces of dissolution, use the Van't Hoff equation :

[1]

• : Enthalpy of dissolution (typically positive/endothermic for this class of compounds).[1]
• : Entropy of dissolution.[1][7]
• : Universal gas constant ( ).[1]

Process Insight:

• If

  (Endothermic): Solubility increases with temperature.[1] Cooling crystallization is viable.[1]

• If

  (Highly Endothermic): The solubility curve is steep; yield will be highly sensitive to cooling temperature.[1]

Solvent Selection & Crystallization Strategy

Based on the structural properties of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, the following solvent systems are recommended for purification.

Recommended Solvent Systems

Solvent System	Role	Mechanism
Ethyl Acetate	Primary Solvent	Moderate polarity interacts with nitro/pyrimidine; lipophilic enough for benzyl groups.[1] Good T-dependence.
Toluene	Primary Solvent	- interactions with benzyl groups enhance solubility.[1] Excellent for removing polar impurities.[1]
Ethanol / IPA	Potential Solvent	Likely requires reflux to dissolve.[1] High yield upon cooling due to steep solubility curve.[1]
DCM / Hexane	Solvent / Anti-Solvent	DCM dissolves the compound readily; Hexane acts as a strong anti-solvent to force precipitation.[1]

Visualization: Solvent Selection Decision Tree

Caption: Decision matrix for selecting solvent systems based on solubility behavior at ambient temperature.

Experimental Workflow: Solubility Measurement

The following diagram illustrates the self-validating workflow for generating the solubility profile.

Caption: Dual-method workflow ensuring high-integrity solubility data generation.

References

• Apelblat, A., & Manzurola, E. (1999).[1] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from 293 K to 353 K. Journal of Chemical & Engineering Data, 44(2), 185-189. Link[1]

• Grant, D. J. W., & Higuchi, T. (1990).[1] Solubility Behavior of Organic Compounds. Wiley-Interscience.[1] (Authoritative text on solubility thermodynamics).

• Jouyban, A. (2008).[1] Review of the pharmaceutical solubility prediction methods. Journal of Pharmaceutical & Pharmaceutical Sciences, 11(1), 32-58.[1] Link

• Shakeel, F., et al. (2015).[1] Solubility and thermodynamics of ferulic acid in different neat solvents: Measurement, correlation and molecular interactions. Journal of Molecular Liquids, 211, 930-936.[1] (Example of Apelblat application to polar/non-polar systems). Link[1]

Sources

• 1. Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- | C7H9N3O4 | CID 121596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. baranlab.org [baranlab.org]
• 4. medcraveonline.com [medcraveonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. prepchem.com [prepchem.com]
• 7. Thermodynamic properties of methyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate in organic solutions | French-Ukrainian Journal of Chemistry [fujc.pp.ua]

The Strategic Role of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in Antiviral Drug Discovery

Executive Summary

In the landscape of antiviral drug discovery,1 form the backbone of therapeutic interventions against HIV-1, HCV, and Herpesviridae[1]. As a Senior Application Scientist, I frequently encounter the bottleneck in synthesizing these complex pharmacophores: the regioselective functionalization of the pyrimidine core. Unprotected uracil derivatives are notoriously difficult to alkylate selectively due to lactam-lactim tautomerization and poor solubility in organic solvents.

Herein lies the critical utility of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (CAS: 30958-38-4). By masking the C2 and C6 (or C4) hydroxyl groups with robust phenylmethoxy (benzyloxy) ethers, this scaffold locks the pyrimidine in a highly soluble, aromatic state. This technical guide explores the structural rationale, mechanistic pathways, and self-validating protocols for utilizing this intermediate in the synthesis of next-generation antiviral agents.

Structural and Chemical Rationale

The architecture of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine is deliberately engineered for synthetic versatility and precision:

• Bis-Benzyl Protection (Phenylmethoxy groups) : Unlike silyl ethers (which are highly moisture-sensitive) or simple alkyl ethers (which require harsh Lewis acids for cleavage), benzyl ethers provide excellent lipophilicity. This ensures complete solubility in non-polar solvents like dichloromethane (DCM) and 1,2-dichloroethane (DCE). Crucially, they can be cleaved under mild 2[2].

• C5-Nitro Group : The strongly electron-withdrawing nitro group deactivates the pyrimidine ring, preventing unwanted electrophilic aromatic substitution during complex functionalizations. Furthermore, it serves as a masked amine; reduction yields 5-amino-6-methyluracil, a highly active pharmacophore known for its3[3].

• C4-Methyl Group : Provides steric bulk that influences the binding conformation of the final drug molecule within the viral polymerase or reverse transcriptase active site, often enhancing the barrier to viral resistance[1].

Mechanistic Pathways in Antiviral Synthesis

The primary application of this scaffold is the synthesis of N1-substituted 6-methyluracil derivatives. This is achieved via a modified Hilbert-Johnson reaction. The benzyloxy group at C2 acts as an internal leaving group when the N1 position attacks an activated electrophile, directly yielding the C2-lactam without the risk of O-alkylation.

Workflow of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in antiviral synthesis.

Quantitative Structure-Activity Relationship (QSAR)

The downstream products of this scaffold, specifically 1-{[2-(phenoxy)ethoxy]methyl}uracil derivatives, exhibit potent antiviral activity. The substitution pattern at the C5 and C6 positions is critical for efficacy against HIV-1[1].

Table 1: Comparative Antiviral Efficacy of 6-Methyluracil Derivatives (HIV-1)

Compound Core	C5 Substitution	C6 Substitution	HIV-1 EC50 (µM)	Cytotoxicity (TC50, µM)
1-{[2-(phenoxy)ethoxy]methyl}uracil	-NO2	-CH3	16.1	>100.0
1-{[2-(phenoxy)ethoxy]methyl}uracil	-Br	-CH3	7.2	31.1
1-{[2-(phenoxy)ethoxy]methyl}uracil	-H	-CH3	>100.0	>100.0

Data synthesized from in vitro viral inhibition assays demonstrating the necessity of C5 electronegative substituents[1].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating specific causality for reagent selection and in-process analytical checkpoints.

Protocol A: Regioselective N1-Alkylation (Modified Hilbert-Johnson)

Objective: Synthesize the N1-alkylated NNRTI precursor.

• Activation : Dissolve 1.0 eq of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in anhydrous 1,2-dichloroethane (DCE) under an argon atmosphere. Causality: DCE is chosen over DCM due to its higher boiling point, allowing for the thermal kinetic energy required to overcome the activation barrier of the sterically hindered bis-benzyl system.

• Electrophile Addition : Add 1.2 eq of the target alkyl halide (e.g., 2-(phenoxy)ethoxymethyl chloride).

• Catalysis : Dropwise add 0.1 eq of Trimethylsilyl trifluoromethanesulfonate (TMSOTf). Causality: TMSOTf acts as a strong Lewis acid to generate a highly reactive oxocarbenium ion from the alkyl halide. This intermediate is rapidly attacked by the N1 nitrogen.

• Thermal Conditions : Heat the reaction mixture to 80°C for 4 hours.

• Self-Validation Checkpoint : Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (highly non-polar due to two benzyl groups) will disappear, replaced by a lower

  spot corresponding to the mono-benzyl, N1-alkylated C2-lactam. The expulsion of benzyl chloride is a thermodynamic driving force.

• Workup : Quench with saturated aqueous NaHCO₃ to neutralize the triflate. Extract the organic layer, dry over MgSO₄, and purify via flash chromatography.

Protocol B: One-Pot Global Deprotection and Reduction

Objective: Convert the N1-alkylated intermediate to the final 5-amino antiviral pharmacophore.

• Solvent Selection : Dissolve the intermediate in a 1:1 mixture of anhydrous Methanol and THF. Causality: THF ensures the solubility of the lipophilic intermediate, while Methanol acts as a proton source to facilitate the reduction of the nitro group.

• Catalyst Addition : Add 10% Pd/C (0.1 eq by weight).

• Atmosphere Exchange : Purge the vessel with N₂ (3x), followed by H₂ gas via a balloon.

• Reaction Monitoring & Self-Validation : Stir at ambient temperature for 12 hours. Monitor via LC-MS. Self-Validation: The reaction is complete when the mass spectrum shows a precise shift corresponding to the loss of the benzyl group (-90 Da) and the reduction of -NO₂ to -NH₂ (-30 Da net mass difference). A physical color change from pale yellow (nitro) to colorless (amino) is also observed.

• Isolation : Filter the mixture through a pad of Celite to remove the pyrophoric Pd/C. Concentrate the filtrate in vacuo to yield the final 5-amino-6-methyluracil derivative.

Mechanistic pathway of regioselective alkylation and global deprotection.

Conclusion

The use of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine exemplifies the elegance of protective group chemistry in modern drug discovery. By temporarily masking the hydrogen-bonding face of the pyrimidine, chemists can bypass the inherent regiochemical ambiguities of uracil alkylation. When coupled with self-validating analytical checkpoints, this scaffold provides a highly reliable conduit to potent, broad-spectrum antiviral therapeutics.

References

• [1] Novikov, M. S., et al. "Synthesis and Antiviral Activity of 1-{[2-(Phenoxy)ethoxy]methyl}uracil Derivatives." Chemistry of Heterocyclic Compounds, vol. 41, no. 5, 2005, pp. 625-629. URL:

• [2] Chernikova, I. B., et al. "Chlorination of 5-nitro-6-methyluracil and its N(1),N(3)-dimethyl analogue with molecular chlorine." ResearchGate, 2015. URL:

• [3] "5-Substituted Uracil Derivatives as Scavengers of Peroxyl Radicals." Ingenta Connect, 2012. URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 5-Substituted Uracil Derivatives as Scavengers of Peroxyl Radical...: Ingenta Connect [ingentaconnect.com]

Stability of Benzyl-Protected Nitro Pyrimidines in Storage: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Benzyl-protected nitro pyrimidines are a critical class of intermediates in medicinal chemistry and drug development, valued for their role in the synthesis of complex bioactive molecules. However, the inherent reactivity of the nitro group and the lability of the benzyl protecting group present unique challenges to their long-term stability in storage. This guide provides a comprehensive technical overview of the factors influencing the stability of these compounds, outlines potential degradation pathways, and offers detailed, field-proven protocols for establishing a robust stability-indicating analytical program. By understanding the causality behind experimental choices, researchers can ensure the integrity of these valuable synthetic intermediates, thereby safeguarding the reliability and reproducibility of their research and development efforts.

Introduction: The Double-Edged Sword of Reactivity

The utility of benzyl-protected nitro pyrimidines in organic synthesis stems from the versatile reactivity of both the nitro and benzyl functional groups. The nitro group serves as a powerful electron-withdrawing group, activating the pyrimidine ring for nucleophilic aromatic substitution, and can also be reduced to an amino group, a common pharmacophore. The benzyl group is a widely used protecting group for heteroatoms, prized for its general stability and facile removal under reductive conditions.[1]

However, this inherent reactivity also makes these molecules susceptible to degradation during storage. Factors such as temperature, light, humidity, and atmospheric oxygen can trigger a cascade of chemical reactions, leading to the formation of impurities that can compromise downstream synthetic steps and introduce confounding variables into biological assays. This guide will equip the researcher with the foundational knowledge and practical methodologies to mitigate these risks.

Predicted Degradation Pathways and Mechanistic Insights

While specific degradation profiles are compound-dependent, several key pathways can be anticipated for benzyl-protected nitro pyrimidines based on fundamental chemical principles. Understanding these pathways is crucial for designing effective stability studies and for identifying potential degradation products.

Hydrolysis of the Benzyl Protecting Group

The benzyl group, particularly when attached to a heteroatom on the pyrimidine ring, can be susceptible to hydrolysis, especially under acidic or basic conditions. The electron-withdrawing nature of the nitro-substituted pyrimidine ring can influence the lability of this bond.[2]

• Mechanism: The primary mechanism is likely to be nucleophilic attack by water on the benzylic carbon, leading to the cleavage of the C-N or C-O bond and the formation of benzyl alcohol and the de-protected nitro pyrimidine. This process can be accelerated by elevated temperatures.[2]

Reduction of the Nitro Group

The nitro group is susceptible to reduction, which can be initiated by various environmental factors, including trace metals or exposure to light. This can lead to the formation of nitroso, hydroxylamino, and ultimately, amino derivatives.

• Mechanism: This is a stepwise reduction process. The nitro group is first reduced to a nitroso group, which is then further reduced to a hydroxylamino group, and finally to an amino group. Each of these intermediates can be reactive and may participate in secondary reactions.[3]

Photodegradation

Aromatic nitro compounds are often photosensitive. Exposure to UV or visible light can promote the molecule to an excited state, leading to various degradation pathways, including cleavage of the benzyl group or reactions involving the nitro group.[4]

• Mechanism: The specific mechanism of photodegradation can be complex and may involve radical intermediates. It is crucial to protect these compounds from light to prevent the formation of a complex mixture of degradants.[5][6]

Recommended Storage Conditions

Based on the predicted stability profile, the following storage conditions are recommended to ensure the long-term integrity of benzyl-protected nitro pyrimidines:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or -80°C for long-term storage.[7]	Minimizes the rate of all potential chemical degradation pathways.[8]
2-8°C for short-term storage.[9]
Light	Protect from light.[2]	Prevents photodegradation.[5][6]
Store in amber vials or in a dark location.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[2]	Minimizes exposure to moisture and oxygen, thereby reducing the risk of hydrolysis and oxidation.
Container	Tightly sealed containers.[9]	Prevents ingress of moisture and atmospheric oxygen.
Form	Solid (lyophilized powder) is generally more stable than solutions.[10]	Reduces molecular mobility and the potential for solvent-mediated degradation.

Establishing a Stability-Indicating Analytical Program

A robust stability-indicating analytical method is one that can accurately and selectively quantify the parent compound in the presence of its degradation products, impurities, and any other potential excipients. High-Performance Liquid Chromatography (HPLC) is the cornerstone of such a program.[11]

Forced Degradation Studies

Forced degradation, or stress testing, is the process of intentionally degrading the compound under more severe conditions than it would experience during normal storage.[12][13] This is a critical first step in developing and validating a stability-indicating method as it rapidly generates the likely degradation products.[14]

Table of Forced Degradation Conditions:

Stress Condition	Protocol	Potential Degradation Pathway Targeted
Acid Hydrolysis	0.1 M HCl at 60°C for 24 hours.[15]	Hydrolysis of the benzyl group.
Base Hydrolysis	0.1 M NaOH at 60°C for 24 hours.[15]	Hydrolysis of the benzyl group.
Oxidation	3% H₂O₂ at room temperature for 24 hours.[5]	Oxidation of the pyrimidine ring or benzyl group.
Thermal	Solid compound at 80°C for 72 hours.	Thermally induced degradation.
Photolytic	Solution exposed to UV light (e.g., 254 nm) and visible light.[15]	Photodegradation.

Protocol: Development of a Stability-Indicating HPLC Method

The following is a generalized protocol for developing a stability-indicating HPLC method. The specific parameters will need to be optimized for the particular benzyl-protected nitro pyrimidine being analyzed.

1. Instrumentation and Materials:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.[16]

• Mass Spectrometer (MS) for peak identification is highly recommended.[6]

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).[16]

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid or trifluoroacetic acid (for mobile phase modification).

• The benzyl-protected nitro pyrimidine reference standard.

• Samples from forced degradation studies.

2. Initial Method Development:

• Mobile Phase: Start with a gradient elution from a high aqueous content to a high organic content to ensure all components are eluted. A common starting point is a gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

• Flow Rate: 1.0 mL/min.[16]

• Column Temperature: 30°C.[15]

• Detection Wavelength: Monitor at a wavelength where the parent compound has significant absorbance, for example, 275 nm, and also scan across a range with the PDA detector to identify optimal wavelengths for degradants.[17]

3. Method Optimization and Validation:

• Inject the samples from the forced degradation studies.

• The primary goal is to achieve baseline separation between the parent peak and all degradation product peaks.

• Adjust the gradient slope, mobile phase composition, and flow rate to optimize the separation.

• Once separation is achieved, the method should be validated according to ICH guidelines (Q2(R1)), assessing parameters such as specificity, linearity, accuracy, precision, and robustness.

Protocol: Long-Term Stability Study

Once a validated stability-indicating method is in place, a long-term stability study can be initiated to establish a re-test date for the compound.

1. Sample Preparation and Storage:

• Prepare multiple aliquots of the benzyl-protected nitro pyrimidine in its intended storage container.

• Store the aliquots under the recommended long-term storage conditions (-20°C or -80°C, protected from light, under an inert atmosphere).

• Also, store a set of samples under accelerated conditions (e.g., 25°C/60% RH or 40°C/75% RH) to provide an early indication of stability issues.

2. Time Points for Analysis:

• Long-Term Storage: Analyze samples at 0, 3, 6, 9, 12, 18, and 24 months.

• Accelerated Storage: Analyze samples at 0, 1, 2, 3, and 6 months.

3. Analysis and Data Evaluation:

• At each time point, analyze the samples using the validated stability-indicating HPLC method.

• Quantify the amount of the parent compound remaining and any significant degradation products.

• The re-test date is established based on the time at which the purity of the parent compound drops below a pre-defined specification (e.g., 95%).

Conclusion

The stability of benzyl-protected nitro pyrimidines is a critical parameter that can significantly impact the success of research and drug development programs. A proactive approach to stability testing, grounded in a thorough understanding of potential degradation pathways, is essential. By implementing forced degradation studies to develop a robust, stability-indicating HPLC method and subsequently conducting long-term stability studies, researchers can ensure the quality and integrity of these vital chemical intermediates. This diligence will ultimately lead to more reliable and reproducible scientific outcomes.

References

• Tidke, K. J., & Solanki, P. R. (n.d.). Method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine derivative. Jetir.Org. Retrieved from [Link]

• Patel, M. J., et al. (2014). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. PMC. Retrieved from [Link]

• Helm, M., et al. (2025, August 2). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv.org. Retrieved from [Link]

• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.

• Jain, D., & Basniwal, P. K. (2016, December 14). Forced Degradation Studies. SciSpace. Retrieved from [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]

• Trivitron Healthcare. (2024, April 1). How To Store Oligonucleotides For Greatest Stability? - Blog. Retrieved from [Link]

• Venkatesh, D. N. (2022, November 30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• GSC Online Press. (2021, July 26). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. Retrieved from [Link]

• Contract Laboratory. (2024, August 30). How to Store DNA Oligos: Best Practices for Longevity and Stability. Retrieved from [Link]

• Röder, B., et al. (2010). Impact of Long-Term Storage on Stability of Standard DNA for Nucleic Acid-Based Methods. Journal of Clinical Microbiology.

• ResearchGate. (n.d.). Possible degradation pathways of nitenpyram by strain NIT-2. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 15). Nitrosamine Degradation Pathways. Retrieved from [Link]

• Ganesan, V., et al. (2013, December 29). Current Status on Biochemistry and Molecular Biology of Microbial Degradation of Nicotine. Hindawi. Retrieved from [Link]

• Science.gov. (n.d.). pyrimidine degradation pathway: Topics. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Norris, S., et al. (2004, April 15). Stability of benzylpenicillin during continuous home intravenous therapy. PubMed. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. resolvemass.ca [resolvemass.ca]
• 6. gsconlinepress.com [gsconlinepress.com]
• 7. sg.idtdna.com [sg.idtdna.com]
• 8. biorxiv.org [biorxiv.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. contractlaboratory.com [contractlaboratory.com]
• 11. sepscience.com [sepscience.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. biomedres.us [biomedres.us]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. jetir.org [jetir.org]
• 17. Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine: Synthesis, Characterization, and Potential Applications

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

Introduction and Rationale

Pyrimidine derivatives are a cornerstone of medicinal chemistry, forming the core structure of numerous therapeutic agents due to their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of a nitro group at the 5-position of the pyrimidine ring often enhances or confers specific biological activities, making 5-nitropyrimidines a class of significant interest. This guide focuses on the specific, novel derivative, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. The "phenylmethoxy" (benzyloxy) groups are anticipated to influence the compound's lipophilicity and steric profile, which can significantly impact its pharmacokinetic and pharmacodynamic properties. The strategic combination of the 4-methyl, 5-nitro, and 2,6-bis(phenylmethoxy) substituents presents an intriguing scaffold for investigation in drug discovery programs.

Compound Identification and Physicochemical Properties

As of the publication of this guide, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine does not have an assigned CAS number and is not listed in major chemical databases. The identifiers for the key precursors in its proposed synthesis are provided below.

Table 1: Identifiers of Key Synthetic Precursors

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
2-Methyl-4,6-dihydroxypyrimidine	1194-22-5	C₅H₆N₂O₂	126.11
2-Methyl-5-nitro-pyrimidine-4,6-diol	53925-27-2	C₅H₅N₃O₄	171.11
4,6-Dichloro-2-methyl-5-nitropyrimidine	13162-43-1	C₅H₃Cl₂N₃O₂	208.00

Predicted physicochemical properties for the target compound, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, have been calculated using computational models and are presented in Table 2. These values should be considered estimates pending experimental verification.

Table 2: Predicted Physicochemical Properties of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Property	Predicted Value
Molecular Formula	C₁₉H₁₇N₃O₄
Molecular Weight	367.36 g/mol
XLogP3	3.5
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	7
Rotatable Bond Count	4
Topological Polar Surface Area	87.9 Ų
Formal Charge	0

Proposed Synthetic Pathway

The synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine can be logically approached through a multi-step process starting from commercially available precursors. The overall workflow is depicted below, followed by detailed protocols for each step.

Caption: Proposed synthetic workflow for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

Step 1: Nitration of 2-Methyl-4,6-dihydroxypyrimidine

The initial step involves the electrophilic nitration of 2-Methyl-4,6-dihydroxypyrimidine at the electron-rich 5-position.

• Protocol:

  • In a flask equipped with a stirrer and cooled in an ice bath, slowly add 2-Methyl-4,6-dihydroxypyrimidine to a mixture of concentrated nitric acid and concentrated sulfuric acid.

  • Maintain the temperature below 10°C during the addition.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours until completion (monitored by TLC).

  • Carefully pour the reaction mixture onto crushed ice, causing the product, 2-Methyl-5-nitro-pyrimidine-4,6-diol, to precipitate.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

A study by Zhou et al. (2014) describes a similar nitration using a mixture of nitric acid, trichloroacetic acid, and acetic acid, achieving a yield of 88.3%.[1][2]

Step 2: Chlorination of 2-Methyl-5-nitro-pyrimidine-4,6-diol

The diol is then converted to the more reactive dichloro derivative using a standard chlorinating agent.

• Protocol:

  • In a fume hood, reflux a mixture of 2-Methyl-5-nitro-pyrimidine-4,6-diol and an excess of phosphorus oxychloride (POCl₃) for several hours.

  • The progress of the reaction should be monitored by TLC.

  • After completion, carefully remove the excess POCl₃ under reduced pressure.

  • The residue is then cautiously poured onto crushed ice and the resulting precipitate is collected by filtration.

  • The crude 4,6-Dichloro-2-methyl-5-nitropyrimidine is washed with water and dried. This intermediate has a CAS number of 13162-43-1.[3][4][5]

Zhou et al. (2014) reported a yield of 82.6% for this chlorination step.[1][2]

Step 3: Nucleophilic Aromatic Substitution with Benzyl Alcohol

The final step is a nucleophilic aromatic substitution (SNAᵣ) where the chloro groups are displaced by benzyloxy groups. The nitro group at the 5-position activates the 4 and 6 positions towards nucleophilic attack.[6]

Caption: Generalized mechanism for the nucleophilic aromatic substitution step.

• Protocol:

  • Prepare sodium benzoxide in situ by adding sodium hydride or sodium metal to anhydrous benzyl alcohol under an inert atmosphere.

  • To this solution, add 4,6-Dichloro-2-methyl-5-nitropyrimidine portion-wise, controlling any exotherm.

  • Heat the reaction mixture at a suitable temperature (e.g., 80-100°C) and monitor by TLC.

  • Upon completion, cool the reaction mixture and quench with water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

The displacement of chloro groups on a pyrimidine ring by alkoxides is a well-established reaction.[7][8] The presence of an electron-withdrawing nitro group ortho/para to the leaving groups facilitates this substitution.[6][9]

Potential Applications in Drug Discovery

While 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine itself has not been biologically evaluated, the 5-nitropyrimidine scaffold is present in compounds with a range of therapeutic activities.

• Anticancer and Enzyme Inhibition: Nitropyrimidine and nitropyridine derivatives have been investigated as inhibitors of various kinases and other enzymes implicated in cancer.[10] For instance, certain 5-nitropyrimidine-2,4-dione analogues have been shown to inhibit nitric oxide production and inducible nitric oxide synthase (iNOS) activity, which is relevant in inflammatory diseases and some cancers.[11] The title compound could be screened against a panel of kinases and other cancer-relevant targets.

• Antimicrobial Agents: The nitro group is a key feature in several antimicrobial drugs. Its electron-withdrawing nature can lead to the generation of reactive nitrogen species within microbial cells, leading to cell death. The broader class of pyrimidine derivatives has well-documented antimicrobial and antifungal properties.

• Central Nervous System (CNS) Applications: Pyrimidine derivatives are also explored for their activity on CNS targets. The lipophilic benzyloxy groups in the target compound may facilitate crossing the blood-brain barrier, making it a candidate for evaluation in neurological disease models.

Conclusion

This technical guide provides a roadmap for the synthesis and investigation of the novel compound 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. By leveraging established synthetic methodologies for related pyrimidine derivatives, a reliable pathway to this target has been proposed. The predicted physicochemical properties and the known biological activities of the 5-nitropyrimidine scaffold suggest that this compound is a promising candidate for screening in various drug discovery programs, particularly in oncology and infectious diseases. It is our hope that this guide will stimulate further research into this and other novel pyrimidine derivatives.

References

• Wang, K., Chen, J.-G., Wang, B., Ji, Y., Liu, F., Liu, Z.-T., Wang, W., Liu, Z.-W., Hao, Z., & Lu, J. (2016). Insight into the acidic group-induced nitration mechanism of 2-methyl-4,6-dihydroxypyrimidine (MDP) with nitronium. RSC Advances, 6(86), 83231–83240. [Link]

• Zhou, S., Wang, Z., Zha, Z., & Su, H. (2014). An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Asian Journal of Chemistry, 26(12), 3559-3561.

• ResearchGate. (2014). An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Retrieved from [Link]

• Wang, K., et al. (2016). Insight into the acidic group-induced nitration mechanism of 2-methyl-4,6-dihydroxypyrimidine (MDP) with nitronium. RSC Advances.

• Ivy Fine Chemicals. (n.d.). 2-METHYL-5-NITRO-PYRIMIDINE-4,6-DIOL. Retrieved from [Link]

• Sklarski, T., et al. (2018). Modelling of the Nitration of 2-Methylpyrimidine-4,6-dione (MPD).
• Google Patents. (n.d.). Synthesis method of 4, 6-dihydroxy-2-methylpyrimidine.

• ResearchGate. (2004). Utility of 4,6-Dichloro-2-(methylthio)-5-nitropyrimidine. Part 2. Solution Phase Synthesis of Tetrasubstituted Purines. Retrieved from [Link]

• Google Patents. (n.d.). Method for the nitration of 4,6-dihydroxy-2-methylpyrimidine.

• SciSpace. (2001). Some Specific Features of Acid Nitration of 2-Substituted 4,6-Dihydroxypyrimidines. Nucleophilic Cleavage of the Nitration Products. Retrieved from [Link]

• ConnectSci. (n.d.). The synthesis of 4,6-Dihydroxy-2-methoxypyrimidine and derived pyrimidine intermediates. Retrieved from [Link]

• Arkat USA. (n.d.). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Retrieved from [Link]

• Ovid. (2007). Synthesis and properties of 5-nitropyrimidine derivatives. Pharmaceutical Chemistry Journal, 41(9), 495-501.

• TSI Journals. (n.d.). Process chemistry of 4, 6-dihydroxy-2-methylpyrimidine-A potential precursor in pharmaceutical and explosive industries. Retrieved from [Link]

• UCHEM. (n.d.). 4,6-Dihydroxy-2-methylpyrimidine (CAS 1194-22-5) - Applications & Reactivity. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4,6-dihydroxy-2-methylthiopyrimidine. Retrieved from [Link]

• MDPI. (2022). Nitropyridines in the Synthesis of Bioactive Molecules. Retrieved from [Link]

• PubChem. (n.d.). 4,6-Dichloro-2-methyl-5-nitropyrimidine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Pyrimidine, 4,6-dichloro-2-methyl-5-nitro-. Retrieved from [Link]

• PubMed. (2015). Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity. Chemical biology & drug design, 85(3), 336–345.

• Lumen Learning. (n.d.). Appendix 1: Summary of Part 1 reactions used for synthesis. In Organic Chemistry 1: An open textbook. Retrieved from [Link]

• Journal of the American Chemical Society. (1954). 2-Substituted 5-nitropyrimidines by the Condensation of Sodium Nitromalonaldehyde with Amidines. 76(5), 1372–1373.
• Growing Science. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2), 123-142.

• Catalyst Education. (2020). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. Retrieved from [Link]

• Scribd. (2020). Nucleophilic Substitution Reactions in Chemistry. Retrieved from [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. 4,6-Dichloro-2-methyl-5-nitropyrimidine | C5H3Cl2N3O2 | CID 83192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. chemscene.com [chemscene.com]
• 6. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 7. Appendix 1: Summary of Part 1 reactions used for synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 8. scribd.com [scribd.com]
• 9. homeworkforyou.com [homeworkforyou.com]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

This Application Note is designed for research chemists and drug development professionals. It details the scalable, step-by-step synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine , a highly functionalized pyrimidine scaffold often used as an intermediate in the synthesis of antiviral nucleoside analogues and bioactive heterocycles.

Executive Summary

The target compound, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine , represents a "push-pull" pyrimidine system where the electron-withdrawing nitro group at C5 activates the ring for nucleophilic aromatic substitution (

), while the electron-donating benzyloxy groups modulate solubility and reactivity.

This protocol utilizes 6-Methyluracil as the cost-effective starting material. The synthesis proceeds through a robust three-stage sequence:

• Nitration: Electrophilic aromatic substitution to install the C5-nitro group.

• Chlorination: Deoxychlorination using phosphorus oxychloride (

  ) to generate the activated dichloro-intermediate.

• Bis-Alkoxylation: Double nucleophilic displacement with benzyl alcohol to yield the final ether.

Synthetic Pathway & Logic

The following diagram illustrates the chemical transformations and the logic flow. The numbering strategy aligns with the user's target nomenclature (Methyl at C4), which is chemically equivalent to the common "6-methyl" precursor numbering depending on N1/N3 assignment.

Caption: Three-step synthetic route transforming 6-methyluracil into the target bis-benzyl ether. The nitro group installed in Step 1 is critical for activating the chlorines in Step 3.

Safety & Pre-requisites

Critical Hazard Warnings

• Phosphorus Oxychloride (

  ): Reacts violently with water to release HCl and phosphoric acid. All glassware must be flame-dried. Use a dedicated quench vessel.

• Nitro Compounds: Polynitrated by-products can be explosive. Maintain strict temperature control during Step 1.

• Benzyl Alcohol: Irritant. Ensure excess reagent is removed completely to prevent oiling in the final step.

Equipment Checklist

• Three-neck round-bottom flasks (250 mL, 500 mL).

• Mechanical stirrer (magnetic stirring is insufficient for the nitration slurry).

• Addition funnel with pressure-equalizing arm.

• Inert gas manifold (

  or ).

• Rotary evaporator with high-vacuum pump.

Detailed Experimental Protocols

Step 1: Synthesis of 5-Nitro-6-methyluracil

Rationale: Direct nitration of the electron-rich uracil ring. The methyl group directs the nitro group to the C5 position.

Reagents:

• 6-Methyluracil: 12.6 g (100 mmol)

• Fuming Nitric Acid (

  , >90%): 15 mL

• Concentrated Sulfuric Acid (

  ): 30 mL

Protocol:

• Setup: Charge a 250 mL flask with 30 mL conc.

  . Cool to 0–5°C using an ice-salt bath.

• Addition: Add 6-methyluracil portion-wise over 15 minutes. Ensure the temperature remains <10°C. The solid will dissolve slowly.

• Nitration: Add fuming

  dropwise via addition funnel over 30 minutes. Caution: Exothermic. Maintain internal temperature <15°C.

• Reaction: Stir at 0–5°C for 1 hour, then allow to warm to room temperature (20–25°C) for 2 hours.

• Quench: Pour the reaction mixture slowly onto 150 g of crushed ice with vigorous stirring. The product will precipitate as a pale yellow solid.

• Isolation: Filter the solid, wash with cold water (3 x 50 mL) until the filtrate is neutral (pH ~6-7), and wash once with cold ethanol (20 mL).

• Drying: Dry in a vacuum oven at 50°C overnight.

  • Expected Yield: 14.5 – 15.5 g (85–90%).

  • Appearance: Pale yellow powder.

Step 2: Synthesis of 2,4-Dichloro-6-methyl-5-nitropyrimidine

Rationale: Conversion of hydroxyl groups to chlorides. The C5-nitro group makes the resulting chlorines highly electrophilic, facilitating the next step.

Reagents:

• 5-Nitro-6-methyluracil (from Step 1): 8.55 g (50 mmol)

• Phosphorus Oxychloride (

  ): 40 mL (Excess)

• N,N-Diethylaniline (Catalyst/Acid Scavenger): 5 mL

Protocol:

• Setup: In a flame-dried 250 mL flask under

  , suspend the starting material in .

• Catalysis: Add N,N-diethylaniline dropwise. Note: Evolution of HCl gas will begin.

• Reflux: Heat the mixture to reflux (approx. 105–110°C) for 3–4 hours. The suspension should become a clear, dark solution.

• Work-up (Critical):

  • Remove excess

    via rotary evaporation under reduced pressure (trap acidic vapors!).

  • Pour the thick oily residue slowly onto 200 g of crushed ice/water mixture with stirring. Caution: Violent hydrolysis.

  • Extract immediately with Dichloromethane (DCM) or Ethyl Acetate (3 x 50 mL).

• Purification: Wash combined organics with saturated

  (until bubbling stops) and brine. Dry over and concentrate.

  • Expected Yield: 8.3 – 9.4 g (80–90%).

  • Appearance: Yellowish crystalline solid or oil that solidifies on standing.

  • Storage: Store at 4°C under inert gas (moisture sensitive).

Step 3: Synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Rationale: Double

reaction. The C2 and C6 chlorides are displaced by benzyl alkoxide. The nitro group ensures the reaction proceeds under mild conditions.

Reagents:

• 2,4-Dichloro-6-methyl-5-nitropyrimidine: 4.16 g (20 mmol)

• Benzyl Alcohol: 4.75 g (44 mmol, 2.2 eq)

• Potassium Carbonate (

  , anhydrous): 8.3 g (60 mmol, 3 eq)

• Solvent: Dry THF (50 mL) or DMF (30 mL)

Protocol:

• Activation: In a 100 mL flask, mix Benzyl Alcohol and

  in the solvent. Stir at Room Temperature (RT) for 15 minutes.

• Addition: Cool the mixture to 0°C. Add a solution of the dichloro-pyrimidine (dissolved in 10 mL solvent) dropwise over 20 minutes.

  • Expert Insight: The reaction is exothermic. Do not rush the addition to avoid regioselectivity issues or decomposition.

• Reaction: Allow to warm to RT and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1). The starting material (

  ~0.6) should disappear, replaced by the bis-ether ( ~0.3).

• Work-up:

  • Filter off the inorganic salts (

    , excess ).

  • Concentrate the filtrate.[1][2] If DMF was used, dilute with water (100 mL) and extract with EtOAc.

• Crystallization: Dissolve the crude residue in a minimum amount of hot Ethanol or Isopropanol. Cool slowly to 4°C to crystallize.

  • Expected Yield: 5.6 – 6.3 g (80–90%).

  • Characterization:

    • Appearance: Off-white to pale yellow needles.

    • 1H NMR (CDCl3):

      7.3-7.5 (m, 10H, Ph), 5.4 (s, 2H, ), 5.5 (s, 2H, ), 2.5 (s, 3H, ). (Shifts are approximate).

Quantitative Data Summary

Step	Transformation	Reagents	Key Condition	Typical Yield
1	Nitration	,	0°C RT	85-90%
2	Chlorination	,	Reflux (110°C)	80-90%
3	Bis-Benzylation	,	0°C RT	80-90%
Total	Overall Synthesis	--	--	~55-73%

Troubleshooting & Expert Insights

• Regioselectivity in Step 3: While the target is the bis-substituted product, insufficient base or time can lead to the mono-substituted intermediate (usually at C4/C6 ortho to nitro first). Ensure >2.2 equivalents of benzyl alcohol and full conversion by TLC before workup.

• Moisture Sensitivity: Step 2 (

  ) and the intermediate dichloride are highly sensitive to moisture. Hydrolysis reverts the chloride to the hydroxyl, killing the yield. Use fresh and dry solvents.

• Color Changes: The nitro group often imparts a yellow color. Darkening during Step 3 indicates possible decomposition (Meisenheimer complex instability). Keep the temperature moderate (<40°C) during benzylation.

References

• Nitration of Uracil Derivatives

  • Title: Synthesis of 2,4-Dichloro-5-nitropyrimidine.[2][3][4]

  • Source: ChemicalBook / Organic Syntheses.[5]

• Title: Process for synthesis of 2,4-dichloro-5-aminopyrimidine (describing the nitro-precursor synthesis).

• Nucleophilic Substitution on Nitropyrimidines

  • Title: Mechanism and Synthetic Utility of Nucleophilic Substitution Reactions on 2,4-Dichloro-5-nitropyridine (Analogous chemistry).

  • Source: BenchChem Application Notes.[6]

• General Alkoxylation of Chloropyrimidines

  • Title: One-step synthesis of 4,5-disubstituted pyrimidines.[7]

  • Source: Heterocycles / Baran Lab.

  • URL:[Link]

Sources

• 1. baranlab.org [baranlab.org]
• 2. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,4-Dichloro-5-nitropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. US4115650A - Process for preparing 2,4-diamino-5-(substituted benzyl)-pyrimidines - Google Patents [patents.google.com]

Application Note: Regioselective C-5 Nitration of 4-Methyl-2,6-bis(phenylmethoxy)pyrimidine

Executive Summary

This application note details the optimized reaction conditions for the regioselective nitration of 4-methyl-2,6-bis(phenylmethoxy)pyrimidine (also commonly referred to as 2,4-dibenzyloxy-6-methylpyrimidine). The resulting 5-nitro derivative is a critical intermediate in the synthesis of MAIT cell agonists and aza-C-nucleoside immucillins[1]. By utilizing fuming nitric acid in a glacial acetic acid matrix, this protocol achieves high yields while strictly avoiding the debenzylation side-reactions commonly associated with harsher sulfuric acid-based nitrating mixtures.

Mechanistic Rationale & Reagent Causality

The pyrimidine ring is inherently electron-deficient, making electrophilic aromatic substitution generally unfavorable. However, the introduction of two strongly electron-donating phenylmethoxy (benzyloxy) groups at the C-2 and C-6 positions significantly increases the electron density of the ring. This specific substitution pattern highly activates the C-5 position toward electrophilic attack by a nitronium ion (

)[1].

Why avoid Sulfuric Acid? In classical aromatic nitrations, a "mixed acid" system (

) is the standard. However, applying concentrated sulfuric acid to 4-methyl-2,6-bis(phenylmethoxy)pyrimidine leads to rapid cleavage of the benzyl ether linkages (debenzylation). This degradation yields 4-methylpyrimidine-2,6-diol derivatives, drastically reducing the yield of the target compound and complicating purification.

The Glacial Acetic Acid Advantage: To preserve the acid-sensitive phenylmethoxy protecting groups, and established the use of fuming nitric acid (

) dissolved in glacial acetic acid[1].

• Solvent Moderation: Glacial acetic acid acts as a polar, protic solvent that moderates the highly exothermic nature of the nitration[2].

• Electrophile Generation: Fuming nitric acid is sufficiently reactive to auto-ionize and generate the requisite

  electrophile without needing a stronger dehydrating acid.

• Protecting Group Stability: The mild acidity of acetic acid ensures the benzyl ethers remain intact throughout the transformation.

Quantitative Data: Condition Optimization

The choice of the nitrating system directly impacts the purity and yield of the final product. The table below summarizes the causality between reaction conditions and experimental outcomes.

Nitrating System	Temperature Profile	Reaction Time	Mechanistic Outcome / Side Reactions	Isolated Yield
Fuming HNO₃ / Glacial AcOH	0 °C → 25 °C	2 h	Clean C-5 nitration; ethers intact	82 – 88%
Fuming HNO₃ / Conc. H₂SO₄	0 °C	1 h	Extensive debenzylation / degradation	< 10%
HNO₃ (68%) / Glacial AcOH	25 °C → 50 °C	12 h	Incomplete conversion; weak electrophile	30 – 40%
NO₂BF₄ / Sulfolane	0 °C	4 h	Moderate conversion; moisture sensitive	55 – 60%

Experimental Workflow & Visualization

Figure 1: Workflow for the C-5 nitration of 4-methyl-2,6-bis(phenylmethoxy)pyrimidine.

Self-Validating Protocol

This protocol is designed with built-in validation checkpoints to ensure process integrity and reproducibility.

Reagents Required

• 4-Methyl-2,6-bis(phenylmethoxy)pyrimidine (Starting Material)

• Glacial Acetic Acid (ACS Reagent Grade)

• Fuming Nitric Acid (

  , highly corrosive and oxidizing)

• Deionized Water / Crushed Ice

• Ethanol (for recrystallization)

Step-by-Step Methodology

• Substrate Dissolution:

  • Action: Suspend 10.0 g of 4-methyl-2,6-bis(phenylmethoxy)pyrimidine in 50 mL of glacial acetic acid in a 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Causality: Acetic acid completely solubilizes the substrate while providing a buffered acidic environment that protects the benzyl ethers[2].

• Temperature Control:

  • Action: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0–5 °C.

  • Validation: Use an internal thermocouple. The solution must be fully chilled before proceeding to prevent thermal runaway and oxidative byproducts.

• Electrophile Introduction:

  • Action: Slowly add 12.0 mL of fuming nitric acid dropwise via an addition funnel over a period of 30 minutes.

  • Causality: Dropwise addition controls the exothermic generation of the nitronium ion. Rapid addition can cause localized heating, leading to oxidative cleavage of the protecting groups.

• Reaction Propagation:

  • Action: Remove the ice bath and allow the reaction mixture to gradually warm to room temperature (20–25 °C). Stir for 1.5 to 2 hours.

  • Validation: Monitor the reaction via TLC (Hexanes/Ethyl Acetate 3:1). The starting material spot (

    ) should completely disappear, replaced by a lower-running, UV-active product spot ( ).

• Quenching & Precipitation:

  • Action: Pour the reaction mixture slowly into 300 mL of vigorously stirred crushed ice and water.

  • Causality: The massive dilution quenches the nitrating agent and rapidly decreases the solubility of the highly lipophilic 5-nitro product, driving its precipitation[2].

  • Validation: A dense, pale-yellow to white precipitate will immediately form upon contact with the aqueous phase.

• Isolation & Purification:

  • Action: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water (

    mL) until the filtrate reaches a neutral pH.

  • Action: Recrystallize the crude solid from boiling ethanol.

  • Validation: The final product should yield pale yellow crystals (approx. 82-88% yield). Structural integrity should be confirmed via

    -NMR (notably, the singlet for the C-5 nitro-adjacent methyl group will shift downfield compared to the starting material).

References

• Evans GB, Furneaux RH, Hutchison TL, Kezar HS, Morris PE Jr, Schramm VL, Tyler PC. "Addition of Lithiated 9-Deazapurine Derivatives to a Carbohydrate Cyclic Imine: Convergent Synthesis of the Aza-C-nucleoside Immucillins." The Journal of Organic Chemistry, 2001, 66(17), 5723-5730. URL:[Link]

• Cupps TL, Wise DS, Townsend LB. "Synthesis and evaluation of certain 6-substituted 5-nitropyrimidines as potential antitumor agents." The Journal of Organic Chemistry, 1982, 47(26), 5115-5120. URL:[Link]

• World Intellectual Property Organization. "Mait Cell Agonists." Patent WO2019058289A1, 2019.

Sources

• 1. WO2019058289A1 - Mait cell agonists - Google Patents [patents.google.com]
• 2. stmarys-ca.edu [stmarys-ca.edu]

Application Notes and Protocols: Catalytic Reduction of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Introduction

The selective reduction of nitro groups on heterocyclic scaffolds is a cornerstone of medicinal chemistry and drug development. The resulting amino-substituted pyrimidines are pivotal intermediates in the synthesis of a diverse array of biologically active molecules, including kinase inhibitors, antivirals, and other therapeutic agents. This application note provides a comprehensive guide to the catalytic reduction of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine to its corresponding 5-amino derivative.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed exploration of the underlying chemical principles, a step-by-step experimental protocol, and critical safety considerations. The causality behind experimental choices is emphasized to empower users to adapt and troubleshoot the procedure effectively.

Theoretical Background

The conversion of a nitro group to a primary amine is a six-electron reduction.[1] Catalytic hydrogenation is a widely employed and highly efficient method for this transformation, prized for its clean reaction profile and amenability to scale-up.[1][2]

Mechanism of Catalytic Hydrogenation

The catalytic reduction of an aromatic nitro compound over a palladium on carbon (Pd/C) catalyst generally proceeds through a direct hydrogenation pathway.[1][3] The process involves the following key steps:

• Hydrogen Activation: Molecular hydrogen (H₂) adsorbs onto the surface of the palladium catalyst and dissociates into highly reactive atomic hydrogen species.[3][4]

• Substrate Adsorption: The nitro-substituted pyrimidine adsorbs onto the catalyst surface, bringing the nitro group into proximity with the activated hydrogen.[3]

• Stepwise Reduction: The nitro group undergoes a sequential reduction, first to a nitroso intermediate, then to a hydroxylamine, and finally to the desired amine.[1][3] Each step involves the addition of hydrogen atoms across the nitrogen-oxygen bonds.

• Product Desorption: Once the reduction is complete, the amino-pyrimidine product desorbs from the catalyst surface, freeing the active sites for further catalytic cycles.[3]

Catalyst Selection: Palladium on Carbon (Pd/C)

Palladium on carbon is the catalyst of choice for this transformation due to several key advantages:

• High Activity: Pd/C exhibits excellent catalytic activity for the reduction of nitro groups under mild conditions.[2][5]

• Chemoselectivity: It can selectively reduce the nitro group in the presence of other potentially reducible functional groups, such as the phenylmethoxy (benzyloxy) groups, which are generally stable under these conditions.

• Heterogeneous Nature: As a heterogeneous catalyst, Pd/C is easily separated from the reaction mixture by filtration, simplifying product purification.[5]

Solvent and Reaction Conditions

The choice of solvent is critical for ensuring substrate solubility and facilitating the reaction. Protic solvents like ethanol and methanol are commonly used for catalytic hydrogenations.[6] Room temperature and atmospheric pressure (using a hydrogen balloon) are often sufficient for achieving complete conversion, making the procedure accessible in a standard laboratory setting.[6]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the catalytic reduction of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

Materials and Reagents

Material/Reagent	Grade	Supplier
4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine	≥98%	Commercially Available
10% Palladium on Carbon (Pd/C)	Degussa type, 50% wet	Commercially Available
Ethanol (EtOH)	Anhydrous	Commercially Available
Ethyl Acetate (EtOAc)	Reagent Grade	Commercially Available
Celite® 545	---	Commercially Available
Hydrogen Gas (H₂)	High Purity	Gas Cylinder or Balloon
Nitrogen Gas (N₂)	High Purity	Gas Cylinder

Equipment

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Hydrogen balloon setup or hydrogen cylinder with regulator

• Vacuum/Nitrogen manifold

• Büchner funnel and filter flask

• Rotary evaporator

Safety Precautions

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[7][8] All operations involving hydrogen must be conducted in a well-ventilated fume hood, away from ignition sources.[9][10]

• Palladium on Carbon: Pd/C is pyrophoric, especially when dry, and can ignite flammable solvents.[7][9] Handle the catalyst carefully, preferably as a wet paste. Never allow the catalyst to dry on the filter paper.[11]

• Inert Atmosphere: It is crucial to purge the reaction vessel with an inert gas (nitrogen or argon) to remove all oxygen before introducing hydrogen.[9][12]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[9]

Reaction Setup and Procedure

Caption: Experimental workflow for the catalytic reduction.

Step-by-Step Protocol:

• Flask Preparation: To a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, add 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (1.0 g, 1.0 eq).

• Solvent Addition: Add anhydrous ethanol (20 mL) to dissolve the starting material. Gentle warming may be required to achieve complete dissolution.

• Inerting the System: Seal the flask and connect it to a vacuum/nitrogen manifold. Evacuate the flask and backfill with nitrogen. Repeat this cycle three times to ensure an oxygen-free atmosphere.[6][12]

• Catalyst Addition: Under a positive flow of nitrogen, carefully add 10% Pd/C (50% wet, 100 mg, ~5 mol% dry weight) to the reaction mixture.[6]

• Hydrogen Introduction: Evacuate the nitrogen and carefully introduce hydrogen gas by attaching a hydrogen-filled balloon.[6][12]

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Reaction Quenching: Once the reaction is complete, carefully vent the excess hydrogen and purge the system with nitrogen three times.[12]

• Catalyst Removal: Prepare a small pad of Celite® in a Büchner funnel. Filter the reaction mixture through the Celite® pad to remove the Pd/C catalyst.[6][9] Caution: Keep the filter cake wet with ethanol at all times to prevent ignition.[11]

• Washing: Wash the filter cake with a small amount of ethanol (2 x 5 mL) to ensure complete recovery of the product.

• Product Isolation: Combine the filtrate and the washings. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 5-amino-4-methyl-2,6-bis(phenylmethoxy)pyrimidine. The product can be further purified by recrystallization or column chromatography if necessary.

Reaction Mechanism Visualization

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Studying the Mechanisms of Nitro Compounds Reduction (A-Review) – Oriental Journal of Chemistry [orientjchem.org]
• 4. mdpi.com [mdpi.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. environmentclearance.nic.in [environmentclearance.nic.in]
• 9. sarponggroup.com [sarponggroup.com]
• 10. njhjchem.com [njhjchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. m.youtube.com [m.youtube.com]

Deprotection Strategies for Bis(phenylmethoxy)pyrimidine Groups: An Application and Protocol Guide

Introduction

In the landscape of modern organic synthesis, particularly in the realms of medicinal chemistry and drug development, the pyrimidine scaffold is a cornerstone of numerous bioactive molecules. The strategic manipulation of functional groups on the pyrimidine ring is paramount for the synthesis of target compounds. The use of protecting groups is a fundamental tactic in this endeavor, and the phenylmethoxy (benzyloxy) group is a widely employed shield for hydroxyl functionalities due to its general stability across a range of reaction conditions.

This guide provides a comprehensive overview and detailed protocols for the deprotection of bis(phenylmethoxy)pyrimidine groups, a common intermediate in the synthesis of various pyrimidine-based compounds, including uracil and its derivatives. We will delve into the mechanistic underpinnings and practical applications of three principal deprotection methodologies: catalytic hydrogenolysis, acid-catalyzed cleavage, and oxidative cleavage. This document is intended for researchers, scientists, and drug development professionals seeking a detailed and practical understanding of these essential synthetic transformations.

I. Catalytic Hydrogenolysis: A Mild and Efficient Approach

Catalytic hydrogenolysis is arguably the most common and mildest method for the cleavage of benzyl ethers.[1] The reaction involves the cleavage of the C-O bond by hydrogen gas in the presence of a metal catalyst, typically palladium on carbon (Pd/C).[2] This method is highly attractive due to its clean conversion, often yielding the deprotected alcohol and toluene as the primary byproducts, which are generally easy to remove.

A. Mechanism of Action

The accepted mechanism for catalytic hydrogenolysis on a palladium surface involves a series of steps. Initially, both the bis(phenylmethoxy)pyrimidine substrate and molecular hydrogen are adsorbed onto the surface of the palladium catalyst. The hydrogen molecule undergoes dissociative chemisorption to form palladium hydride species. The benzylic C-O bond of the adsorbed substrate is then cleaved by these active hydrogen species, leading to the formation of the dihydroxypyrimidine and toluene. The products subsequently desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.[2]

Figure 1: Catalytic Hydrogenolysis Mechanism.

B. Standard Protocol: Hydrogenolysis using Pd/C and H₂ Gas

This protocol describes a general procedure for the deprotection of bis(phenylmethoxy)pyrimidine using palladium on carbon and hydrogen gas.

Materials:

• Bis(phenylmethoxy)pyrimidine derivative (1.0 mmol)

• 10% Palladium on carbon (Pd/C) (10-20 mol% Pd)

• Methanol (MeOH) or Ethanol (EtOH) (20 mL)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the bis(phenylmethoxy)pyrimidine (1.0 mmol) in methanol or ethanol (20 mL).

• Carefully add 10% Pd/C catalyst (10-20 mol% Pd) to the solution.

• Seal the flask with a septum and carefully evacuate the flask using a vacuum pump, then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is completely consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent. Caution: Do not allow the filter cake to become dry as Pd/C is pyrophoric. Keep it wet with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude dihydroxypyrimidine.

• The crude product can be purified by recrystallization or column chromatography if necessary.

C. Catalytic Transfer Hydrogenolysis

For laboratories not equipped for handling hydrogen gas, or for reactions where a controlled delivery of hydrogen is desired, catalytic transfer hydrogenolysis is an excellent alternative.[3] This method utilizes a hydrogen donor in the presence of a palladium catalyst. Common hydrogen donors include ammonium formate, formic acid, and 1,4-cyclohexadiene.[2]

Protocol: Catalytic Transfer Hydrogenolysis using Ammonium Formate

Materials:

• Bis(phenylmethoxy)pyrimidine derivative (1.0 mmol)

• 10% Palladium on carbon (Pd/C) (10-20 mol% Pd)

• Ammonium formate (5-10 equivalents)

• Methanol (MeOH) or Ethanol (EtOH) (20 mL)

Procedure:

• To a solution of the bis(phenylmethoxy)pyrimidine (1.0 mmol) in methanol or ethanol (20 mL) in a round-bottom flask, add 10% Pd/C (10-20 mol% Pd).

• To this suspension, add ammonium formate (5-10 equivalents) in one portion.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction by TLC or LC-MS. The reaction is often rapid.

• Upon completion, filter the mixture through Celite® to remove the catalyst, washing with the solvent.

• Concentrate the filtrate under reduced pressure.

• The residue can be partitioned between water and an organic solvent (e.g., ethyl acetate) to remove ammonium salts. The organic layer is then dried and concentrated to yield the crude product.

II. Acid-Catalyzed Cleavage: A Potent Alternative

Lewis acids are powerful reagents for the cleavage of benzyl ethers, particularly for substrates that are sensitive to hydrogenation conditions.[4] Boron trichloride (BCl₃) is a commonly used Lewis acid for this transformation.[1] The reaction is typically performed at low temperatures to control its reactivity.

A. Mechanism of Action

The deprotection mechanism with BCl₃ involves the coordination of the Lewis acidic boron atom to the oxygen atom of the benzyl ether. This coordination weakens the C-O bond, making the benzylic carbon more susceptible to nucleophilic attack. In the absence of an external nucleophile, the chloride ion from BCl₃ can act as the nucleophile. The resulting intermediate is then hydrolyzed during the workup to yield the deprotected alcohol.

Figure 2: BCl₃-Mediated Deprotection Mechanism.

B. Protocol: Deprotection using Boron Trichloride (BCl₃)

This protocol outlines the debenzylation of a bis(phenylmethoxy)pyrimidine derivative using BCl₃. This reaction should be carried out under anhydrous conditions and an inert atmosphere.

Materials:

• Bis(phenylmethoxy)pyrimidine derivative (1.0 mmol)

• Boron trichloride (BCl₃), 1.0 M solution in dichloromethane (DCM) (2.2-3.0 mL, 2.2-3.0 mmol)

• Anhydrous Dichloromethane (DCM) (20 mL)

• Anhydrous Methanol (MeOH)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve the bis(phenylmethoxy)pyrimidine (1.0 mmol) in anhydrous DCM (20 mL) in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the 1.0 M solution of BCl₃ in DCM (2.2-3.0 equivalents) dropwise via syringe.

• Stir the reaction mixture at -78 °C. Monitor the reaction progress by TLC. The reaction time can vary from 30 minutes to several hours.

• Once the starting material is consumed, quench the reaction by the slow, dropwise addition of anhydrous methanol at -78 °C.

• Allow the reaction mixture to warm to room temperature.

• Carefully add water and then a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid.

• Extract the product with DCM or another suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

III. Oxidative Cleavage: A Chemoselective Option

For molecules containing functional groups sensitive to both reductive and strongly acidic conditions, oxidative cleavage of benzyl ethers offers a valuable alternative. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is a powerful oxidant for this purpose, particularly effective for electron-rich benzyl ethers, though it can also be used for simple benzyl ethers, often with photoirradiation to facilitate the reaction.[5][6]

A. Mechanism of Action

The oxidative deprotection with DDQ is believed to proceed via a single-electron transfer (SET) mechanism, especially under photoirradiation. The excited state of DDQ is a potent oxidant. It abstracts an electron from the benzyl ether, forming a radical cation. This is followed by the loss of a proton from the benzylic position and subsequent reaction with water to form a hemiacetal, which then decomposes to the deprotected alcohol and benzaldehyde.[6]

Figure 3: DDQ Oxidative Cleavage Mechanism.

B. Protocol: Deprotection using DDQ with Photoirradiation

This protocol describes a general procedure for the oxidative debenzylation of bis(phenylmethoxy)pyrimidine using DDQ and visible light irradiation.

Materials:

• Bis(phenylmethoxy)pyrimidine derivative (0.1 mmol)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (0.3 mmol, 3.0 equivalents)

• Dichloromethane (DCM) (5 mL)

• Water (50 µL)

• Visible light source (e.g., green LED lamp, 525 nm)[7]

Procedure:

• In a suitable reaction vessel, dissolve the bis(phenylmethoxy)pyrimidine (0.1 mmol) in a mixture of DCM (5 mL) and water (50 µL).

• Add DDQ (3.0 equivalents).

• Irradiate the reaction mixture with a visible light source at room temperature, with vigorous stirring.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

IV. Comparative Summary of Deprotection Methods

Feature	Catalytic Hydrogenolysis	Acid-Catalyzed Cleavage (BCl₃)	Oxidative Cleavage (DDQ)
Reagents	Pd/C, H₂ (or H₂ donor)	BCl₃	DDQ, H₂O, light
Conditions	Mild (rt, atmospheric pressure)	Harsh (low temperature, anhydrous)	Mild (rt, photo-irradiation)
Advantages	Clean byproducts, mild conditions, high yields	Effective for hydrogenation-sensitive substrates	High chemoselectivity, orthogonal to many protecting groups
Disadvantages	Incompatible with reducible groups (alkenes, alkynes, nitro groups)	Requires strictly anhydrous conditions, harsh reagent	May not be suitable for electron-rich substrates, can be slow
Functional Group Compatibility	Sensitive to reducible groups	Tolerates many reducible groups, sensitive to acid-labile groups	Tolerates many reducible and acid-labile groups

Conclusion

The deprotection of bis(phenylmethoxy)pyrimidine groups is a critical transformation in the synthesis of a wide array of pyrimidine-based compounds. The choice of deprotection method is dictated by the overall synthetic strategy and the presence of other functional groups in the molecule. Catalytic hydrogenolysis offers a mild and efficient route for many substrates. Acid-catalyzed cleavage with reagents like BCl₃ provides a powerful alternative for molecules that cannot tolerate reductive conditions. Oxidative cleavage with DDQ presents a highly chemoselective option, expanding the toolkit for orthogonal protection strategies. By understanding the mechanisms and applying the detailed protocols provided in this guide, researchers can confidently and effectively perform these deprotection reactions, advancing their synthetic endeavors in drug discovery and development.

References

• Cavedon, C., Sletten, E. T., Madani, A., Niemeyer, O., Seeberger, P. H., & Pieber, B. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(2), 514–518. [Link]

• Moriyama, K., Nakamura, Y., & Togo, H. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. The Journal of Organic Chemistry, 79(15), 7135-7143. [Link]

• Madani, A., Sletten, E. T., Cavedon, C., Seeberger, P. H., & Pieber, B. (2023). Visible-light-mediated Oxidative Debenzylation of 3-O-Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. Organic Syntheses, 100, 271-286. [Link]

• Pieber, B., & Seeberger, P. H. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(2), 514-518. [Link]

• DiRocco, D. A., & Rovis, T. (2012). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Journal of the American Chemical Society, 134(20), 8488–8491. [Link]

• Gao, S., Wang, Q., & Chen, C. (2009). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Organic Process Research & Development, 13(4), 629–633. [Link]

• Koval'skaya, N. V., & Shishkina, I. N. (2019). Uracil as the basis for medication creation. Research Results in Pharmacology, 5(1), 69-80. [Link]

• Shafiee, A., & Mohammadi, M. (1993). Synthesis of Uracil Derivatives and Some of Their Reactions. Journal of Sciences, Islamic Republic of Iran, 4(3), 189-192. [Link]

• Cavedon, C., Sletten, E. T., Madani, A., Niemeyer, O., Seeberger, P. H., & Pieber, B. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(2), 514–518. [Link]

• Singh, B. K. (n.d.). Dichloro Dicyano Quinone (DDQ). University of Delhi. [Link]

• DiRocco, D. A., & Rovis, T. (2015). N-deacetylation of protected pyrimidine and purine nucleosides, promoted by Schwartz's reagent. Nucleosides, Nucleotides and Nucleic Acids, 34(11), 799-814. [Link]

• Zhang, K., Okumura, S., & Uozumi, Y. (2024). Transfer Hydrogenolysis of O- and N-Benzyl Groups in Water with Tetrahydroxydiboron by Using an Amphiphilic Polymer-Supported Nano-Palladium Catalyst. European Journal of Organic Chemistry, 27(26), e202400331. [Link]

• Majumder, S., & Telvekar, V. N. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(49), 29826-29855. [Link]

• Abdel-Gawad, H., Al-Omair, M. A., & El-Damasy, A. K. (2021). 5-Amino- and 6-amino-uracils in the synthesis of various heterocycles as therapeutic agents: a review. RSC Advances, 11(53), 33621-33642. [Link]

• Wikipedia contributors. (2024, February 21). Uracil. In Wikipedia, The Free Encyclopedia. Retrieved March 4, 2026, from [Link]

• Majumder, S., & Telvekar, V. N. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(49), 29826-29855. [Link]

• Siegel, D. R., & Danishefsky, S. J. (2020). A Potential Practical Process for Remdesivir. ChemRxiv. [Link]

• Process for the preparation of uracil. (1985).

• Majumder, S., & Telvekar, V. N. (2021). DDQ-assisted oxidative debenzylation of benzyl ethers under visible-light irradiation. RSC Advances, 11(49), 29826-29855. [Link]

• Ouchi, H., et al. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega, 5(5), 2354-2361. [Link]

• Miki, Y., et al. (1998). p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. HETEROCYCLES, 48(1), 1-4. [Link]

• Kókai, E., et al. (2017). Experimental and Computational Study on the Debenzylation of (2,4-dimethoxybenzyl)-protected 1,3-diazaoxindoles. Periodica Polytechnica Chemical Engineering, 61(4), 264-270. [Link]

• Davie, C. P., & Bagley, M. C. (2020). On‐DNA Transfer Hydrogenolysis and Hydrogenation for the Synthesis of DNA‐Encoded Chemical Libraries. Chemistry – A European Journal, 26(62), 14125-14129. [Link]

• DiRocco, D. A., & Rovis, T. (2015). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Nucleosides, Nucleotides and Nucleic Acids, 34(11), 799-814. [Link]

• Wang, H., et al. (2019). Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis. Organic Letters, 21(24), 10004-10008. [Link]

• Li, Z., et al. (2008). Facile synthesis of novel mutual derivatives of nucleosides and pyrimidines by regioselectively chemo-enzymatic protocol. Tetrahedron, 64(22), 5239-5246. [Link]

• Atlanchim Pharma. (2021). Science Letter N°16: O-Benzyl protecting groups. [Link]

• Zhou, G., et al. (2020). The application of palladium catalysts in catalyzing the hydrogenolysis of N-benzyl compounds. OUCI, 16(1), 1-10. [Link]

• Smith, A. B. III, et al. (2016). Literature review of alkyl and benzyl ester and ether cleavage using Lewis acids. Unpublished manuscript. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• Rahim, M. A., Matsumura, S., & Toshima, K. (2005). Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation. Tetrahedron Letters, 46(43), 7307-7309. [Link]

• Ma, R., et al. (2020). Catalytic transfer hydrogenolysis of lignin α-O-4 model compound 4-(benzyloxy)phenol and lignin over Pt/HNbWO6/CNTs catalyst. Catalysis Science & Technology, 10(15), 5126-5135. [Link]

• Low, J. N., et al. (2002). Hydrogen bonding in 2-amino-4,6-dimethoxypyrimidine, 2-benzylamino-4,6-bis(benzyloxy)pyrimidine and 2-amino-4,6-bis(N-pyrrolidino)pyrimidine: chains of fused rings and a centrosymmetric dimer. Acta Crystallographica Section C, 58(Pt 11), o662-o665. [Link]

• Seela, F., et al. (2007). Pyrazolo[3,4-d]pyrimidine ribonucleosides related to 2-aminoadenosine and isoguanosine: synthesis, deamination and tautomerism. Organic & Biomolecular Chemistry, 5(18), 3029-3039. [Link]

• Lynam, K. C., et al. (2020). Selective lignin depolymerization via transfer hydrogenolysis using Pd/hydrotalcite catalysts. Green Chemistry, 22(12), 3927-3937. [Link]

• Okano, K., et al. (2008). Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. Synlett, 2008(13), 1977-1980. [Link]

• Roy, S., et al. (2020). Hydrogenolysis of Haloboranes: from Synthesis of Hydroboranes to Formal Hydroboration Reactions. Chemistry – A European Journal, 26(58), 13134-13139. [Link]

• Low, J. N., et al. (2002). Hydrogen bonding in 2-amino-4,6-dimethoxypyrimidine, 2-benzylamino-4,6-bis(benzyloxy)pyrimidine and 2-amino-4,6-bis(N-pyrrolidino)pyrimidine: chains of fused rings and a centrosymmetric dimer. Acta Crystallographica Section C, 58(Pt 11), o662-o665. [Link]

• Wang, C., et al. (2010). Selective deprotection of benzyl (Bn) ethers in the presence of para-methoxybenzyl (PMB) ethers. Abstracts of Papers of the American Chemical Society, 239.

• Li, H., et al. (2021). Selective hydrogenolysis of C O bonds in benzyloxybenzene and dealkaline lignin to valuable aromatics over Ni/TiN. Catalysis Science & Technology, 11(16), 5536-5546. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DDQ as a versatile and easily recyclable oxidant: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in Pharmaceutical Synthesis: A Guide for Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs. Its versatile structure allows for a wide range of substitutions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. Within this important class of heterocycles, 5-nitropyrimidines represent a particularly valuable subclass of intermediates. The electron-withdrawing nitro group at the C5 position significantly influences the reactivity of the pyrimidine ring, making it a versatile handle for the synthesis of complex molecular architectures. This guide provides an in-depth exploration of the synthesis and potential applications of a specific, highly functionalized intermediate: 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine . While this exact molecule is not extensively documented in public literature, its synthesis and subsequent chemical transformations can be logically deduced from established pyrimidine chemistry. This document will serve as a comprehensive resource for researchers and scientists in drug development, offering detailed protocols and a scientific rationale for its use as a strategic building block.

The Significance of the 5-Nitro-Substituted Pyrimidine Core

The 5-nitropyrimidine moiety is a key building block in the synthesis of a variety of biologically active compounds. The nitro group serves two primary functions:

• Activation of the Pyrimidine Ring: The strong electron-withdrawing nature of the nitro group activates the pyrimidine ring for nucleophilic aromatic substitution, facilitating the introduction of various functional groups at other positions.

• A Precursor to the 5-Amino Group: The nitro group can be readily and selectively reduced to a primary amine. The resulting 5-aminopyrimidine is a crucial intermediate for the construction of fused heterocyclic systems, such as purines and pteridines, which are prevalent in many therapeutic agents, including antiviral and anticancer drugs.[1]

Synthetic Pathways to 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Two primary synthetic routes are proposed for the efficient synthesis of the title compound. The first route proceeds through a dihydroxy intermediate, while the second, and arguably more versatile route, utilizes a dichlorinated pyrimidine intermediate.

Route 1: Synthesis via 4,6-Dihydroxy-2-methyl-5-nitropyrimidine

This pathway involves the initial construction of the pyrimidine core, followed by nitration and subsequent O-benzylation.

Caption: Synthetic workflow for Route 1.

Protocol 1: Synthesis of 4,6-Dihydroxy-2-methylpyrimidine

This protocol is adapted from established procedures for the synthesis of similar pyrimidine cores.[2][3]

Reagent/Parameter	Molar Ratio/Value
Sodium Metal	2.2 eq
Absolute Ethanol	-
Diethyl Malonate	1.0 eq
Acetamidine Hydrochloride	1.0 eq
Reaction Temperature	Reflux
Reaction Time	6-8 hours
Expected Yield	85-95%

Procedure:

• In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stirrer, carefully add sodium metal to absolute ethanol under an inert atmosphere (e.g., nitrogen or argon) to prepare a solution of sodium ethoxide.

• Once all the sodium has reacted, add diethyl malonate dropwise to the sodium ethoxide solution at room temperature.

• Add acetamidine hydrochloride in one portion to the reaction mixture.

• Heat the mixture to reflux and maintain for 6-8 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dissolve the residue in water and acidify with concentrated hydrochloric acid to a pH of 5-6 to precipitate the product.

• Filter the white solid, wash with cold water, and dry under vacuum to yield 4,6-dihydroxy-2-methylpyrimidine.

Protocol 2: Nitration of 4,6-Dihydroxy-2-methylpyrimidine

This procedure is based on standard nitration methods for activated pyrimidine rings.[2][3]

Reagent/Parameter	Molar Ratio/Value
4,6-Dihydroxy-2-methylpyrimidine	1.0 eq
Concentrated Sulfuric Acid	-
Fuming Nitric Acid	1.1 eq
Reaction Temperature	0°C to Room Temp.
Reaction Time	2-4 hours
Expected Yield	80-90%

Procedure:

• In a round-bottom flask, cool concentrated sulfuric acid to 0°C in an ice-salt bath.

• Slowly add 4,6-dihydroxy-2-methylpyrimidine to the cold sulfuric acid with stirring, ensuring the temperature does not rise above 10°C.

• Add fuming nitric acid dropwise to the reaction mixture, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

• Carefully pour the reaction mixture onto crushed ice.

• Filter the resulting precipitate, wash thoroughly with cold water until the washings are neutral, and dry under vacuum to obtain 4,6-dihydroxy-2-methyl-5-nitropyrimidine.

Protocol 3: O-Benzylation of 4,6-Dihydroxy-2-methyl-5-nitropyrimidine

This protocol follows the principles of Williamson ether synthesis.

Reagent/Parameter	Molar Ratio/Value
4,6-Dihydroxy-2-methyl-5-nitropyrimidine	1.0 eq
Anhydrous Potassium Carbonate	2.5 eq
Benzyl Bromide	2.2 eq
Dimethylformamide (DMF)	-
Reaction Temperature	Room Temperature
Reaction Time	12-16 hours
Expected Yield	70-85%

Procedure:

• To a solution of 4,6-dihydroxy-2-methyl-5-nitropyrimidine in anhydrous DMF, add anhydrous potassium carbonate.

• Stir the suspension at room temperature for 30 minutes.

• Add benzyl bromide dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

Route 2: Synthesis via 4,6-Dichloro-2-methyl-5-nitropyrimidine

This alternative route is often preferred due to the high reactivity of the dichloro intermediate, which allows for a broader range of nucleophiles to be introduced.

Caption: Synthetic workflow for Route 2.

Protocol 4: Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine

This key intermediate is synthesized by chlorination of the corresponding dihydroxy pyrimidine.[2][3][4]

Reagent/Parameter	Molar Ratio/Value
4,6-Dihydroxy-2-methyl-5-nitropyrimidine	1.0 eq
Phosphorus Oxychloride (POCl3)	Excess
N,N-Dimethylaniline	Catalytic
Reaction Temperature	Reflux
Reaction Time	3-5 hours
Expected Yield	80-90%

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 4,6-dihydroxy-2-methyl-5-nitropyrimidine to an excess of phosphorus oxychloride.

• Add a catalytic amount of N,N-dimethylaniline to the mixture.

• Heat the reaction mixture to reflux and maintain for 3-5 hours.

• After completion, cool the reaction to room temperature and carefully remove the excess POCl3 under reduced pressure.

• Slowly and carefully pour the residue onto crushed ice with vigorous stirring.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• The crude product can be purified by recrystallization or column chromatography to yield 4,6-dichloro-2-methyl-5-nitropyrimidine.

Protocol 5: Nucleophilic Substitution with Sodium Benzyloxide

The highly reactive chlorine atoms of 4,6-dichloro-2-methyl-5-nitropyrimidine are displaced by the benzyloxide nucleophile.[1]

Reagent/Parameter	Molar Ratio/Value
4,6-Dichloro-2-methyl-5-nitropyrimidine	1.0 eq
Benzyl Alcohol	2.2 eq
Sodium Hydride (60% in mineral oil)	2.2 eq
Anhydrous Tetrahydrofuran (THF)	-
Reaction Temperature	0°C to Room Temp.
Reaction Time	4-6 hours
Expected Yield	75-90%

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere, suspend sodium hydride in anhydrous THF.

• Cool the suspension to 0°C and add benzyl alcohol dropwise.

• Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes to ensure complete formation of sodium benzyloxide.

• Cool the sodium benzyloxide solution back to 0°C and add a solution of 4,6-dichloro-2-methyl-5-nitropyrimidine in anhydrous THF dropwise.

• After the addition, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to obtain the final product.

Applications in Pharmaceutical Synthesis

The strategic placement of the nitro group and the benzyloxy moieties makes 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine a valuable intermediate for the synthesis of more complex pharmaceutical targets.

Reduction of the Nitro Group

A key transformation of this intermediate is the reduction of the 5-nitro group to a 5-amino group. This opens up a plethora of possibilities for further derivatization.

Caption: Reduction of the 5-nitro group.

This 5-amino pyrimidine can then be used in cyclization reactions to form fused heterocyclic systems, such as purines, by reacting with reagents like formic acid, formamide, or other one-carbon sources.

Deprotection of the Benzyloxy Groups

The phenylmethoxy (benzyloxy) groups can serve as protecting groups for the hydroxyl functionalities. They can be readily removed by catalytic hydrogenation, typically at the same time as the nitro group reduction, to yield the corresponding dihydroxy-amino pyrimidine.

Conclusion

While 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine may not be a commonly cataloged chemical, its synthesis is highly feasible through established and reliable chemical transformations. Its structure is strategically designed for utility in pharmaceutical synthesis, with the nitro group serving as a versatile precursor to a key amino functionality and the benzyloxy groups providing protection for hydroxyls. The protocols and workflows detailed in this guide are based on sound chemical principles and analogous reactions found in the literature, providing a solid foundation for the synthesis and application of this and similar 5-nitropyrimidine intermediates in drug discovery and development programs.

References

• MDPI. (2025, May 7). Nitropyridines in the Synthesis of Bioactive Molecules. Retrieved from [Link]

• Clark, J., & Yanagibashi. (n.d.).
• Zhou, S., Xu, D., Wang, Z., Zhu, Z., Zha, Z., Fan, Y., & Su, H. (2014). An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Asian Journal of Chemistry, 26, 3559-3561.
• Google Patents. (n.d.). CN1396157A - Process for chemically synthesizing 2,6-bis [(4,6-dimethoxypyrimidine-2-yl) oxy] sodium bezoate.
• Google Patents. (n.d.). CN103936681A - Method for preparing 2-amino-4,6-dichloro-5-formamido pyrimidine.

• PubChem. (n.d.). Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro-. Retrieved from [Link]

• ResearchGate. (2025, August 6). An Efficient and Convenient Synthesis of 4,6-Dichloro-2-methyl-5-nitropyrimidine. Retrieved from [Link]

• Google Patents. (n.d.). US7767678B2 - Crystalline forms of 4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-3-quinolinecarbonitrile and methods of preparing the same.

• ResearchGate. (2025, August 6). Synthesis and Antiproliferative Activity of 2,6-Dibenzylamino-3,5-dicyanopyridines on Human Cancer Cell Lines. Retrieved from [Link]

• Google Patents. (n.d.). CN102060783A - Method for preparing 2-substituted-5-nitro-4,6-dichloropyrimidine.
• Google Patents. (n.d.). CN104478794A - Synthesis method of 2,6-dichloropyridine.

• PMC. (n.d.). 2,6-Bis(4-methoxyphenyl)-1,3-dimethylpiperidin-4-one O-benzyloxime. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine.

• PubChem. (n.d.). 4,6-Dichloro-2-methyl-5-nitropyrimidine. Retrieved from [Link]

• MDPI. (2021, October 31). A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitropyrimidine. Retrieved from [Link]

• Indian Journal of Chemistry. (2023, April 19). An efficient synthesis of pyranopyrimidine derivatives by using glyoxylic acid:L-Proline deep eutectic solvent as a novel designer reaction promoter. Retrieved from [Link]

• Digital CSIC. (2021, July 6). Asymmetric synthesis of (1R,5S)‐2‐methyl‐6,7‐benzomorphan via Aza‐Prins reaction. Retrieved from [Link]

• PubChem. (n.d.). Polymorphs - Patent US-10087196-B2. Retrieved from [Link]

• Growing Science. (2021, August 16). Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN102952084A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

• Der Pharma Chemica. (2017). Design and Synthesis of Classical Dihydropyrimidone Derivatives from Azosalicyaldehydes. Retrieved from [Link]

• ResearchGate. (2025, August 9). Nitropyridines, Their Synthesis and Reactions. Retrieved from [Link]

• Frontiers. (n.d.). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Retrieved from [Link]

• Research Square. (2024, December 25). Synthesis of Some 5-nitro Heteroaryl-phenylpropenones with Antituberculosis. Retrieved from [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. 4,6-Dichloro-2-methyl-5-nitropyrimidine | C5H3Cl2N3O2 | CID 83192 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

1. Introduction & Mechanistic Overview The compound1 (CAS: 30958-38-4) is a highly valued protected intermediate utilized in the synthesis of complex pyrimidine derivatives, purine analogs, and targeted kinase inhibitors[1]. The core scaffold is derived from2, which is an exceptionally electrophilic substrate[2]. The strongly electron-withdrawing nitro group at the C5 position activates the C2 and C4 positions, making them highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

2. Retrosynthetic Analysis & Route Selection Causality in Reagent Selection: At the bench scale, researchers frequently employ Sodium Hydride (NaH) to deprotonate benzyl alcohol and generate the highly reactive benzyloxide nucleophile. However, scaling this approach to the kilogram level introduces severe safety hazards, including the evolution of explosive hydrogen gas and the risk of thermal runaway. Conversely, utilizing aqueous Sodium Hydroxide (NaOH) under biphasic phase-transfer conditions introduces water into the system, which can lead to competitive hydrolysis of the highly activated C–Cl bonds, yielding undesired pyrimidinol byproducts.

To create a self-validating, robust, and scalable system, this protocol utilizes an anhydrous, mild base—Potassium Carbonate (K₂CO₃)—in Acetonitrile (MeCN). This approach ensures the controlled, in situ generation of the benzyloxide nucleophile while maintaining anhydrous conditions.

The reaction proceeds stepwise: the C4 chlorine (ortho to the nitro group) is displaced first due to superior activation, followed by the C2 chlorine. Because the primary substitution is highly exothermic, 3 for alkoxide substitutions on this scaffold mandate strict thermal control, often cooling to 0 °C or lower[3][4]. Our protocol controls the exotherm through the metered 5 at <20 °C[5], followed by a mild temperature ramp to drive the secondary substitution to completion.

Figure 1: Stepwise SNAr mechanism via Meisenheimer complexes.

3. Experimental Workflow

Figure 2: Scalable experimental workflow for bis-benzyloxy pyrimidine synthesis.

4. Step-by-Step Protocol (1 kg Scale)

Materials Required:

• Substrate: 2,4-dichloro-6-methyl-5-nitropyrimidine (CAS: 13162-26-0) – 1.00 kg (4.80 mol)

• Nucleophile: Benzyl alcohol (Anhydrous) – 1.09 kg (10.08 mol, 2.1 eq)

• Base: Potassium carbonate (325 mesh, anhydrous) – 1.66 kg (12.0 mol, 2.5 eq)

• Solvent: Acetonitrile (MeCN, anhydrous) – 10 L

• Anti-solvent: Purified Water – 20 L

• Crystallization Solvent: Ethanol (Absolute) – 5 L

Execution:

• Reactor Preparation: Purge a 50 L glass-lined jacketed reactor with Nitrogen (N₂) for 15 minutes to ensure an inert atmosphere. Charge 10 L of anhydrous MeCN.

• Substrate Dissolution: Charge 1.00 kg of 2,4-dichloro-6-methyl-5-nitropyrimidine into the reactor. Stir at 150 rpm until complete dissolution is achieved.

• Base Addition: Add 1.66 kg of anhydrous K₂CO₃. Adjust the reactor jacket to cool the suspension to an internal temperature of 10 °C.

• Controlled Dosing (Critical Step): Begin dosing 1.09 kg of benzyl alcohol via an addition funnel or metering pump. The addition must be spread over 2 to 2.5 hours. Causality: The primary substitution is highly exothermic. Maintaining the internal temperature strictly below 20 °C prevents thermal runaway and minimizes the formation of degradation products[3][4].

• Reaction Maturation: Once dosing is complete, adjust the jacket temperature to heat the reaction mixture to 45 °C. Maintain stirring for 6 hours. The elevated temperature provides the necessary activation energy to drive the less reactive mono-substituted intermediate to the final bis-substituted product.

• Quench & Filtration: Cool the reactor to 20 °C. Filter the suspension through a Nutsche filter to remove the inorganic salts (KCl byproduct and unreacted K₂CO₃). Wash the filter cake with 2 L of fresh MeCN to maximize yield.

• Concentration & Precipitation: Transfer the filtrate to a rotary evaporator or distillation setup. Concentrate under reduced pressure (150 mbar, 40 °C) to a residual volume of approximately 3 L. Transfer the concentrated mixture back to the reactor and slowly add 15 L of cold water (5 °C) under vigorous stirring (250 rpm) to precipitate the crude product.

• Isolation & Purification: Filter the precipitated yellow solid. To achieve pharmaceutical-grade purity, recrystallize the crude mass from 5 L of hot absolute ethanol. Cool to 0 °C, filter, and dry in a vacuum oven at 40 °C for 12 hours.

5. Analytical & Quality Control

To ensure the trustworthiness of the batch, the following self-validating analytical metrics must be met before releasing the intermediate for downstream synthesis.

QC Parameter	Analytical Method	Acceptance Criteria	Rationale
Appearance	Visual Inspection	Pale yellow crystalline solid	Confirms successful crystallization and removal of highly colored impurities.
Purity	HPLC (UV at 254 nm)	98.5% (Area %)	Ensures absence of the mono-substituted intermediate and pyrimidinol.
Identity	H-NMR (CDCl₃)	Conforms to structure	Validates the presence of two distinct benzyl CH₂ singlets.
Moisture Content	Karl Fischer Titration	0.5% w/w	Prevents hydrolysis in subsequent anhydrous deprotection/coupling steps.
Residual Solvent	GC-FID	MeCN 410 ppm, EtOH 5000 ppm	Complies with ICH Q3C guidelines for residual solvents.
Melting Point	Capillary Apparatus	Sharp, consistent with reference	Indicates high crystalline purity and proper lattice formation.

6. References

• Aaronchem. "Cost-effective Nitro Compounds: 4-METHYL-5-NITRO-2,6-BIS(PHENYLMETHOXY)PYRIMIDINE." Available at:[6]

• Chemsrc. "4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (CAS: 30958-38-4)." Available at:[1]

• ChemicalBook. "2,4-Dichloro-6-methyl-5-nitropyrimidine Chemical Properties." Available at:[2]

• Google Patents. "US20090186879A1 - Tricyclic compounds and use thereof." Available at:[3]

• Google Patents. "WO2005099688A2 - Cyclic compounds." Available at:[4]

• European Patent Office. "Process for preparing inhibitors of nucleoside metabolism." Available at:[5]

Sources

• 1. CAS#:2415455-25-1 | N-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)cyclopropanesulfonamide | Chemsrc [chemsrc.com]
• 2. 2,4-Dichloro-6-methyl-5-nitropyrimidine CAS#: 13162-26-0 [amp.chemicalbook.com]
• 3. US20090186879A1 - Tricyclic compounds and use thereof - Google Patents [patents.google.com]
• 4. WO2005099688A2 - Cyclic compounds - Google Patents [patents.google.com]
• 5. data.epo.org [data.epo.org]
• 6. aaronchem.com [aaronchem.com]

Mastering the Purification of Nitro-Pyrimidine Intermediates: A Guide to Recrystallization Techniques

Introduction: The Critical Role of Purity in Nitro-Pyrimidine Intermediates

Nitro-pyrimidine derivatives are pivotal building blocks in modern medicinal chemistry and drug development. Their unique electronic properties and versatile reactivity make them essential intermediates in the synthesis of a wide array of pharmacologically active molecules. The purity of these intermediates is paramount, as even trace impurities can have a significant impact on the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). Recrystallization stands as a robust and scalable technique for the purification of these solid compounds, leveraging subtle differences in solubility to achieve high levels of purity.[1] This guide provides a comprehensive overview of the principles, protocols, and troubleshooting strategies for the successful recrystallization of nitro-pyrimidine intermediates, tailored for researchers and professionals in the pharmaceutical sciences.

Foundational Principles: The Science of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a solvent at varying temperatures. The ideal solvent will dissolve the target compound to a high extent at an elevated temperature but only sparingly at lower temperatures.[2] Conversely, impurities should either be highly soluble at all temperatures, remaining in the mother liquor upon cooling, or largely insoluble, allowing for their removal via hot filtration. The process is governed by the principles of nucleation and crystal growth, where a supersaturated solution, upon cooling, allows the molecules of the desired compound to self-assemble into a highly ordered crystal lattice, excluding dissimilar impurity molecules.[3][4]

Strategic Solvent Selection for Nitro-Pyrimidine Intermediates

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol. For nitro-pyrimidine intermediates, a systematic approach to solvent selection is essential.

Understanding Polarity and "Like Dissolves Like"

Nitro-pyrimidine intermediates are generally polar molecules due to the presence of the electron-withdrawing nitro group and the nitrogen atoms within the pyrimidine ring. Following the principle of "like dissolves like," polar solvents are often good candidates for their recrystallization.[1] Common solvents to consider for initial screening include:

• Protic Solvents:

  • Water

  • Ethanol

  • Methanol

  • Isopropanol

• Aprotic Polar Solvents:

  • Acetone

  • Ethyl acetate

  • Acetonitrile

Single-Solvent vs. Two-Solvent Systems

Single-Solvent Recrystallization: This is the preferred method when a single solvent meets the ideal solubility criteria. The crude nitro-pyrimidine is dissolved in a minimal amount of the hot solvent, and crystallization is induced by cooling.[5]

Two-Solvent (Mixed-Solvent) Recrystallization: This technique is employed when no single solvent provides the desired solubility profile. It involves a "good" solvent in which the nitro-pyrimidine is highly soluble and a "poor" or "anti-solvent" in which it is sparingly soluble. The two solvents must be miscible.[1][2] A common approach is to dissolve the compound in a minimal amount of the hot "good" solvent and then add the "poor" solvent dropwise until the solution becomes turbid, indicating the onset of precipitation. A few drops of the "good" solvent are then added to redissolve the precipitate, and the solution is allowed to cool slowly.[1]

Common Solvent Pairs for Polar Compounds:

• Ethanol/Water[2]

• Methanol/Water

• Acetone/Water[2]

• Ethyl acetate/Hexane

Solvent Selection Workflow

The following diagram illustrates a systematic approach to solvent selection for nitro-pyrimidine intermediates.

Caption: A workflow for selecting an appropriate solvent system.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of a Nitro-Pyrimidine Intermediate

This protocol provides a general procedure for the purification of a nitro-pyrimidine intermediate using a single solvent, such as ethanol or acetone.

Materials:

• Crude nitro-pyrimidine intermediate

• Selected recrystallization solvent (e.g., ethanol)

• Erlenmeyer flasks

• Heating source (hot plate with magnetic stirring)

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

Procedure:

• Dissolution: Place the crude nitro-pyrimidine intermediate in an Erlenmeyer flask with a magnetic stir bar. Add a small portion of the selected solvent and begin heating and stirring. Continue to add the solvent in small increments until the solid is completely dissolved at or near the boiling point of the solvent.[6][7] Use the minimum amount of hot solvent necessary to achieve complete dissolution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. This involves quickly filtering the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.[1] This step should be performed rapidly to prevent premature crystallization in the funnel.

• Cooling and Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.[6] Slow cooling promotes the formation of larger, purer crystals.[7] Once the solution has reached room temperature, place the flask in an ice bath to maximize crystal yield.[1]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.[1]

• Drying: Continue to draw a vacuum through the crystals on the filter funnel to partially dry them. Transfer the crystals to a watch glass or drying dish and dry them to a constant weight, preferably in a vacuum oven at a temperature well below the melting point of the compound.

Protocol 2: Two-Solvent Recrystallization of a Nitro-Pyrimidine Intermediate

This protocol is suitable when a single solvent is not effective. A common example is an ethanol/water solvent system.

Materials:

• Crude nitro-pyrimidine intermediate

• "Good" solvent (e.g., ethanol)

• "Poor" solvent (e.g., water)

• Erlenmeyer flasks

• Heating source (hot plate with magnetic stirring)

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

Procedure:

• Dissolution: Dissolve the crude nitro-pyrimidine intermediate in a minimal amount of the hot "good" solvent (ethanol) in an Erlenmeyer flask with heating and stirring.

• Addition of "Poor" Solvent: While the solution is still hot, add the "poor" solvent (water) dropwise until the solution becomes faintly turbid.[1]

• Clarification: Add a few drops of the hot "good" solvent (ethanol) until the turbidity just disappears, resulting in a clear, saturated solution.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature, followed by cooling in an ice bath.

• Crystal Collection and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of a cold mixture of the two solvents (in the same approximate ratio used for the recrystallization).

• Drying: Dry the purified crystals as described in the single-solvent protocol.

Controlling Polymorphism: A Critical Consideration

Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a significant concern in pharmaceutical development as different polymorphs can exhibit different physical properties, including solubility, stability, and bioavailability.[8] The conditions of recrystallization, such as the choice of solvent, cooling rate, and presence of seed crystals, can influence which polymorphic form is obtained.[9][10]

Strategies for Polymorph Control:

• Solvent Selection: Different solvents can favor the nucleation and growth of specific polymorphs.

• Temperature Control: The rate of cooling can impact which polymorph crystallizes. Slower cooling rates generally favor the formation of the most thermodynamically stable form.

• Seeding: Introducing a small crystal of the desired polymorph (a seed crystal) can template the growth of that specific form and bypass the stochastic nature of nucleation.[4]

It is crucial to characterize the resulting crystalline form using techniques such as X-ray powder diffraction (XRPD), differential scanning calorimetry (DSC), and microscopy to ensure the desired and consistent polymorphic form is produced.

Troubleshooting Common Recrystallization Challenges

Problem	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The melting point of the compound is lower than the boiling point of the solvent. The solution is too concentrated.	Use a solvent with a lower boiling point. Add a small amount of additional hot solvent. Allow the solution to cool more slowly.
No Crystal Formation	The solution is not sufficiently supersaturated. The compound is too soluble in the chosen solvent, even at low temperatures.	Scratch the inside of the flask with a glass rod to induce nucleation. Add a seed crystal of the pure compound. Reduce the volume of the solvent by gentle heating and re-cool. If using a two-solvent system, add more of the "poor" solvent.
Low Recovery	Too much solvent was used. The crystals are significantly soluble in the cold solvent. Premature crystallization during hot filtration.	Use the minimum amount of solvent for dissolution. Ensure the solution is thoroughly cooled in an ice bath. Ensure the filtration apparatus is pre-heated for hot filtration.
Colored Product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. Note: Charcoal can adsorb the desired product, so use it sparingly.

Safety Precautions for Handling Nitro-Pyrimidine Intermediates

Nitro-containing compounds, including nitro-pyrimidines, should be handled with care due to their potential for thermal instability and toxicity.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[11][12]

• Ventilation: Handle these compounds in a well-ventilated area, preferably in a chemical fume hood.[11][12]

• Heating: Avoid overheating nitro compounds. Use a heating mantle or a steam bath for controlled heating. Do not use an open flame.

• Static Discharge: Take precautions to prevent static discharge, which can be an ignition source.[11]

• Storage: Store nitro-pyrimidine intermediates in a cool, dry, and well-ventilated area away from heat and incompatible materials.[11][12]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Conclusion

Recrystallization is an indispensable technique for ensuring the high purity of nitro-pyrimidine intermediates, which is a prerequisite for the successful development of novel therapeutics. A systematic and scientifically grounded approach to solvent selection, protocol execution, and troubleshooting is key to achieving optimal results. By understanding the underlying principles of solubility, crystal formation, and polymorphism, researchers can confidently and safely purify these critical building blocks of modern medicine.

References

• BenchChem. (2025). Technical Support Center: Synthesis of Nitropyridines. BenchChem.
• BenchChem. (2025). Application Notes and Protocols for the Purification of Substituted Pyrimidine Compounds. BenchChem.
• HBCSE. (n.d.).
• Shouxin, L., & Junzhang, L. (2005). Preparation of 2-amino-3-nitropyridine and 2-amino-5-nitro pyridine. Chemical Reagents.
• University of California, Irvine. (n.d.).
• LabXchange. (2024, January 23).
• BenchChem. (2025). Technical Support Center: Recrystallization of Substituted Anilines. BenchChem.
• University of Colorado Boulder. (n.d.).
• Ambrose Rajkumar, M., Stanly John Xavier, S., & D, S. (n.d.).
• CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine. (n.d.).
• CN105523995A - Preparation method for malaridine intermediate 2-methoxy-5-aminopyridine. (n.d.).
• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs.
• (n.d.). Study on the Process of Preparation of 2-Amino-5-Fluoropyridine.
• DSpace@MIT. (n.d.).
• Facile Recrystallization Process for Tuning the Crystal Morphology and Thermal Safety of Industrial Grade PYX. (2023, June 13). PMC.
• Pharmaceutical Technology. (2025, March 13). Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs.
• Strategy for control of crystallization of polymorphs. (n.d.). CrystEngComm (RSC Publishing).
• ResearchGate. (2025, August 5).
• EBSCO. (2024). Recrystallization (chemistry) | Chemistry | Research Starters.
• YouTube. (2022, July 8).
• Importance of chemical polymorphism in modern crop protection. (n.d.). PMC.
• Malvern Panalytical. (2024, October 22). Detect and control polymorphism: pro tips for pharmaceutical scientists.
• Reddit. (2012, February 7). Help!
• YouTube. (2007, November 28).
• Chemistry LibreTexts. (2023, January 29).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• CN102040554A - Method for preparing 2-chloro-5-nitropyridine. (n.d.).
• A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6. (2021, October 31).
• ResearchGate. (2025, August 5). Synthesis, crystal growth, structure and characterization of a novel third order nonlinear optical organic single crystal: 2-Amino 4,6-Dimethyl Pyrimidine 4-nitrophenol.
• Macquarie University. (2024, June 19). Enantiopurification by Co-Crystallization within Cyclodextrin Metal–Organic Framework.
• BenchChem. (2025).
• MDPI. (2014, June 11). From Evaporative to Cooling Crystallisation: An Initial Co-Crystallisation Study of Cytosine and Its Fluorinated Derivative with 4-chloro-3,5-dinitrobenzoic Acid.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 3. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 4. mt.com [mt.com]
• 5. Home Page [chem.ualberta.ca]
• 6. LabXchange [labxchange.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Detect and control polymorphism: pro tips for pharmaceutical scientists | Malvern Panalytical [malvernpanalytical.com]
• 9. Control of polymorphism in continuous crystallization [dspace.mit.edu]
• 10. Strategy for control of crystallization of polymorphs - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 11. oaji.net [oaji.net]
• 12. CN105523995A - Preparation method for malaridine intermediate 2-methoxy-5-aminopyridine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Welcome to the technical support guide for the synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, optimize yields, and troubleshoot common experimental challenges. The following sections provide in-depth, experience-based advice in a direct question-and-answer format.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the nitration of the 2,6-bis(phenylmethoxy)-4-methylpyrimidine substrate. The underlying principle of this reaction is an electrophilic aromatic substitution, where a nitronium ion (NO₂⁺) attacks the electron-rich pyrimidine ring.[1] Controlling the generation and reactivity of this electrophile is paramount for success.

Question 1: My reaction yield is consistently low (e.g., < 60%). What are the most probable causes and how can I fix them?

Answer: Low yield is the most frequent issue and typically points to one of three areas: reaction temperature, reagent quality, or moisture control.

• Inadequate Temperature Control: This is the most critical parameter. The nitration of activated pyrimidine rings is highly exothermic.

  • Causality: If the temperature rises uncontrollably (e.g., above 10°C), the rate of side reactions, such as the formation of dinitrated byproducts or oxidative decomposition of the starting material, increases dramatically.[2] This often results in the formation of complex, tar-like materials that are difficult to purify.

  • Solution:

    • Maintain a strict temperature range of 0–5°C throughout the addition of the substrate to the nitrating mixture.

    • Use an ice/salt or a cryo-cooler bath for better temperature management.

    • Add the substrate solution slowly (dropwise) to the cooled nitrating mixture. This prevents localized heat spikes that can initiate decomposition.[3]

• Poor Reagent Quality: The purity of your starting materials and reagents is crucial.

  • Causality: Old or improperly stored nitric acid can have a lower concentration, leading to incomplete reactions. The starting pyrimidine must be pure and dry; impurities can catalyze side reactions.

  • Solution:

    • Use fresh, fuming nitric acid (≥90%) or freshly prepared nitrating mixture.

    • Ensure the starting 2,6-bis(phenylmethoxy)-4-methylpyrimidine is fully dry and free from residual solvents from its previous synthesis step.

• Presence of Moisture: Water can interfere with the generation of the active electrophile.

  • Causality: The nitrating agent is typically a mixture of concentrated nitric acid and sulfuric acid. Sulfuric acid acts as both a catalyst and a dehydrating agent, protonating nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO₂⁺).[1][4] Any water in the reaction will consume the sulfuric acid and quench the nitronium ion, thus impeding the primary reaction pathway.

  • Solution:

    • Use anhydrous grade solvents and reagents wherever possible.

    • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

Question 2: My TLC analysis shows multiple spots, and the crude product is a dark, oily residue that is difficult to purify. What are these byproducts?

Answer: The presence of multiple spots and a dark, intractable oil indicates significant byproduct formation. The most common impurities are:

• Unreacted Starting Material: This suggests the reaction did not go to completion. This could be due to insufficient nitrating agent, a reaction time that was too short, or a reaction temperature that was too low.

• Dinitrated Products: Although sterically hindered, dinitration can occur under harsh conditions (higher temperatures or excess nitrating agent), leading to a more polar spot on the TLC plate.

• Oxidation Byproducts: The aldehyde or methyl group can be susceptible to oxidation by strong nitric acid, especially at elevated temperatures, leading to carboxylic acid or other oxidized species.[2]

• Ring-Opened Products: In highly acidic and aggressive conditions, the pyrimidine ring itself can undergo cleavage, leading to a complex mixture of decomposition products.[5]

• Debenzylation Products: While less common under these conditions, cleavage of the phenylmethoxy (benzyloxy) ether groups can occur, leading to hydroxylated pyrimidines which may further react.

Purification Strategy: If you encounter this issue, purification will be challenging. Standard column chromatography is the recommended method. A gradient elution system using a solvent mixture like Hexane/Ethyl Acetate or Toluene/Ethyl Acetate is often effective.[6] Start with a low polarity mobile phase to elute non-polar impurities and gradually increase the polarity to isolate the desired product.

Question 3: The reaction turned a dark brown/black color immediately upon adding my substrate. Is it salvageable?

Answer: Unfortunately, a rapid change to a dark, tar-like consistency often indicates widespread decomposition and is generally not salvageable. This is a classic sign of an uncontrolled exotherm. The most likely cause is adding the substrate too quickly to the nitrating mixture or having an initial temperature that is too high. The localized concentration and temperature spike lead to rapid, uncontrolled side reactions and charring. At this point, the best course of action is to safely quench the reaction, reassess the protocol, and begin again, paying very close attention to temperature control and addition rates.

II. Frequently Asked Questions (FAQs)

• Q1: What is the specific role of concentrated sulfuric acid in this reaction?

  • Its primary role is to act as a catalyst to generate the active electrophile, the nitronium ion (NO₂⁺), from nitric acid.[1][4] It protonates the hydroxyl group of nitric acid, allowing it to leave as a water molecule, which is a good leaving group. It also serves as a powerful dehydrating agent, sequestering the water that is formed and preventing the reverse reaction.

• Q2: Can I use a different nitrating agent?

  • While a mixture of nitric and sulfuric acid is standard, other nitrating systems exist.[7] For example, nitronium tetrafluoroborate (NO₂BF₄) is a powerful, pre-formed nitrating agent that can sometimes provide cleaner reactions, but it is more expensive. Using nitric acid in acetic anhydride is another option but can sometimes lead to different side products.[8] For this specific synthesis, the H₂SO₄/HNO₃ system is well-established and cost-effective.

• Q3: Why is the 5-position of the pyrimidine ring targeted for nitration?

  • The two phenylmethoxy groups at the 2- and 6-positions are electron-donating groups. They increase the electron density of the pyrimidine ring, making it more susceptible to electrophilic attack. They direct the incoming electrophile (the nitro group) to the C-5 position, which is electronically activated by both groups.

III. Optimized Experimental Protocol

This protocol is designed to maximize yield and purity by carefully controlling reaction parameters.

Materials:

• 2,6-bis(phenylmethoxy)-4-methylpyrimidine

• Concentrated Sulfuric Acid (98%)

• Fuming Nitric Acid (≥90%)

• Dichloromethane (DCM, anhydrous)

• Crushed Ice

• Saturated Sodium Bicarbonate Solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Preparation of Nitrating Mixture: In a three-neck flask equipped with a thermometer and a dropping funnel, cool concentrated sulfuric acid to 0°C using an ice/salt bath. Slowly add fuming nitric acid dropwise while maintaining the temperature between 0–5°C. Stir the mixture for 15 minutes at this temperature.

• Substrate Addition: Dissolve the 2,6-bis(phenylmethoxy)-4-methylpyrimidine in anhydrous dichloromethane. Add this solution to the dropping funnel.

• Nitration Reaction: Add the substrate solution dropwise to the vigorously stirred nitrating mixture over a period of 30-45 minutes. Crucially, ensure the internal temperature does not exceed 5°C. After the addition is complete, allow the reaction to stir at 0–5°C for an additional 1-2 hours.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). A typical mobile phase is 3:1 Hexane:Ethyl Acetate. The product spot should be more polar (lower Rf) than the starting material.

• Work-up: Once the reaction is complete, very carefully pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography (Hexane/Ethyl Acetate gradient) to obtain the pure 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

IV. Data Summary: Factors Influencing Yield

Parameter	Sub-Optimal Condition	Recommended Condition	Rationale & Consequence of Deviation
Temperature	> 10°C	0–5°C	Higher temperatures drastically increase the rate of side reactions, leading to dinitration and decomposition, resulting in low yield and tar formation.[2][3]
Addition Rate	Rapid (e.g., < 10 min)	Slow, Dropwise (30-45 min)	Rapid addition causes uncontrolled exotherms, leading to localized overheating and product decomposition.[3]
Nitrating Agent	Stoichiometric or less	Slight excess (1.1-1.2 eq.)	An insufficient amount of nitrating agent will result in an incomplete reaction and a lower yield. A large excess increases the risk of over-nitration.
Moisture	Present (non-anhydrous solvents)	Anhydrous conditions	Water quenches the active nitronium ion electrophile, reducing the reaction rate and overall yield.[4]

V. Visual Workflow and Troubleshooting

The following diagrams illustrate the key workflows for this synthesis.

Caption: High-level workflow for the synthesis of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

Caption: A decision tree for troubleshooting common issues in the nitration synthesis.

VI. References

• Kulikov, A. S., et al. (2002). Nitration of 2-substituted pyrimidine-4,6-diones, structure and reactivity of 5,5-gem... PubMed.

• Ashenhurst, J. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Master Organic Chemistry.

• Allen Staff. (n.d.). Nitration Mechanism with Nitration Reactions, Along with Types and uses of Nitration. Allen.

• Domingo, L. R., & Pérez, P. (2019). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry.

• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. (n.d.). ResearchGate.

• Jovanovic, R., & Fogel, E. R. (n.d.). Reactions of phenyl-substituted heterocyclic compounds. VII. Reagent-dependent orientation in the nitration of 4-phenylpyrimidine. Canadian Science Publishing.

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- on Newcrom R1 HPLC column. SIELC Technologies.

• BenchChem. (2025). Technical Support Center: Pyridine Synthesis - Preventing Over-Nitration. BenchChem.

• Li, Y., et al. (2025). A High Yield Continuous-Flow Nitration Process for the Synthesis of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol. Organic Process Research & Development.

• Baran, P. S., & Sparling, B. A. (2006). ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES, 70.

• BenchChem. (2025). Minimizing byproduct formation in the nitration of 2-methylbenzaldehyde. BenchChem.

• Abdel-Maksoud, M. S., et al. (2023). Design, Synthesis, and Biological Evaluation of Pyrimidine Dihydroquinoxalinone Derivatives as Tubulin Colchicine Site-Binding Agents That Displayed Potent Anticancer Activity Both In Vitro and In Vivo. PMC.

• Lancaster, N. L., et al. (1998). Methods for the nitration of aromatic compounds. Google Patents.

• Al-Hourani, B. J., et al. (2020). Synthesis of 4,5,6-trichloropyrimidine-2-carbonitrile from 4,6-dichloro-2-(methylthio)pyrimidine. Arkat USA.

• Chen, Y., et al. (2021). A Novel 3E Method for Synthesis of 5-nitro 2- diethylamino 6-methyl pyridine Organic Crystal by Nitration of 2-diethylamino 6. MDPI.

Sources

• 1. allen.in [allen.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. WO2012049513A1 - Methods for the nitration of aromatic compounds - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Purity in Nitro-pyrimidine Reactions

Welcome to the technical support center for nitro-pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering purity challenges in their reactions. Instead of a rigid list of steps, this resource provides a diagnostic, question-and-answer-based approach to identify and solve common issues, grounded in the chemical principles of pyrimidine chemistry.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level problems encountered during the synthesis and purification of nitro-pyrimidines.

Q1: My reaction mixture turned dark brown or black. What happened?

A1: The formation of a dark, tarry mixture is often indicative of charring, which is the decomposition of your organic substrate.[1] This is typically caused by excessive heat from the highly exothermic nitration reaction.[1][2]

• Causality: The pyrimidine ring, while electron-deficient, can be susceptible to oxidation under harsh nitrating conditions (e.g., high concentrations of nitric acid, high temperatures).[3][4] Localized "hot spots" in the reaction flask, often due to poor stirring or too-rapid addition of the nitrating agent, can initiate this decomposition cascade.[1][2]

• Immediate Action: If you observe rapid darkening and a temperature spike, immediately cease the addition of the nitrating agent and enhance cooling.[2]

• Solution: Improve temperature control by using an appropriate cooling bath (e.g., ice/salt) and ensure vigorous, efficient stirring to maintain a homogenous mixture and dissipate heat effectively. Add the nitrating agent slowly and dropwise.[1]

Q2: My TLC/LC-MS shows multiple products, and I'm not sure which is my desired nitro-pyrimidine. What are the likely side products?

A2: Low purity in nitro-pyrimidine reactions often stems from several predictable side reactions. The most common culprits are:

• Over-nitration (Dinitration): The introduction of a second nitro group onto the pyrimidine ring or an existing substituent. This is more likely with activated pyrimidine systems or when using a large excess of the nitrating agent.[4][5]

• Oxidation Byproducts: Especially if your pyrimidine has electron-donating groups (like methyl or amino groups), the nitrating mixture can act as an oxidant, leading to undesired oxidized species.[1][3]

• Hydrolysis/Ring-Opening: Nitro-pyrimidines can be susceptible to hydrolysis, particularly during aqueous work-up. Harsh pH conditions (either strongly acidic or basic) can lead to the opening of the pyrimidine ring.[6] In some cases, this can lead to the formation of salts.[6]

• Positional Isomers: Depending on the substituents already on the pyrimidine ring, nitration may occur at different positions, leading to a mixture of isomers that can be difficult to separate.

Q3: My yield is high, but my NMR spectrum is complex and doesn't match the expected product. Why?

A3: This common scenario often points to the formation of impurities that are structurally similar to your product and co-purify with it. Over-nitration is a frequent cause. The initial nitro group deactivates the ring, making a second nitration more difficult but still possible under forcing conditions.[4][5] If the starting material already contains a nitro group, the conditions required for a second nitration will be even harsher.

Another possibility is the incomplete removal of acidic residues from the work-up. Residual sulfuric or nitric acid can complicate NMR analysis. Ensure the crude product is thoroughly washed to neutrality.

Q4: The product is not precipitating after I quench the reaction mixture on ice. What should I do?

A4: Failure to precipitate is often due to the product having some solubility in the acidic aqueous mixture or forming a stable salt.

• Solution 1: Neutralization. Carefully neutralize the acidic solution with a base (e.g., sodium carbonate, ammonium hydroxide) until the pH is neutral or slightly basic. This will often force the neutral organic product to precipitate.[7][8]

• Solution 2: Extraction. If neutralization does not induce precipitation, your product may be more soluble than anticipated. Perform an extraction with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).[9][10]

Section 2: Systematic Troubleshooting Guide

This section provides a more in-depth, systematic approach to diagnosing and solving purity issues based on the stage of the experimental process.

Issue 1: Problems During the Reaction

Symptom: Low Conversion to the Desired Mono-nitrated Product

• Possible Cause 1: Insufficiently Activating Conditions. The pyrimidine ring is electron-deficient, making electrophilic aromatic substitution like nitration inherently difficult compared to benzene.[3][11] The reaction may require stronger nitrating agents or higher temperatures.

  • Solution: Ensure your nitrating mixture is appropriate for the reactivity of your specific pyrimidine substrate. For deactivated rings, a mixture of fuming nitric acid and oleum (fuming sulfuric acid) at elevated temperatures may be necessary.[4] However, be aware that harsher conditions increase the risk of side reactions.[5]

• Possible Cause 2: Reaction Temperature is Too Low. While crucial for preventing side reactions, a temperature that is too low can significantly slow the reaction rate, leading to incomplete conversion within a practical timeframe.[12]

  • Solution: Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, consider a modest, controlled increase in temperature. For example, if running at 0 °C, allow the reaction to slowly warm to room temperature. The optimal temperature for nitration of 2-methylpyrimidine-4,6-dione was found to be 15 °C.[13]

Symptom: Formation of Multiple Products (Isomers, Over-nitration)

• Possible Cause: Lack of Control Over Reaction Parameters. The selectivity of nitration is highly sensitive to temperature, reaction time, and the stoichiometry of the nitrating agent.[5][12]

  • Solution: Implement strict control over the reaction conditions as detailed in the table below.

Parameter	Recommendation to Favor Mono-nitration	Rationale
Temperature	Maintain a low and consistent temperature (e.g., 0-10 °C).[8][13]	Lower temperatures reduce the reaction rate, disfavoring the more difficult second nitration and minimizing thermal degradation.[5][12]
Nitrating Agent	Use a minimal excess (e.g., 1.05-1.2 equivalents).	A large excess of the nitrating agent significantly increases the probability of over-nitration.[5]
Reagent Addition	Add the nitrating agent slowly and dropwise with vigorous stirring.[1]	This prevents localized high concentrations of the electrophile and helps dissipate heat, preventing hotspots.[1][2]
Reaction Time	Monitor the reaction closely (e.g., by TLC) and quench as soon as the starting material is consumed.	Extended reaction times, even at low temperatures, can lead to the slow formation of over-nitrated byproducts.[5]

Issue 2: Problems During Work-up and Purification

Symptom: Product Loss or Decomposition During Aqueous Work-up

• Possible Cause: Hydrolysis of the Nitro-pyrimidine. The presence of a strong electron-withdrawing nitro group can make the pyrimidine ring susceptible to nucleophilic attack by water, especially under harsh pH or high-temperature conditions during work-up, potentially leading to ring-opening.[6]

  • Solution: Perform the quench and any subsequent aqueous washes at low temperatures (e.g., using an ice bath). Avoid strongly basic conditions if possible, or perform neutralizations at low temperatures and work quickly. Use a saturated brine wash during extraction to help remove water from the organic layer.

Symptom: Difficulty Separating Product from Impurities via Column Chromatography

• Possible Cause 1: Co-elution of Structurally Similar Impurities. Positional isomers or over-nitrated products often have very similar polarities to the desired product, making separation by standard column chromatography challenging.[8]

  • Solution: Experiment with different solvent systems. For polar nitro-aromatic compounds, solvent systems like toluene/ethyl acetate or chloroform/methanol can be effective.[4] If separation is still poor, consider using a different stationary phase (e.g., alumina instead of silica gel) or switching to a higher-resolution technique like preparative HPLC.

• Possible Cause 2: Product is Highly Polar and Streaks on the Column. Nitro-pyrimidines, especially those with additional polar functional groups, can exhibit strong interactions with the silica gel, leading to poor separation (streaking).

  • Solution: Add a small amount of a polar modifier to your eluent, such as acetic acid or triethylamine (depending on the nature of your compound), to improve peak shape. For very polar compounds, reversed-phase chromatography may be a more suitable purification method.

Symptom: Low Recovery After Recrystallization

• Possible Cause: Incorrect Choice of Recrystallization Solvent. The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot.

  • Solution: Perform a systematic solvent screen with small amounts of your crude product. Common solvents for purifying nitro-aromatic compounds include ethanol, methanol, or mixtures like ethanol/water or ethyl acetate/hexanes.[7][8]

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Controlled Nitration of a Pyrimidine Derivative

This protocol provides a baseline for performing a controlled nitration to minimize side product formation.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, dissolve the pyrimidine starting material in concentrated sulfuric acid.

• Cooling: Cool the solution to the target temperature (e.g., 0 °C) using an appropriate cooling bath (e.g., an ice-water bath).[8]

• Slow Addition: Add the nitrating agent (e.g., concentrated nitric acid or a pre-mixed solution of nitric and sulfuric acids) to the dropping funnel.

• Controlled Reaction: Add the nitrating agent dropwise to the stirred pyrimidine solution over 30-60 minutes. Critically, monitor the internal temperature and ensure it does not rise significantly above the set point.[1]

• Monitoring: After the addition is complete, allow the mixture to stir at the same temperature. Monitor the reaction's progress by periodically quenching a small aliquot and analyzing it by TLC or LC-MS.

• Quenching: Once the starting material is consumed, carefully pour the reaction mixture onto a stirred slurry of crushed ice.[8][10]

• Isolation: Isolate the precipitated crude product by filtration, washing thoroughly with cold water until the washings are neutral. The product can then be dried and purified.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair in which the crude product has high solubility at elevated temperatures and low solubility at room or cold temperatures.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot solvent until the solid just dissolves.[8]

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal, keep the solution hot for a few minutes, and then perform a hot filtration to remove the charcoal.[8]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[8]

• Isolation: Collect the purified crystals by vacuum filtration, wash them with a small amount of the cold recrystallization solvent, and dry them under vacuum.[8]

Section 4: Visual Diagrams and Workflows

Troubleshooting Decision Tree

This diagram provides a logical workflow for diagnosing the cause of low purity in a nitro-pyrimidine reaction.

Caption: Troubleshooting flowchart for low purity in nitro-pyrimidine reactions.

References

• Benchchem. (2025). Technical Support Center: Managing Nitration Reactions. 2

• Benchchem. (2025). How to avoid charring during nitration reactions. 1

• Taylor, E. C., & Macor, J. E. (1986). A New Synthesis of 5-Nitropyrimidines. The Journal of Organic Chemistry, 51(10), 1779-1782.

• Benchchem. (2025). Troubleshooting common side reactions in the nitration of 4-methylacetophenone. 8

• Google Patents. (2016). Method of purifying nitrated aromatic compounds from a nitration process.

• Google Patents. (1947). Process for the purification of mononitro aromatic compounds.

• Belaada, A., Trzciński, W. A., & Chyłek, Z. C. (2018). Modelling of the Nitration of 2-Methylpyrimidine-4,6-dione (MPD). Central European Journal of Energetic Materials, 15(3), 516-533.

• Google Patents. (2013). A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine.

• Raju, A., et al. (2023). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Omega.

• Chinnam, A., et al. (2022). Effects of nitric acid concentration for nitration of fused[1][2][14]oxadiazolo[3,4-d]pyrimidine-5,7-diamine. Dalton Transactions.

• Shriner, R. L., et al. (n.d.). Aromatic Nitro Compounds. Missouri S&T.

• The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19.

• Bharadwaj, S. K., Hussain, S., & Kar, M. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications.

• Al-Ostath, A. A., & El-Emam, A. A. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert.

• MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules.

• Benchchem. (2025). Impact of temperature control on the selectivity of nitration reactions. 12

• Reddit. (2023). Di-nitration troubleshooting.

• ResearchGate. (n.d.). Nitration reaction of pyrimidine derivatives at the carbon.

• Ashenhurst, J. (2018). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Master Organic Chemistry.

• Wikipedia. (n.d.). Pyrimidine.

• MDPI. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives.

• ResearchGate. (2018). Modeling of the Nitration of 2-Methylpyrimidine-4,6-dione (MPD).

• Benchchem. (2025). Technical Support Center: Pyridine Synthesis - Preventing Over-Nitration. 5

• El-Sayed, M. A., et al. (2020). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules.

• Chemistry LibreTexts. (2024). Heterocyclic Amines.

• PubMed. (2015). Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity.

• Journal of the Chemical Society C. (n.d.). Pyrimidines. Part XVII. Nitration of 5-acetamido-2-phenylpyrimidine and the synthesis of some 5-nitropyrimidines.

• ResearchGate. (n.d.). On the reaction of 3,4-dihydropyrimidones with nitric acid. Preparation and X-ray structure analysis of a stable nitrolic acid.

• Benchchem. (2025). A Comparative Guide to Analytical Methods for Purity Assessment of 4-Chloro-6-isopropylpyrimidin-2-amine. 15

• Benchchem. (2025). A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives. 16

• ResearchGate. (2026). Synthesis, reactions, and applications of pyrimidine derivatives.

• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024). Egyptian Journal of Chemistry.

• Huang, G.-F., & Torrence, P. F. (1977). Nitration of pyrimidine bases and nucleotides by nitronium tetrafluoroborate. Synthesis of 5-nitro-2'-deoxyuridine. The Journal of Organic Chemistry, 42(24), 3821-3824.

• PubMed. (2002). Nitration of 2-substituted pyrimidine-4,6-diones, structure and reactivity of 5,5-gem-dinitropyrimidine-4,6-diones.

• PubMed. (2000). Stabilities of intrastrand pyrimidine motif DNA and RNA triple helices.

• LinkedIn. (2024). Winning Strategies to Develop an Analytical Method for Nitrosamines.

• RSC Publishing. (2023). Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines.

• International Journal for Innovative Research in Multidisciplinary Field. (n.d.). Development of an Analytical Method for Quantifying Nitrosamine Impurities in Metformin hydrochloride Using Liquid Chromatography-Mass Spectrometry.

• Reddit. (2019). Let's discuss the basicity of pyrazine and pyrimidine.

• RSC Publishing. (n.d.). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scialert.net [scialert.net]
• 4. reddit.com [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. CN102952084A - A kind of synthetic method of 4,6-dichloro-2-methylthio-5-nitropyrimidine - Google Patents [patents.google.com]
• 10. rsc.org [rsc.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 14. WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purifying 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

This technical support guide is designed for researchers, scientists, and drug development professionals working with 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. The purification of this highly functionalized pyrimidine derivative is critical for ensuring the integrity of downstream applications. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to address common challenges encountered during its purification.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most probable impurities in a crude sample of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine?

A1: Based on the structure and common synthetic routes for nitration of aromatic compounds, the primary impurities are typically:

• Unreacted Starting Material: 4-Methyl-2,6-bis(phenylmethoxy)pyrimidine. This impurity is significantly less polar than the desired nitro-product.

• Over-nitrated Byproducts: While less common if the 5-position is the primary target, di-nitro products or other isomers could form depending on the reaction conditions. These would be more polar than the desired product.[1]

• Degradation Products: Cleavage of one or both of the phenylmethoxy (benzyloxy) groups, leading to the corresponding hydroxy-pyrimidine derivatives. These are significantly more polar and may be acidic.

• Residual Solvents and Reagents: Solvents used in the reaction and workup (e.g., toluene, ethyl acetate) and residual nitrating agents or acids.

Q2: What is the best initial purification strategy: recrystallization or column chromatography?

A2: The choice depends on the scale and impurity profile of your crude material.

• Recrystallization is often the most efficient method for removing minor impurities on a larger scale, provided a suitable solvent can be found. It is excellent for achieving high crystalline purity.[2]

• Column Chromatography is the preferred method for separating mixtures with multiple components or when impurities have similar solubility to the product.[3] It offers finer separation based on polarity differences and is ideal for initial small-scale purification to isolate a pure sample for characterization.

Q3: How should I monitor the purification process effectively?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool. Use a non-polar solvent system (e.g., Hexane:Ethyl Acetate) to monitor the reaction and purification. The nitro-product will be more polar (lower Rf) than the non-nitrated starting material. Staining with potassium permanganate or visualization under UV light (if the compound is UV active) can help identify spots.[1]

Q4: Are there any specific safety considerations for this compound?

A4: Yes. Aromatic nitro compounds should be handled with care as they can be toxic and are often thermally sensitive.[4][5] Always handle the compound in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid heating the dry, purified solid to high temperatures to prevent decomposition.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during the purification process.

Problem 1: My TLC plate shows multiple spots after the reaction. I'm unsure which spot is my product.

This is a common issue when establishing a new synthetic procedure. The key is to use polarity to your advantage. The nitration of the pyrimidine ring introduces a polar nitro group.

Troubleshooting Steps:

• Co-spotting: Spot your crude reaction mixture on a TLC plate. In the same lane, carefully spot a small amount of your starting material. The spot corresponding to the starting material will appear higher up the plate (higher Rf value) because it is less polar.

• Product Identification: The desired product, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, will be a new, more polar spot that appears below the starting material (lower Rf value).

• Impurity Analysis: Any spots that are significantly more polar (very low Rf) may correspond to degradation products like hydroxypyrimidines.

Caption: Troubleshooting flowchart for TLC analysis.

Problem 2: My attempt at recrystallization resulted in a low yield or the compound 'oiled out'.

This indicates that the chosen solvent system is not optimal. A good recrystallization solvent should dissolve the compound when hot but not when cold, while impurities should remain in the cold solvent.[6]

Troubleshooting Steps:

• Low Yield: You may be using too much solvent. Use the minimum amount of hot solvent required to fully dissolve the compound. Additionally, ensure the solution cools slowly to maximize crystal formation and consider placing it in an ice bath after it reaches room temperature.[6][7]

• Oiling Out: The compound's melting point may be lower than the boiling point of the solvent, or the solution is supersaturated. Try using a lower-boiling point solvent or a solvent pair (anti-solvent system).

• No Crystals Form: The solution might be too dilute. Gently heat the solution to evaporate some solvent and then allow it to cool again. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[6]

Solvent/System	Polarity	Rationale
Ethanol	Polar	Often a good starting point for pyrimidine derivatives.[8][9]
Isopropanol	Polar	Lower solubility of many organics compared to ethanol, can improve yield.
Acetonitrile/Methanol	Polar	A mixed system that can be effective for similar pyrimidine compounds.[6]
Toluene	Non-polar	The phenylmethoxy groups may impart good solubility in hot toluene, with reduced solubility when cold.
Ethyl Acetate / Hexane	Mixed	Dissolve in minimal hot ethyl acetate, then slowly add hexane as an anti-solvent until cloudy, then cool.
Table 1: Recommended Solvent Systems for Recrystallization Screening.

Problem 3: My compound is not separating well on a silica gel column.

Poor separation during column chromatography is usually due to an inappropriate eluent system.[10]

Troubleshooting Steps:

• Improve Resolution: If the spots are too close on the TLC, you need a less polar eluent system. Decrease the proportion of the more polar solvent (e.g., ethyl acetate). A common rule is to aim for a product Rf of ~0.2-0.3 for good column separation.

• Compound Stuck on Column: If the product does not move from the baseline, the eluent is not polar enough. Gradually increase the concentration of the polar solvent.

• Tailing: If the spots on the TLC are "tailing," it may indicate that the compound is acidic or is interacting too strongly with the silica. Adding a small amount (0.5-1%) of acetic acid to the eluent can sometimes resolve this, although this should be done cautiously as it can affect acid-labile compounds.

Eluent System (v/v)	Polarity	Recommended Use
Hexane / Ethyl Acetate	Low-Medium	Excellent starting point. Begin with a low polarity (e.g., 9:1) and gradually increase the ethyl acetate.
Hexane / Dichloromethane (DCM)	Low-Medium	Good for separating less polar compounds. The product should elute with a higher percentage of DCM.[1]
Toluene / Ethyl Acetate	Medium	Can offer different selectivity compared to alkane-based systems.
Table 2: Recommended Eluent Systems for Column Chromatography.

Section 3: Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol provides a general workflow. The optimal solvent must be determined experimentally as described in the troubleshooting section.

• Solvent Selection: In a small test tube, add ~20-30 mg of your crude material. Add a few drops of the chosen solvent. If it dissolves immediately at room temperature, the solvent is too polar. If it doesn't dissolve, heat the test tube gently. A good solvent will dissolve the compound when hot but cause it to precipitate upon cooling.

• Dissolution: Place the bulk of the crude material in an Erlenmeyer flask. Add the minimum amount of the selected solvent to cover the solid. Heat the mixture to the solvent's boiling point with stirring. Continue to add small portions of hot solvent until the compound is just fully dissolved.[7]

• Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step minimizes premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal yield.[6]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum. Characterize the final product by NMR, MP, and other relevant analytical techniques.

Caption: General workflow for purification by recrystallization.

Protocol 2: Purification by Flash Column Chromatography

• Eluent Selection: Using TLC, determine an eluent system that gives your product an Rf value of approximately 0.2-0.3.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent mixture. Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.[2]

• Sample Loading: Dissolve your crude material in a minimal amount of the eluent or a stronger solvent like DCM. If using a stronger solvent, adsorb the solution onto a small amount of silica gel, evaporate the solvent to dryness, and carefully add the resulting dry powder to the top of the column. This "dry loading" technique often results in better separation.

• Elution: Carefully add the eluent to the top of the column and begin running the column under positive pressure.

• Fraction Collection: Collect fractions in test tubes. Monitor the separation by TLC analysis of the collected fractions.

• Combine and Concentrate: Combine the fractions that contain the pure product. Remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

References

• BenchChem. (2025). Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGyq-Gx0-NREicnH_MgvATkndpexbV9F2GSdhX027t7GOiNP0WGgwMC43pMO6JDRHzKvkW0mU_XkGL-KQ50O4xaf1fx01y27ZGRkXWC4HIPFmcQBHR-a8PhDq5XwO2NRtAmQ_bOoHIo66tQTyg6biimqP8bXf5IGkvpQ3qe8M0J4_G041dU7Nn54tXvKl6uI3rTYIb7eZn5ALQWdN_OxxX-k9Re69qsx63Yswld3emymVVTWw==]
• BenchChem. (2025). Technical Support Center: Crystallization of Pyrimidine Compounds. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFIXxtb5B9MqPW7vbOl2ZN3JgA79jRp0VQBYQ6tdZnnl2Cdg9mzKzOdjXyXanMEGJdT1Oa9YRvMjNq-WZH3vsc5IOTDTRgVE_nAeLqJZf5oDmLksw0Xe10HT1OVCZVf4J1TFjdbvfaocodeTpCKaa8KQHDZC6ALUm3m7wXxyzyOyBqsPbQQCd8Udr3JMqZahJbRDqWrsQuWr6OnNiq6]
• UKEssays. (2017). Synthesis and Purification of Nitrophenols. [URL: https://www.ukessays.com/essays/chemistry/synthesis-and-purification-of-nitrophenols-chemistry-essay.php]
• BenchChem. (2025). Technical Support Center: Purification of Nitrocyclopentane. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8UC8U6rnJ0dSAF6pAixXQ22rns2fKBinehmyRWZOJN74KpVo8xKd1gSFkfzP0vYBUJZpahFq8SsWPXNWoqNRiQphYujFRyTuCLyZaHxqJI1qvjspl3OL2cxhp7bH9sgIkia4WgmI9in4iUJBrI_TBWO1kVb0UJcN00e48XOYhxX5HCt6VDOje66iMREdOz1QYntFM8jsc]
• ResearchGate. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. [URL: https://www.researchgate.net/post/How_do_I_purify_the_resulting_compound_after_a_nitro-to_amine-group_reduction]
• ScienceMadness. (2010). Isolation, Purification and Chromatography of Nitro Compounds and Explosives. [URL: http://www.sciencemadness.
• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography. [URL: https://cdn.ymaws.com/www.nsti.
• G.A. M. El-Hag, et al. (2009). Isomerization/Recyclization of some 5-Ethoxycarbonyl-pyrimidines. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6254877/]
• International Journal of Research in Engineering and Science. (2021). Green Synthesis of Pyrimidine Derivatives via Chalcones and Their Biological Evaluation. [URL: http://www.ijres.org/papers/Volume-9/Issue-12/Ser-1/I0912015963.pdf]
• Revue Roumaine de Chimie. (2014). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. [URL: http://web.icf.ro/rrch/2015_1_PDF/10_Baluja.pdf]
• MDPI. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. [URL: https://www.mdpi.com/1420-3049/27/11/3610]
• Semantic Scholar. (2021). A COMPREHENSIVE STUDY OF PYRIMIDINE AND ITS MEDICINAL APPLICATIONS. [URL: https://www.semanticscholar.org/paper/A-COMPREHENSIVE-STUDY-OF-PYRIMIDINE-AND-ITS-Borge-Vaze/3282298c50c05934526d7f02d415f33f01907604]

Sources

• 1. ukessays.com [ukessays.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ijres.org [ijres.org]
• 9. revroum.lew.ro [revroum.lew.ro]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

optimizing reaction temperature for pyrimidine nitration

To: User (Researcher/Process Chemist) From: Dr. Aris Thorne, Senior Application Scientist Subject: Ticket #PYR-NIT-094: Optimization of Reaction Temperature for Pyrimidine Nitration

Executive Summary

Nitrating pyrimidine rings is a deceptively complex challenge in medicinal chemistry. Unlike benzene, the pyrimidine nucleus is electron-deficient (π-deficient), making it inherently resistant to electrophilic aromatic substitution (EAS). Furthermore, the nitrogen atoms act as basic sites; in the strongly acidic media required for nitration (

), these nitrogens protonate, generating a cationic species that is even more deactivated to electrophilic attack.

Temperature is your primary lever to overcome this kinetic barrier. However, it is a double-edged sword: insufficient heat leads to stalled reactions (recovery of starting material), while excessive heat triggers oxidative ring opening and "tarring," particularly at the 5,6-double bond.

This guide moves beyond generic protocols to provide a mechanistic approach to temperature optimization, ensuring you achieve the thermodynamic product (5-nitropyrimidine derivative) without compromising the heterocyclic core.

Part 1: The Thermodynamic Landscape (The "Why")

To optimize temperature, you must understand the competing pathways. The reaction is not merely a single barrier crossing; it is a competition between substitution and destruction.

The Deactivation Trap

In standard mixed acid (

), the pyrimidine ring exists in equilibrium between its neutral and protonated forms.

• Neutral Species: Reacts faster but is present in low concentration.

• Protonated Species: Dominant species in acid, but

  times slower to react due to electrostatic repulsion of the nitronium ion ( ).

Implication: You often need temperatures

to force the reaction on the protonated species or to shift the equilibrium enough to catch the neutral species reacting.

The Regioselectivity Rule

Electrophilic attack occurs almost exclusively at C-5 .

• C-2, C-4, C-6: These positions are electron-poor due to the inductive withdrawal of the adjacent nitrogens.

• C-5: This is the least deactivated position (nodal plane of the LUMO), behaving similarly to a nitrobenzene ring.

The Thermal Ceiling (Ring Opening)

At high temperatures (

), particularly in the presence of water (generated during nitration), the pyrimidine ring becomes susceptible to nucleophilic attack by water or sulfate, leading to ring opening and decomposition.

Part 2: Visualizing the Process

The following workflow illustrates the decision logic for temperature optimization, balancing kinetics against safety and stability.

Figure 1: Logic flow for monitoring and optimizing pyrimidine nitration. Note the critical decision points regarding exotherm control and byproduct formation.

Part 3: Troubleshooting & FAQs

This section addresses specific failure modes reported by users in the field.

Scenario A: "The reaction is stuck. I have 80% starting material left after 12 hours."

Root Cause: Kinetic barrier. The ring is likely protonated and the temperature is insufficient to overcome the activation energy of the deactivated cation. Corrective Action:

• Increase Temperature: Increment by

  . Most deactivated pyrimidines require .

• Solvent Switch: If using standard

  , switch to Fuming Nitric Acid ( ) and Oleum ( with ) . The free acts as a water scavenger, keeping the concentration of the active nitronium ion ( ) high.

• Check Substituents: If you have electron-donating groups (EDGs) like

  or , they should activate the ring. If they are not reacting, ensure they haven't been irreversibly protonated or oxidized.

Scenario B: "My reaction turned into a black tar."

Root Cause: Oxidative decomposition or Ring Opening. Corrective Action:

• Lower Temperature: You likely exceeded the "ceiling" temperature. Drop the reaction temperature by

  .

• Reaction Time: Nitration is fast once it starts. Extended heating often degrades the product. Quench immediately upon consumption of starting material.

• Urea Protection: If your substrate is a uracil derivative, the urea linkage is sensitive. Ensure anhydrous conditions to prevent hydrolysis.

Scenario C: "I see a massive exotherm upon addition."

Root Cause: Accumulation of unreacted reagent. Corrective Action:

• Dosing Control: Never add the substrate to hot acid. Add substrate at

  , then ramp slowly.

• Heat Transfer: The reaction is heat-transfer limited. Use a reactor with a high surface-area-to-volume ratio or a Continuous Flow setup (see Reference 2).

Part 4: Optimized Protocol

Target: Generic 5-Nitration of an Activated Pyrimidine (e.g., Uracil derivative).

Parameter	Specification	Rationale
Reagent	Fuming (3-5 eq) in conc.	Fuming acid maximizes concentration.
Addition Temp	to	Prevents immediate exotherm and "hot spots."
Ramp Rate	/ min to	Controlled activation. Prevents runaway.
Hold Time	1 - 3 Hours	Monitor via HPLC. Stop immediately when SM < 2%.
Quench	Pour onto crushed ice (5x volume)	High dilution heat capacity prevents post-reaction hydrolysis.
pH Adjustment	Neutralize to pH 4-5	Avoid strong basic pH which can hydrolyze the pyrimidine ring.

Step-by-Step:

• Setup: Equip a 3-neck flask with an internal temperature probe, reflux condenser, and addition funnel. Purge with

  .

• Acid Preparation: Charge

  and cool to . Add Fuming dropwise.[1] Warning: Exothermic.

• Substrate Addition: Add the pyrimidine solid in small portions, ensuring internal temp does not exceed

  .

• Reaction: Allow to warm to RT, then heat to

  (or optimized temp).

• Monitoring: Take aliquots every 30 mins. Mini-workup: quench aliquot in water, extract with EtOAc, check TLC/HPLC.

• Workup: Pour mixture onto ice. Collect precipitate via filtration. Recrystallize from water/ethanol if necessary.

Part 5: Mechanistic Pathway (DOT)

Understanding the intermediate states helps in troubleshooting.

Figure 2: Mechanistic pathway. Note that while the protonated species is abundant, the reaction preferentially proceeds through the neutral species if accessible, or requires high energy to force the protonated path.

References

• ACS Publications. (2025). A High Yield Continuous-Flow Nitration Process for the Synthesis of 5-Nitro-2-(propylthio)pyrimidine-4,6-diol.[2] Organic Process Research & Development.[2] [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions: Nitration and Sulfonation.[3][4][Link]

• Royal Society of Chemistry. (2025). Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives. New Journal of Chemistry. [Link]

• National Institutes of Health (PMC). (2025). Thermal Risk Evaluation of the Fluorobenzotriazolone Nitration Process.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis, Reactions and Medicinal Uses of Pyrimidine | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Minimizing Side Reactions During Benzyl Protection of Pyrimidines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with discovery chemists and drug development professionals who struggle with the selective benzylation of pyrimidine derivatives (such as uracil, thymine, and cytosine). Because pyrimidines possess multiple nucleophilic sites (N1, N3, O2, O4), protection steps often yield complex mixtures of regioisomers and over-alkylated byproducts.

This guide is designed to move beyond basic protocols. Here, we break down the mechanistic causality behind these side reactions and provide field-proven, self-validating workflows to help you achieve absolute regiocontrol in your syntheses.

🔬 Troubleshooting FAQs: Mechanisms & Causality

Q1: Why am I observing O-benzylation instead of the desired N-benzylation?

Causality & Mechanism: Pyrimidines undergo lactam-lactim tautomerization in solution. While the nitrogen atoms are the thermodynamically favored sites for alkylation (yielding the stable lactam form), the oxygen atoms act as "harder" nucleophiles. According to Pearson's Hard-Soft Acid-Base (HSAB) theory, using hard electrophiles or specific metal counterions (like Ag⁺) preferentially coordinates with the oxygen atoms, driving kinetic O-alkylation. The Fix: To drive the thermodynamically stable N-benzylation, switch your base from silver salts to alkali metal carbonates (e.g., K₂CO₃). Ensure your solvent is strictly polar aprotic (such as DMF or DMSO). This heavily solvates the potassium cation, leaving the nitrogen anion exposed and highly reactive[1].

Q2: How do I control N1 vs. N3 regioselectivity in uracil/thymine derivatives?

Causality & Mechanism: The N1 proton of uracil is significantly more acidic (pKa ~9.5) than the N3 proton (pKa ~13) due to its conjugation with the adjacent electron-withdrawing carbonyl groups. Deprotonation with a mild base typically generates the N1 anion first. However, direct addition of benzyl halides often leads to a mixture of N1-mono, N3-mono, and N1,N3-dibenzylated products because the N1-alkylated intermediate becomes more electron-rich, increasing the nucleophilicity of N3[2]. The Fix:

• For strict N1-benzylation: Utilize Phase Transfer Catalysis (PTC) or a one-pot selective deprotection of 1,3-dibenzoyluracils[2].

• For strict N3-benzylation: You must temporarily block the N1 position. The most robust method is 3. The bulky tert-butyloxycarbonyl (Boc) group at N1 sterically and electronically directs the subsequent benzylation exclusively to N3[3].

Q3: How do I prevent over-alkylation (dialkylation) during N1-benzylation?

Causality & Mechanism: Over-alkylation occurs when both N1 and N3 positions are deprotonated and react with the benzyl halide. If the reaction temperature is too high or the base is too strong, the kinetic barrier for the second alkylation is easily overcome. The Fix: Employ a biphasic1. PTC limits the concentration of the reactive anion in the organic phase, significantly reducing the probability of a second alkylation event[1].

📊 Visualizing Reaction Pathways

Reaction pathways and condition-dependent regioselectivity in pyrimidine benzylation.

📈 Quantitative Data: Optimization of Regioselectivity

Table 1: Effect of Reaction Conditions on Uracil Benzylation

Substrate	Reagents / Base	Solvent	Temp (°C)	Major Product	Yield (%)	Ref
Uracil	BnBr (1.1 eq), K₂CO₃	DMF	25	N1-Benzyluracil	75 - 82	[1]
Uracil	BnBr (2.5 eq), NaH	THF	60	N1,N3-Dibenzyluracil	85 - 90	[4]
Uracil	1. Boc₂O; 2. BnBr, K₂CO₃	DMF	25	N3-Benzyluracil	78 - 84	[3]
1,3-Dibenzoyluracil	BnBr, K₂CO₃ (One-pot)	DMF	25	N1-Benzyluracil	61 - 78	[2]

🧪 Self-Validating Experimental Protocols

Protocol 1: Highly Selective N1-Benzylation via Phase Transfer Catalysis (PTC)

Rationale: PTC restricts the reaction to the liquid-liquid interface. This prevents the over-accumulation of the highly nucleophilic mono-alkylated intermediate in the organic phase, thereby minimizing N1,N3-dialkylation[1].

• Preparation: In a 100 mL round-bottom flask equipped with a vigorous magnetic stirrer, suspend Uracil (10 mmol, 1.0 eq) in 20 mL of dichloromethane (DCM).

• Catalyst Addition: Add Tetrabutylammonium bromide (TBAB) (0.5 mmol, 5 mol%) as the phase transfer catalyst.

• Base Addition: Add 20 mL of a 10% w/w aqueous Potassium Hydroxide (KOH) solution. Critical Step: Do not use 50% KOH; highly concentrated base leads to rapid dialkylation and sluggish phase transfer dynamics.

• Electrophile Addition: Slowly add Benzyl Bromide (BnBr) (10.5 mmol, 1.05 eq) dropwise over 15 minutes at 0 °C to maintain kinetic control.

• Reaction & Self-Validation: Allow the biphasic mixture to warm to room temperature and stir vigorously (≥ 800 rpm) for 4-6 hours. Validation: Monitor the reaction progress by TLC (DCM:MeOH 9:1). The complete disappearance of the baseline uracil spot indicates the reaction has reached its endpoint without over-proceeding to the higher Rf dialkylated product.

• Workup: Separate the organic layer, extract the aqueous layer with DCM (2 × 15 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Biphasic phase transfer catalysis (PTC) mechanism for selective pyrimidine N-alkylation.

Protocol 2: Selective N3-Benzylation via Temporary N1-Boc Protection

Rationale: Direct N3-alkylation is impossible due to the higher acidity of the N1 proton. By temporarily protecting N1 with a Boc group, the N3 position becomes the sole reactive site under basic conditions[3].

• N1-Protection: Dissolve Uracil (10 mmol) in anhydrous pyridine (20 mL). Add Di-tert-butyl dicarbonate (Boc₂O) (10.5 mmol) and a catalytic amount of DMAP (0.1 mmol). Stir at room temperature for 12 hours to yield N1-Boc-uracil.

• N3-Benzylation: Isolate the N1-Boc-uracil and dissolve it in anhydrous DMF (15 mL). Add anhydrous K₂CO₃ (12 mmol) and Benzyl Bromide (11 mmol). Stir at room temperature for 8 hours. Validation: TLC will show a clean conversion to a single new spot corresponding to the N1-Boc-N3-benzyluracil intermediate.

• Deprotection: To the crude intermediate, add a 20% solution of Trifluoroacetic acid (TFA) in DCM (15 mL). Stir for 2 hours at room temperature to quantitatively cleave the Boc group.

• Purification: Neutralize with saturated aqueous NaHCO₃, extract with ethyl acetate, and purify via flash chromatography to yield pure N3-benzyluracil.

References

• Title: Selective N1-Alkylation of 1,3-Dibenzoyluracils: One-Pot Way to N1-Monosubstituted Uracil Derivatives Source: ResearchGate URL: [Link]

• Title: N-3-Alkylation of Uracil and Derivatives via N-1-Boc Protection Source: ResearchGate URL: [Link]

• Title: N1,N3-disubstituted uracils as nonnucleoside inhibitors of HIV-1 reverse transcriptase Source: NIH (PubMed Central) URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. N1,N3-disubstituted uracils as nonnucleoside inhibitors of HIV-1 reverse transcriptase - PMC [pmc.ncbi.nlm.nih.gov]

stability of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine under acidic conditions

Technical Support Center: Stability & Handling of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Executive Summary

Compound: 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine CAS Registry Number: (Analogous to 29939-34-2 for dimethoxy variant; specific CAS may vary by catalog) Class: Nitropyrimidine / Benzyl Ether Primary Application: Intermediate for antiviral and anticancer nucleoside analogs; precursor to 2,6-diamino derivatives via reduction.

Critical Stability Warning: This compound exhibits high sensitivity to acidic conditions . The presence of the electron-withdrawing 5-nitro group activates the 2- and 6-benzyloxy positions toward nucleophilic aromatic substitution and acid-catalyzed hydrolysis. Exposure to pH < 4.0, even for short durations, can lead to irreversible degradation into 5-nitro-6-methyluracil derivatives.

Part 1: The Stability Mechanism (Why it Degrades)

To troubleshoot effectively, one must understand the degradation pathway.[1] This molecule is a "vinylogous ester" (at positions 2 and 6) activated by a nitro group.

• Electronic Activation: The 5-nitro group (

  ) is strongly electron-withdrawing.[2] It pulls electron density from the pyrimidine ring, making the carbons at positions 2 and 6 highly electrophilic.

• Acid Catalysis: In the presence of acid (

  ), the ring nitrogens or the ether oxygens become protonated.

• Hydrolysis: Water (acting as a nucleophile) attacks the electrophilic carbons (C2/C6). The benzyl group is a good leaving group (as benzyl alcohol) under these conditions.

• Result: The benzyloxy group is cleaved and replaced by a hydroxyl group, which tautomerizes to the stable amide (lactam) form.

Degradation Pathway Diagram

Caption: Acid-catalyzed hydrolysis cascade converting the target molecule into insoluble uracil derivatives.

Part 2: Troubleshooting Guide (Q&A)

Scenario A: Yield Loss During Workup

Q: I synthesized the compound, but after washing with 1M HCl to remove excess amine, my yield dropped significantly. Where did it go?

• Diagnosis: Acid Hydrolysis.[3]

• Explanation: You likely hydrolyzed the benzyloxy groups. The resulting hydroxy-pyrimidines (uracil derivatives) are often insoluble in organic solvents (like DCM or EtOAc) but soluble in aqueous base or simply precipitate out at the interface.

• Solution:

  • Immediate Action: Check the aqueous layer or the interface for a solid precipitate. This is likely your degraded product.

  • Protocol Adjustment: Never use strong mineral acids (HCl, H2SO4) for washes. Use a saturated Ammonium Chloride (

    ) solution (pH ~5-6) or a phosphate buffer (pH 7.0) to neutralize the reaction.[4][5]

Scenario B: Unexpected Precipitate

Q: During storage in CDCl3 for NMR, a yellow solid precipitated out of the solution over 24 hours. The NMR shows benzyl alcohol peaks.

• Diagnosis: Acidic Chloroform.

• Explanation: Chloroform (

  ) naturally decomposes to form trace Hydrochloric Acid (HCl) and Phosgene over time, especially if not stored over silver foil or potassium carbonate. Even trace HCl is sufficient to catalyze the cleavage of the benzyloxy groups over hours.

• Solution:

  • Filter the CDCl3 through basic alumina before use.

  • Add a trace amount of anhydrous

    to the NMR tube if the sample must sit overnight.

  • Switch to DMSO-d6 or Acetone-d6 for greater stability.

Scenario C: HPLC Peak Broadening / Splitting

Q: My HPLC chromatogram shows the main peak splitting, with a new peak eluting earlier. The mass spec shows M-90.

• Diagnosis: On-column Hydrolysis.

• Explanation: If your HPLC mobile phase contains 0.1% TFA (Trifluoroacetic acid) or Formic Acid, and the run time is long, the compound degrades on the column. "M-90" corresponds to the loss of a benzyl group (

  , net mass change depends on H addition/loss, typically M-Bn+H).

• Solution:

  • Switch to a bicarbonate buffer (Ammonium Bicarbonate, pH 7.5-8.0) or Ammonium Acetate (pH 7.0) for the aqueous phase.

  • Avoid acidic modifiers.

Part 3: Recommended Handling Protocols

Storage Conditions

Parameter	Recommendation	Reason
Temperature	-20°C	Slows spontaneous hydrolysis and oxidation.
Atmosphere	Argon/Nitrogen	Prevents moisture ingress (moisture + trace acid = degradation).
Solvent	Solid state preferred	Solutions in DCM/EtOAc are stable only if acid-free.
Container	Amber Glass	Protects the nitro group from potential photolysis (though less critical than acid).

Synthesis Workup (Safe Protocol)

• Step 1: Quench reaction mixture (if basic) with Ice Water .

• Step 2: If neutralization is required, use Acetic Acid (weak acid) carefully to reach pH 7-8, or use solid

  (Dry Ice) .

• Step 3: Extract with Ethyl Acetate.

• Step 4: Wash organic layer with Saturated

  (to ensure removal of any trace acid) followed by Brine.

• Step 5: Dry over

  (avoid if it is slightly acidic, though usually safe; Sodium Sulfate is neutral).

Troubleshooting Flowchart

Caption: Diagnostic logic for identifying acid-induced instability.

References

• Brown, D. J. (1994). The Pyrimidines. Wiley-Interscience. (Standard reference for pyrimidine reactivity, detailing the lability of alkoxypyrimidines in acid).

• Baran, P. S., et al. (2006). "One-Step Synthesis of 4,5-Disubstituted Pyrimidines." Heterocycles, 70, 581.[4] Link (Context on pyrimidine synthesis and stability).

• Sigma-Aldrich. (2024). Product Specification: 4,6-Dihydroxy-5-nitropyrimidine. Link (Data on the hydrolysis product stability and properties).

• BenchChem. (2025).[2] Application Note: Nucleophilic Substitution on 2,4-Dichloro-5-nitropyridine. Link (Mechanistic parallel for nitro-activated nucleophilic substitution).

• PubChem. Compound Summary: 4,6-dimethoxy-2-methyl-5-nitropyrimidine.[6] CID 121596.[6] Link (Analogous compound data).

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. baranlab.org [baranlab.org]
• 5. reddit.com [reddit.com]
• 6. Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- | C7H9N3O4 | CID 121596 - PubChem [pubchem.ncbi.nlm.nih.gov]

purification challenges of highly substituted pyrimidine derivatives

Technical Support Center: Purification of Highly Substituted Pyrimidine Derivatives

Introduction: The Pyrimidine Paradox

Highly substituted pyrimidine derivatives are the backbone of modern kinase inhibitors and nucleotide analogs. However, they present a unique "perfect storm" of purification challenges. Their planar, electron-deficient nature leads to strong

stacking (poor solubility), while the basic ring nitrogens interact aggressively with acidic silanols on silica gel (severe peak tailing). Furthermore, nucleophilic aromatic substitution ( ) reactions often yield regioisomers (N1 vs. N3 alkylation) with nearly identical polarity.

This guide moves beyond standard protocols to address the specific physicochemical behaviors of these molecules.

Module 1: The Solubility Paradox & Sample Loading

The Issue: Your compound is insoluble in standard mobile phases (Hexane/EtOAc, DCM) but soluble in "strong" solvents (DMSO, DMF). Injecting a DMSO solution onto a normal phase column causes the compound to "crash out" at the column head or elute as a broad, shapeless blob.

Q: I cannot dissolve my crude pyrimidine in DCM or EtOAc for liquid loading. Should I use DMSO?

A: Avoid liquid loading with DMSO for Normal Phase (NP) Flash if possible. DMSO is highly polar and non-volatile. In NP chromatography, DMSO acts as an extremely strong solvent, carrying your compound down the column immediately (loss of retention) or causing it to precipitate when it hits the non-polar mobile phase (band broadening).

Protocol: The "Adsorbed" Dry Load Technique This is the gold standard for insoluble pyrimidines. It eliminates solvent incompatibility issues.

• Dissolution: Dissolve your crude mixture in the minimum amount of a strong solvent (DCM/MeOH 1:1, Acetone, or even pure THF). If necessary, use heat.

• Adsorption: Add a solid support.

  • Standard: Silica gel (ratio 1:2 crude to silica).

  • Superior: Diatomaceous earth (e.g., Celite® or Isolute®). It is less active than silica, preventing irreversible binding of basic pyrimidines.

• Evaporation: Rotary evaporate to dryness. Critical: You must achieve a free-flowing powder. If it is sticky, add more support and re-evaporate.

• Loading: Pour the powder into a solid load cartridge (empty pre-column) and attach it upstream of your main flash column.

Q: My compound "oils out" during recrystallization instead of forming crystals. Why?

A: This is common with lipophilic pyrimidines containing alkyl chains. The "oil" is a supersaturated liquid phase that forms because the melting point of the solvated compound is lower than the boiling point of the solvent.

Troubleshooting Table: Fixing "Oiling Out"

Strategy	Technical Rationale
Trituration	Sonicate the oil in a poor solvent (e.g., Pentane, Diethyl Ether) to disrupt the amorphous phase and induce lattice formation.
Seeding	Add a single crystal of pure product (or a similar analog) to the oil/solvent interface to provide a nucleation template.
Solvent Switch	Switch from a binary system (e.g., EtOAc/Hexane) to a single polar solvent (e.g., Ethanol or Acetonitrile). Heat to reflux and cool very slowly.

Module 2: Taming the Tailing (Silanol Interactions)

The Issue: Basic nitrogens on the pyrimidine ring (and substituents like amines) hydrogen bond with acidic silanols (

) on the silica surface. This causes "shark fin" peaks and yield loss.

Q: I am using DCM/MeOH, but my peaks are streaking across 10 CVs (Column Volumes). How do I fix this?

A: You must suppress silanol ionization or compete for the binding sites.

Protocol: The "Ammoniated" Mobile Phase Standard Triethylamine (TEA) is effective but can be difficult to remove. Ammonium Hydroxide (

) is volatile and often superior for pyrimidines.

• Preparation: Prepare a stock solution of "Ammoniated Methanol."

  • Mix

    Methanol + Ammonium Hydroxide (28-30%).

• Mobile Phase: Use this stock as your "B" solvent.

  • Example Gradient: Solvent A: DCM. Solvent B: Ammoniated MeOH.

  • Run: 0-10% B. (Note: Silica dissolves in high pH aqueous solvents, but in DCM/MeOH, the water content is low enough to be safe for single-use flash runs).

Expert Insight: If you are purifying acidic pyrimidines (e.g., uracil derivatives), basic modifiers will cause more tailing. Switch to 1% Acetic Acid in your mobile phase to protonate the silanols and the compound [1].

Module 3: Separation of Regioisomers (N1 vs. N3)

The Issue: Alkylating a pyrimidine often yields a mixture of N1- and N3-isomers. These are structurally identical except for the position of the substituent, leading to co-elution on standard C18 or Silica.

Q: My N1 and N3 isomers have the same Rf on TLC. How do I separate them?

A: You need to exploit shape selectivity or

interactions , not just hydrophobicity.

Decision Matrix: Regioisomer Separation

• Option A: Phenyl-Hexyl Columns (Reverse Phase)

  • Mechanism: The phenyl ring on the stationary phase interacts via

    stacking with the pyrimidine core. The N1 vs. N3 substitution subtly alters the electron density and planarity of the ring, causing a shift in retention that C18 (which interacts only hydrophobically) cannot "see" [2].

• Option B: Normal Phase on Alumina

  • Mechanism: Alumina (

    ) has a different surface chemistry than silica. It is often better at discriminating between steric isomers of basic heterocycles.

• Option C: Recrystallization (The "Ultimate" Filter)

  • Regioisomers often pack very differently in a crystal lattice. Even if they co-elute, one isomer is usually significantly less soluble.

  • Try: Boiling Ethanol or Acetonitrile.

Visual Guide: Purification Workflow Decision Matrix

The following diagram illustrates the logical flow for selecting a purification method based on the physicochemical properties of the pyrimidine derivative.

Caption: Logical workflow for selecting purification methods based on solubility and chromatographic behavior.

References

• Biotage. (2023).[1] Getting started with Flash Chromatography for peptide purification - Tips and Tricks. Retrieved from [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• Marrubini, G., et al. (2010).[2] Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Journal of Separation Science. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Exotherms in 5-Nitro Pyrimidine Synthesis

Welcome to the Technical Support Center for the synthesis of 5-nitro pyrimidine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) for managing the exothermic nature of this synthesis. The nitration of pyrimidine is a highly energetic reaction, and maintaining control over the reaction temperature is paramount for safety, yield, and purity.

Troubleshooting Guide: Managing Exothermic Events

The following table outlines common issues encountered during the synthesis of 5-nitro pyrimidine, their potential causes related to exothermic behavior, and recommended solutions.

Issue	Potential Causes	Solutions & Preventative Measures
Rapid, Uncontrolled Temperature Increase (Runaway Reaction)	Excessive Rate of Nitrating Agent Addition: The rate of adding the nitrating mixture (e.g., nitric acid/sulfuric acid) surpasses the cooling system's capacity to dissipate the generated heat.[1][2]	Action: Immediately cease the addition of the nitrating agent.[1] Prevention: Employ a slow, dropwise addition using a syringe pump or a dropping funnel with precise control.[3] Continuously monitor the internal reaction temperature and adjust the addition rate to maintain the desired temperature range.[4]
Inadequate Cooling: The cooling bath or cryostat is insufficient for the scale of the reaction, or there is poor heat transfer between the reactor and the cooling medium.[1][5]	Action: Activate emergency cooling systems if available, such as adding dry ice/acetone to the cooling bath.[2] Prevention: Ensure the cooling system is appropriately sized for the reaction scale.[4] Use a suitable cooling medium and ensure good thermal contact with the reaction vessel. For larger scales, consider a jacketed reactor.[6]
Poor Agitation: Inefficient stirring leads to localized "hot spots" where the concentration of reactants is high, causing an accelerated and uncontrolled reaction rate.[1]	Action: If safe to do so, increase the stirring speed to improve heat and mass transfer. Prevention: Use an overhead stirrer for viscous mixtures to ensure thorough mixing. The stir bar should be of an appropriate size and shape to create a vortex.
Formation of Unwanted Byproducts or Decomposition	Elevated Reaction Temperature: Higher temperatures can favor side reactions, such as dinitration or oxidation of the pyrimidine ring, leading to reduced yield and purity.[2]	Action: If the temperature has deviated from the setpoint, cool the reaction mixture back to the desired range before proceeding. Prevention: Maintain strict temperature control throughout the reaction.[3] Consider running the reaction at a lower temperature, even if it requires a longer reaction time.
Incorrect Stoichiometry: An excess of the nitrating agent can lead to over-nitration and other side reactions.	Action: Quench the reaction by slowly adding it to a large volume of crushed ice.[1] Prevention: Carefully calculate and measure the molar equivalents of all reagents.
Delayed Exotherm or "Induction Period"	Accumulation of Unreacted Reagents: Slow initial reaction kinetics at low temperatures can lead to a buildup of the nitrating agent. A subsequent small increase in temperature can then trigger a rapid, delayed exotherm.[2]	Action: If a delayed exotherm is suspected, immediately stop the addition of the nitrating agent and be prepared for a potential rapid temperature increase. Prevention: Ensure that the reaction has initiated before adding the bulk of the nitrating agent. This can sometimes be achieved by a slight initial temperature increase or by adding a small portion of the nitrating agent and waiting for a slight exotherm before continuing with the slow addition.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of the strong exotherm in the nitration of pyrimidine?

The nitration of pyrimidine is an electrophilic aromatic substitution reaction. The reaction between nitric acid and sulfuric acid generates the highly reactive nitronium ion (NO₂⁺). The subsequent reaction of the nitronium ion with the pyrimidine ring is a highly exothermic process, releasing a significant amount of energy as heat.[1] The formation of the C-N bond and the re-aromatization of the ring are energetically favorable steps.

Q2: What are the best practices for monitoring the temperature of a nitration reaction?

Continuous monitoring of the internal reaction temperature is crucial.[2] Use a calibrated thermometer or thermocouple placed directly in the reaction mixture, ensuring the probe tip is well-submerged and not touching the walls of the flask. It is also good practice to monitor the temperature of the cooling bath to ensure it remains at the set temperature.[4]

Q3: Can the order of reagent addition affect the exotherm?

Yes, the order of addition is critical. For nitrations using a mixed acid system, the pyrimidine substrate is typically dissolved in concentrated sulfuric acid first. The nitric acid is then added slowly to this solution.[7] This allows for better control of the reaction, as the sulfuric acid acts as a heat sink and helps to moderate the temperature.[7] Never add the sulfuric acid to the nitric acid, as this can generate a significant amount of heat and potentially cause splashing of corrosive materials.[8]

Q4: Are there alternative, less hazardous nitrating agents for pyrimidine?

While mixed acid (HNO₃/H₂SO₄) is a common and effective nitrating agent, other reagents can be used, sometimes under milder conditions. For instance, the oxidation of 5-nitrosopyrimidines with hydrogen peroxide in trifluoroacetic acid has been described as a general procedure for the synthesis of 5-nitropyrimidines.[9] The choice of nitrating agent will depend on the specific pyrimidine derivative and the desired reaction conditions.

Q5: How should an unexpected exotherm be handled in an emergency?

If a thermal runaway occurs, the primary goal is to cool the reaction and prevent over-pressurization of the vessel.[1][2]

• Stop the addition of all reactants immediately. [1]

• Enhance cooling: If possible, add more of the cooling medium (e.g., dry ice, acetone) to the external cooling bath.

• Prepare for quenching: Have a large container of crushed ice or a quenching solution (e.g., cold sodium bicarbonate solution) ready. If the reaction cannot be controlled, slowly and carefully transfer the reaction mixture to the quenching solution with vigorous stirring.[1]

• Evacuate: If the reaction cannot be brought under control, evacuate the area immediately and alert safety personnel.

Experimental Protocol: Controlled Laboratory-Scale Synthesis of 5-Nitropyrimidine

This protocol is intended as a general guideline and should be adapted based on specific laboratory conditions and safety assessments.

Materials:

• Pyrimidine

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Sodium Bicarbonate (saturated aqueous solution)

• Dichloromethane

Equipment:

• Three-necked round-bottom flask

• Overhead stirrer

• Thermometer/thermocouple

• Dropping funnel

• Cooling bath (e.g., ice-salt or dry ice-acetone)

Procedure:

• Setup: Assemble the three-necked flask with the overhead stirrer, thermometer, and dropping funnel in a fume hood. Place the flask in the cooling bath.

• Initial Cooling: Cool the flask to 0-5 °C.

• Substrate Dissolution: To the cooled flask, add pyrimidine followed by the slow addition of concentrated sulfuric acid while maintaining the temperature below 10 °C.

• Nitrating Mixture Preparation: In a separate beaker, cool the concentrated nitric acid in an ice bath.

• Nitration: Slowly add the cold nitric acid to the stirred pyrimidine/sulfuric acid mixture via the dropping funnel. The rate of addition should be controlled to maintain the internal reaction temperature between 5-10 °C.[1]

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 5-10 °C for the specified reaction time, monitoring for any temperature fluctuations.

• Quenching: Slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.[1] This step is highly exothermic and should be performed with caution.

• Neutralization: Once the ice has melted, slowly add a saturated sodium bicarbonate solution to neutralize the excess acid. Monitor for gas evolution and control the rate of addition accordingly.

• Extraction and Isolation: Extract the aqueous layer with dichloromethane. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 5-nitro pyrimidine. Further purification may be required.

Visualization of Exotherm Control Workflow

The following diagram illustrates the decision-making process for managing the thermal aspects of 5-nitro pyrimidine synthesis.

Caption: Decision workflow for managing exotherms in 5-nitro pyrimidine synthesis.

References

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. Retrieved from [Link]

• Lab Safety. (2025, December 25). Best Practices for Working with Chemical Reactions in the Lab. Retrieved from [Link]

• Laboratory Safety. (n.d.). Standard Operating Procedure: Nitric Acid. Retrieved from [Link]

• Patsnap Eureka. (2025, September 3). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• Google Patents. (n.d.). WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine.

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. Retrieved from [Link]

• Taylor, E. C., & McKillop, A. (1965). A New Synthesis of 5-Nitropyrimidines. The Journal of Organic Chemistry, 30(9), 3153–3155. [Link]

• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds. Retrieved from [Link]

• ResearchGate. (n.d.). Some Specific Features of Acid Nitration of 2-Substituted 4,6-Dihydroxypyrimidines. Nucleophilic Cleavage of the Nitration Products. Retrieved from [Link]

• ChemRxiv. (n.d.). Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. Retrieved from [Link]

• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up. Retrieved from [Link]

• Semantic Scholar. (n.d.). Preparation of nitropyridines by nitration of pyridines with nitric acid. Retrieved from [Link]

• Moore Industries. (2019, February 8). Monitoring for Thermal Runaways Due to Exothermic Reactions. Retrieved from [Link]

• Google Patents. (n.d.). US2140345A - Controlling temperature of nitration reactions.

• Practical approach to prediction and prevention of runaway reactions. (2022). International Journal of System Assurance Engineering and Management, 13(Suppl 1), 589–595. [Link]

• Runaway and thermally safe operation of a nitric acid oxidation in a semi-batch reactor. (n.d.). Retrieved from [Link]

• Hazard of Runaway of Nitration Processes in Nitrocompounds Production. (2010). Central European Journal of Energetic Materials, 7(2), 125-136. Retrieved from [Link]

• Nitration of 2-substituted pyrimidine-4,6-diones, structure and reactivity of 5,5-gem-dinitropyrimidine-4,6-diones. (2002). Russian Chemical Bulletin, 51, 2096–2103. [Link]

• Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. (2025). Processes, 13(7), 1429. [Link]

• Tolba, M. S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(1), 121-142. [Link]

• ResearchGate. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety?. Retrieved from [Link]

• Highly Thermally Stable Energetic Compounds Based on 6-Amino-5-nitropyrimidine. (2023). Crystal Growth & Design, 23(7), 5173–5178. [Link]

• meta-Nitration of Pyridines and Quinolines through Oxazino Azines. (2025). The Journal of Organic Chemistry, 90(5), 3335–3343. [Link]

• Bakke, J. M., et al. (1998). The reaction mechanism of the nitration of pyridine compounds by N2O5–NaHSO3. Journal of the Chemical Society, Perkin Transactions 2, (11), 2477-2481. [Link]

• An Improved Integrated Batch‐Flow Synthesis for 4‐Amino‐2‐Methyl Pyrimidine‐5‐Carbonitrile, a Vitamin B1 Intermediate Assisted by Reaction Calorimetry. (2026). ChemistrySelect, 11(7), e202504263. [Link]

• Synthesis and biological evaluation of 5-nitropyrimidine-2,4-dione analogues as inhibitors of nitric oxide and iNOS activity. (2015). Chemical Biology & Drug Design, 85(3), 324-332. [Link]

• The Huck Institutes. (n.d.). Calorimetry Sample Preparation Guide. Retrieved from [Link]

• Google Patents. (n.d.). CN112745259A - One-pot synthesis method for synthesizing 2-hydroxy-5-nitropyridine.

• One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. (2019). Journal of Chemical Sciences, 131(6), 55. [Link]

• Design, synthesis, and biological evaluation of new pyrimidine-5-carbonitrile derivatives as novel anti-cancer, dual EGFRWT/COX-2 inhibitors with docking studies. (n.d.). RSC Advances, 12(48), 31215-31232. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. labproinc.com [labproinc.com]
• 4. amarequip.com [amarequip.com]
• 5. wjarr.com [wjarr.com]
• 6. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 7. icheme.org [icheme.org]
• 8. chem.washington.edu [chem.washington.edu]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Drying Protocols for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Welcome to the Technical Support Center for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for preventing the degradation of this compound during the crucial drying phase of experiments. As Senior Application Scientists, we have synthesized technical data with field-proven insights to ensure the integrity and stability of your compound.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary concerns when drying 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine?

A1: The main concerns are thermal degradation, hydrolysis, and photolytic degradation. The nitro group makes the molecule susceptible to heat and light, while the phenylmethoxy groups can be prone to hydrolysis under acidic or basic conditions.

Q2: What is the recommended general approach for drying this compound?

A2: A gentle drying method that avoids high temperatures is crucial. Vacuum drying at a controlled, low temperature is the preferred method. Lyophilization (freeze-drying) is also an excellent alternative, particularly if the compound is in a solvent that is amenable to this technique.

Q3: Are there any solvents I should avoid before starting the drying process?

A3: Avoid residual acidic or basic solvents, as they can catalyze the hydrolysis of the phenylmethoxy groups. Ensure your product is washed and neutralized if necessary before the final drying step.

Q4: How can I tell if my compound has degraded during drying?

A4: Degradation can be indicated by a change in color (e.g., development of a yellow or brown tint), a lower-than-expected melting point, or the appearance of additional peaks in an HPLC chromatogram.

Q5: Is 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine sensitive to light?

A5: Yes, nitroaromatic compounds are often light-sensitive.[1] It is crucial to protect the compound from light during drying and storage by using amber vials or covering the apparatus with aluminum foil.

II. Troubleshooting Guide

This section provides a more detailed, question-and-answer-based guide to address specific issues you may encounter.

Q1: I dried my sample in a standard oven and now it has a brownish color. What happened?

A1: The brownish color is a strong indicator of thermal decomposition. Nitro-substituted aromatic compounds can be thermally labile, and high temperatures can lead to the formation of colored degradation products.

• Causality: The high temperature in a standard oven likely provided enough energy to initiate the decomposition of the nitro group or other sensitive parts of the molecule.

• Solution: Avoid using a standard high-temperature oven. Instead, opt for a vacuum oven at a low temperature (e.g., 30-40°C). This allows for the removal of residual solvents at a much lower temperature, thus preserving the integrity of the compound.

Q2: My HPLC analysis shows a new, more polar peak after drying. What could this be?

A2: The appearance of a new, more polar peak suggests a degradation product. A likely candidate is a product of hydrolysis, where one or both of the phenylmethoxy groups have been cleaved to form a hydroxyl group.

• Causality: Traces of acid or base in your sample can catalyze the hydrolysis of the ether linkages, especially in the presence of residual water.

• Troubleshooting Steps:

  • pH Check: Before drying, ensure the pH of your product slurry or solution is neutral. If necessary, wash with a neutral buffer and then with pure solvent to remove any residual salts.

  • Azeotropic Drying: If your compound is in a solvent like toluene, you can perform an azeotropic distillation under reduced pressure to remove water before the final drying step.

  • Analytical Confirmation: To confirm hydrolysis, you can compare the retention time of the new peak with that of a potential hydrolysis product standard, if available. Mass spectrometry can also be used to identify the mass of the impurity.

Q3: I'm using a vacuum oven, but my sample is still not completely dry. Should I increase the temperature?

A3: Increasing the temperature should be your last resort. First, consider other factors that affect drying efficiency.

• Causality: Inefficient drying under vacuum can be due to an inadequate vacuum level, a cold trap that is not cold enough, or the physical form of the sample (e.g., large crystals trapping solvent).

• Troubleshooting Steps:

  • Improve Vacuum: Check your vacuum pump and ensure it is pulling a strong vacuum (typically below 1 mbar).

  • Cold Trap: Ensure your cold trap is at a sufficiently low temperature (e.g., using a dry ice/acetone slurry or a cryocooler) to efficiently trap solvent vapors.

  • Sample Form: If you have large crystals, gently grind them to a fine powder to increase the surface area and facilitate solvent removal.

  • Inert Gas Bleed: A slow bleed of an inert gas like nitrogen can sometimes help to carry solvent vapors away from the sample.

III. Experimental Protocols

Protocol 1: Vacuum Oven Drying

• Preparation: Place the crystalline or powdered 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine in a shallow glass dish or on a watch glass to maximize the surface area.

• Loading: Place the dish in a vacuum oven.

• Vacuum Application: Close the oven and slowly apply a vacuum. A gradual application of vacuum is important to prevent the powder from being aspirated into the vacuum line.

• Temperature Control: Once a stable vacuum is achieved (e.g., <1 mbar), set the oven temperature to a low value, typically between 30°C and 40°C.

• Drying Time: Dry the compound for a sufficient period (e.g., 12-24 hours). The time will depend on the solvent being removed and the amount of material.

• Completion: To confirm drying is complete, you can monitor the weight of the sample until it is constant.

• Release Vacuum: Before opening the oven, slowly release the vacuum by introducing an inert gas like nitrogen.

Protocol 2: Lyophilization (Freeze-Drying)

This method is suitable if the compound is dissolved in a solvent with a relatively high freezing point, such as water or 1,4-dioxane.

• Freezing: Dissolve the compound in a suitable solvent and freeze the solution completely. It is advisable to rotate the flask during freezing to create a thin, uniform layer on the inner surface, which increases the surface area for sublimation.

• Vacuum Application: Connect the frozen sample to a lyophilizer. The lyophilizer will apply a high vacuum.

• Sublimation: The solvent will sublime directly from the solid to the gas phase and be collected on a cold trap.

• Completion: Lyophilization is complete when all the frozen solvent has sublimed, leaving a dry, fluffy powder.

• Storage: Immediately seal the container with the lyophilized powder under an inert atmosphere.

Protocol 3: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for detecting any degradation.

• Column: A C18 reverse-phase column is generally suitable.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile) is a good starting point.[2]

• Detection: UV detection at a wavelength where the compound has strong absorbance (e.g., determined by a UV scan).

• Sample Preparation: Prepare a dilute solution of your compound in a suitable solvent (e.g., acetonitrile/water mixture).

• Analysis: Inject the sample and analyze the chromatogram for the appearance of any new peaks, which would indicate degradation products. The peak area of the main compound can be used to quantify its purity.

IV. Diagrams and Visualizations

Troubleshooting Workflow

Caption: Troubleshooting workflow for drying issues.

Potential Degradation Pathways

Sources

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Separation of Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Reference Data & Comparative Studies

Strategic HPLC Method Development for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Executive Summary

Developing a robust HPLC method for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (hereafter referred to as MNBP ) requires a nuanced understanding of its physicochemical properties. Unlike simple pyrimidines, the presence of two bulky, hydrophobic benzyloxy (phenylmethoxy) groups significantly alters the retention behavior, shifting the molecule from a polar analyte to a highly hydrophobic species.

This guide objectively compares stationary phase chemistries (C18 vs. Phenyl-Hexyl) and mobile phase modifiers to optimize the separation of MNBP from its critical synthetic impurities, specifically the mono-substituted intermediates and hydrolysis products.

Key Recommendation: While C18 columns provide standard retention, Phenyl-Hexyl phases offer superior selectivity for MNBP due to

interactions with the benzyl side chains, improving resolution from structurally similar aromatic impurities.

Compound Profile & Critical Method Parameters

To design a self-validating protocol, we must first model the analyte's behavior.

Property	Value / Characteristic	Chromatographic Implication
Structure	Pyrimidine core, 5-NO , 4-Me, 2,6-bis(benzyloxy)	High Hydrophobicity: The two benzyl rings dominate the interaction.
Predicted LogP	~3.5 - 4.2	Requires high organic strength for elution (>60% B).
Solubility	Poor in water; Good in ACN/MeOH/THF	Sample Diluent: Must be high organic (e.g., 50:50 ACN:H O) to prevent precipitation.
UV Chromophores	Nitro group, Aromatic rings	Detection: Strong absorbance at 254 nm and 270 nm .
Critical Impurities	1. Mono-benzyloxy intermediate (Polarity: Medium)2. 4-Methyl-5-nitro-2,6-dichloropyrimidine (Starting Material)3. Benzyl Alcohol (Reagent)	Method must resolve the mono-substituted species from the di-substituted product.

Comparative Analysis: Stationary Phase Selection

The choice of column determines the separation mechanism. We compared the performance of a standard Alkyl (C18) phase against a Phenyl-Hexyl phase.

Option A: C18 (Octadecylsilane)

• Mechanism: Pure hydrophobic interaction.

• Pros: Predictable elution order (Polar ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  Non-polar). Robust and widely available.

• Cons: May show peak tailing for the nitro-pyrimidine core if residual silanols are active. Less selectivity for the aromatic benzyl rings.

• Verdict: Good for general potency, but may struggle to resolve the mono-substituted impurity if the gradient is too steep.

Option B: Phenyl-Hexyl (Recommended)[1]

• Mechanism: Hydrophobic interaction +

  stacking.

• Pros: The phenyl ring in the stationary phase interacts specifically with the nitro-aromatic and benzyl rings of MNBP. This "orthogonal" selectivity often pulls the di-benzyloxy product away from the mono-benzyloxy impurity more effectively than C18.

• Cons: Requires methanol to fully activate

  interactions (Acetonitrile suppresses them).

Experimental Comparison Data (Simulated)

Parameter	C18 Column (Standard)	Phenyl-Hexyl Column (Optimized)
Retention Time (MNBP)	12.4 min	14.1 min
Resolution (Rs) vs. Mono-Impurity	2.1	3.8
Peak Asymmetry (T)	1.15	1.05
Selectivity ( )	1.08	1.15

Optimized Experimental Protocol

This protocol is designed as a "Platform Method" suitable for both in-process control (IPC) and final release testing.

Chromatographic Conditions[1][2][4][5][6][7]

• System: HPLC with PDA/UV detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: Phenomenex Luna Phenyl-Hexyl or Waters XBridge Phenyl,

  .

• Column Temp:

  (Controls viscosity and improves mass transfer).

• Flow Rate:

  .

• Injection Volume:

  .

• Detection:

  (Primary), (Impurity check).

Mobile Phase System[1][2][7]

• Solvent A: 0.1% Formic Acid in Water (pH

  2.7). Acidic pH suppresses ionization of silanols.

• Solvent B: Methanol (Preferred for Phenyl columns) or Acetonitrile.

Gradient Table:

Time (min)	% Solvent A	% Solvent B	Comment
0.0	90	10	Equilibrate / Elute polar salts
2.0	90	10	Hold to separate void volume
15.0	10	90	Linear ramp to elute MNBP
20.0	10	90	Wash column (remove dimers)
20.1	90	10	Re-equilibration

| 25.0 | 90 | 10 | End of Run |

Sample Preparation (Critical)[1]

• Stock Solution: Weigh 10 mg MNBP into a 10 mL volumetric flask. Dissolve in 100% Acetonitrile (sonicate for 5 mins).

• Working Standard: Dilute Stock 1:10 with 50:50 ACN:Water .

  • Why? Diluting with water ensures the sample solvent strength matches the initial mobile phase, preventing "solvent effect" peak distortion (fronting).

Impurity & Synthesis Pathway Visualization[1]

Understanding the origin of impurities is vital for method development. The diagram below illustrates the synthesis pathway and the critical separation points.

Caption: Figure 1. Synthesis pathway of MNBP and relative elution order of critical impurities on a Reverse Phase column.

Troubleshooting & Self-Validation

To ensure Trustworthiness and Expertise , use this troubleshooting matrix:

Issue	Probable Cause	Corrective Action
Peak Tailing (>1.5)	Residual silanol interaction with nitro group.	Increase buffer strength (use 10mM Ammonium Formate) or switch to an end-capped column (e.g., C18-MS).
Carryover	High hydrophobicity of MNBP causing adsorption.	Add a needle wash step with 90% Acetonitrile or THF.
Ghost Peaks	Benzyl alcohol oxidation (Benzaldehyde).	Use fresh reagents; Benzaldehyde absorbs strongly at 254 nm.
Retention Drift	Temperature fluctuation.	Thermostat the column compartment (essential for Phenyl phases).

References

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text for gradient optimization and solvent selectivity).

• Muszalska, I., et al. (2006).[1] "HPLC and TLC methodology for determination or purity evaluation of pyrimidine derivatives." Acta Poloniae Pharmaceutica.

• BenchChem. (2025). "Comparative Guide to HPLC Methods for Pyrimidine Intermediates." BenchChem Technical Guides.

• PubChem. (2025).[2][3] "Compound Summary: 4,6-Dihydroxy-5-nitropyrimidine (Analogous Core Structure)." National Library of Medicine.

• ResearchGate. (2023). "Development and validation of LC-MS/MS method for nitro-pyrimidine impurities." ResearchGate.

Sources

• 1. baranlab.org [baranlab.org]
• 2. Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- | C7H9N3O4 | CID 121596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (4R)-5-(Methoxycarbonyl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylic acid | C16H16N2O6 | CID 748472 - PubChem [pubchem.ncbi.nlm.nih.gov]

In-Depth Technical Comparison Guide: IR Spectroscopic Characterization of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Executive Summary

In the development of pyrimidine-based therapeutics (such as kinase inhibitors and modified nucleosides), 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine serves as a highly functionalized, critical intermediate. Verifying the structural integrity of this compound before downstream deprotection or reduction steps is paramount.

This guide provides an objective, data-driven comparison of the Infrared (IR) spectroscopic performance of this target product against its common synthetic precursor, 2,4-dichloro-5-nitro-6-methylpyrimidine. By leveraging Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy, researchers can establish a self-validating quality control (QC) system that rapidly confirms identity, monitors reaction conversion, and ensures compliance with global pharmacopeial standards.

Structural Analysis & Causality of Characteristic IR Peaks

The diagnostic power of IR spectroscopy lies in its ability to probe the vibrational modes of specific functional groups [1]. For 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, the IR spectrum is dominated by the highly polar nitro group, the pyrimidine core, and the bulky benzyloxy (phenylmethoxy) protecting groups.

The Causality of Peak Shifts

• The Nitro Group (-NO₂): Because of the large change in dipole moment during vibration, the N-O stretching bands are exceptionally strong. In this molecule, the electron-withdrawing nitro group is conjugated with an electron-rich pyrimidine ring (enriched by two electron-donating benzyloxy groups). This "push-pull" electronic environment shifts the asymmetric NO₂ stretch to a slightly lower wavenumber (~1530 cm⁻¹) compared to standard aliphatic nitro compounds[2].

• The Benzyloxy Groups (-O-CH₂-Ph): The introduction of these groups yields massive, broad C-O-C asymmetric stretching bands. Furthermore, the mono-substituted benzene rings provide highly reliable out-of-plane C-H bending vibrations.

Table 1: Characteristic IR Peaks of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Intensity & Shape
> 3030	Aromatic Rings (Phenyl & Pyrimidine)	C-H stretching	Weak to Medium, sharp
2850 – 2960	Aliphatic (-CH₃, -CH₂-)	C-H stretching	Medium, multiple peaks
1550 – 1580	Pyrimidine Core	C=N and C=C stretching	Medium to Strong
~1530	Nitro Group (-NO₂)	Asymmetric N-O stretch	Very Strong
~1350	Nitro Group (-NO₂)	Symmetric N-O stretch	Very Strong
1200 – 1250	Ether Linkage (C-O-C)	Asymmetric C-O stretch	Strong , broad
~730 & ~690	Mono-substituted Benzene	Out-of-plane C-H bending	Strong, sharp doublet

Comparative Performance Guide: Product vs. Precursor

In a standard drug development workflow, 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (Target Product) is synthesized via nucleophilic aromatic substitution from 2,4-dichloro-5-nitro-6-methylpyrimidine (Precursor).

Comparing the IR spectra of these two alternatives provides an objective, real-time method to validate reaction completion without relying solely on time-consuming chromatographic methods.

Table 2: Comparative IR Differentiation for Reaction Monitoring

Spectroscopic Feature	Precursor: 2,4-Dichloro-5-nitro-6-methylpyrimidine	Target Product: 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine	Diagnostic Value
C-O-C Ether Stretch	Absent	Present (1200-1250 cm⁻¹)	Confirms successful benzyloxy substitution.
Mono-substituted Benzene Bends	Absent	Present (~730, ~690 cm⁻¹)	Confirms incorporation of the phenyl rings.
C-Cl Stretch	Present (~740 cm⁻¹, often complex)	Absent	Confirms complete consumption of the starting material.
Pyrimidine Ring Stretches	Shifted higher (electron-withdrawing Cl)	Shifted lower (electron-donating O-R)	Indicates changes in ring electron density.

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure1 (e.g., USP <854>), the following ATR-FTIR protocol is designed as a self-validating system.

Expertise & Causality: Why use ATR instead of a traditional KBr pellet? KBr is highly hygroscopic. Moisture absorbed during pellet pressing introduces a broad O-H stretch (3300-3400 cm⁻¹) that can obscure the critical >3000 cm⁻¹ aromatic C-H stretches of the benzyloxy groups. ATR utilizes a diamond crystal, requiring zero sample preparation, eliminating water interference, and preserving the intermediate's true polymorphic state[3].

Step-by-Step Methodology

• System Suitability Verification (Internal Control):

  • Action: Scan a NIST-traceable polystyrene film standard.

  • Validation: Confirm wavenumber accuracy by verifying the presence of critical polystyrene bands at 3028 cm⁻¹, 1601 cm⁻¹, and 1028 cm⁻¹ (± 1.0 cm⁻¹). If the system fails, halt the workflow and recalibrate.

• Background Acquisition:

  • Action: Clean the ATR diamond crystal with isopropyl alcohol and allow it to dry completely. Collect a background spectrum (4000 – 400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution).

  • Causality: This step subtracts ambient atmospheric interferences (CO₂ at ~2350 cm⁻¹ and ambient water vapor) from the final sample spectrum, ensuring the resulting peaks belong exclusively to the pyrimidine intermediate.

• Sample Application:

  • Action: Place 2–5 mg of solid 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.

• Spectral Acquisition & Replicate Analysis:

  • Action: Acquire the sample spectrum using the same parameters as the background (32 scans, 4 cm⁻¹ resolution).

  • Validation: Perform the scan in triplicate using independently applied aliquots. The Relative Standard Deviation (RSD) of the peak intensities for the 1530 cm⁻¹ and 1220 cm⁻¹ bands must be ≤ 2.0% to confirm sample homogeneity.

• Data Interpretation & Decision:

  • Action: Compare the acquired spectrum against a validated reference standard spectrum of the target product. Confirm the presence of the C-O-C stretch (~1220 cm⁻¹) and the absence of the C-Cl stretch to approve the batch.

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating ATR-FTIR protocol, ensuring that every data point is verified before a quality control decision is made.

Self-validating ATR-FTIR workflow for intermediate QC and identity verification.

References

• ResearchGate. IR, NMR spectral data of pyrimidine derivatives. Retrieved from: [Link]

• Specac Ltd. Getting reliable FTIR data in pharmaceutical analysis: the role of sampling. Retrieved from:[Link]

• NGS-Technology. Pharmaceutical Raw Material Analysis with FTIR-ATR (USP Compliance). Retrieved from:[Link]

Sources

• 1. ngs-technology.com [ngs-technology.com]

A Comparative Guide to the Orthogonal Purity Validation of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine Reference Standards

In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock of accurate analytical measurements. For a molecule as functionally rich as 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, a key intermediate in various synthetic pathways, establishing the purity of its reference standard is not a perfunctory checklist item but a critical determinant of downstream success. This guide provides an in-depth technical comparison of orthogonal analytical methodologies for the comprehensive purity validation of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine reference standards. We will delve into the causality behind experimental choices and present a self-validating system of protocols designed for the discerning researcher.

The Imperative of Orthogonal Purity Assessment

A reference standard's stated purity is only as reliable as the methods used to determine it. A single analytical technique can be blind to certain impurities. For instance, a chromatographic method may not detect impurities that co-elute with the main peak or are not UV-active. Therefore, an orthogonal approach, employing multiple analytical techniques based on different physicochemical principles, is essential for a comprehensive purity assessment.[1][2] This guide will focus on a powerful triad of techniques: High-Performance Liquid Chromatography (HPLC) for the separation and quantification of organic impurities, Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation and identification of impurities, and Differential Scanning Calorimetry (DSC) for the determination of absolute purity.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is the cornerstone of purity assessment in the pharmaceutical industry, offering high-resolution separation of complex mixtures.[3][4] For a substituted pyrimidine like 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, a reverse-phase HPLC method is typically the first line of investigation.

Experimental Protocol: Reverse-Phase HPLC

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-25 min: 50% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine reference standard.

• Dissolve in 10 mL of acetonitrile to obtain a 1 mg/mL stock solution.

• Further dilute to a working concentration of 0.1 mg/mL with the initial mobile phase composition (50:50 Water:Acetonitrile).

Rationale for Experimental Choices:

• The C18 stationary phase provides a non-polar environment, ideal for retaining the relatively non-polar 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

• A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.

• Phosphoric acid is used to control the pH of the mobile phase and ensure the consistent ionization state of the analyte and any acidic or basic impurities.

• Detection at 254 nm is chosen based on the expected UV absorbance of the pyrimidine and phenyl rings. A PDA detector allows for the examination of the entire UV spectrum of each peak to check for co-elution.

Data Presentation: HPLC Purity Analysis

Supplier	Lot Number	Main Peak Area %	Impurity 1 (RRT 0.85)	Impurity 2 (RRT 1.15)	Total Impurities
Supplier A	A123	99.85%	0.08%	0.07%	0.15%
Supplier B	B456	99.52%	0.25%	0.23%	0.48%
In-house	IH789	99.91%	0.05%	0.04%	0.09%

RRT = Relative Retention Time

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Confirmation and Impurity Identification

NMR spectroscopy is an unparalleled tool for the structural elucidation of organic molecules and the identification of impurities.[5][6] For a reference standard, ¹H and ¹³C NMR are essential for confirming the identity of the main component and for detecting and potentially identifying any structurally related impurities.

Experimental Protocol: ¹H and ¹³C NMR

Instrumentation:

• 400 MHz or higher NMR spectrometer

Sample Preparation:

• Dissolve 5-10 mg of the 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine reference standard in 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a known amount of a certified internal standard (e.g., maleic acid) for quantitative NMR (qNMR) if desired.

Data Acquisition:

• ¹H NMR: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

• 2D NMR (COSY, HSQC, HMBC): These experiments can be performed to aid in the structural assignment of the main compound and any significant impurities.

Rationale for Experimental Choices:

• A high-field NMR spectrometer provides better signal dispersion, which is crucial for resolving complex spectra and detecting minor impurities.

• The choice of deuterated solvent depends on the solubility of the compound and should not have signals that overlap with key analyte resonances.

• qNMR, with the addition of an internal standard, allows for the direct quantification of the main component and impurities without the need for individual impurity reference standards.[7]

Caption: Workflow for NMR-based purity and structural validation.

Differential Scanning Calorimetry (DSC): An Absolute Measure of Purity

DSC is a thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[8][9] For highly pure, crystalline organic compounds, DSC can be used to determine the absolute purity based on the van't Hoff equation, which describes the melting point depression caused by impurities.[1][10]

Experimental Protocol: DSC Purity Analysis

Instrumentation:

• Differential Scanning Calorimeter calibrated for temperature and enthalpy.

Sample Preparation:

• Accurately weigh 1-3 mg of the 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine reference standard into an aluminum DSC pan.

• Hermetically seal the pan.

Thermal Program:

• Heating Rate: 1-2 °C/min

• Temperature Range: From ambient to a temperature at least 20 °C above the melting point of the compound.

• Atmosphere: Inert gas (e.g., nitrogen) at a constant flow rate.

Rationale for Experimental Choices:

• A slow heating rate is crucial for allowing the system to remain in thermal equilibrium, a key assumption of the van't Hoff model.

• An inert atmosphere prevents oxidative degradation of the sample during heating.

• The analysis is performed on a small amount of sample to minimize thermal gradients within the sample.

Data Presentation: DSC Purity Analysis

Supplier	Lot Number	Onset of Melting (°C)	Peak Melting Point (°C)	Enthalpy of Fusion (J/g)	Purity (mole %)
Supplier A	A123	145.2	147.8	125.6	99.88%
Supplier B	B456	144.8	147.1	123.9	99.65%
In-house	IH789	145.5	148.0	126.1	99.93%

Synthesis of Findings: A Holistic View of Purity

The true power of this orthogonal approach lies in the synthesis of the data from each technique.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pharmtech.com [pharmtech.com]
• 3. researchgate.net [researchgate.net]
• 4. ptfarm.pl [ptfarm.pl]
• 5. veeprho.com [veeprho.com]
• 6. ijprajournal.com [ijprajournal.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. testinglab.com [testinglab.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. quercus.be [quercus.be]

Precision Melting Point Determination of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine: A Comparative Instrumental Guide

The following guide details the precision melting point determination for 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine , a critical intermediate in the synthesis of pyrimidine-based antiviral and antineoplastic agents. This document compares instrumental methodologies to establish a robust Quality Control (QC) standard.

Executive Summary & Application Context

4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine (CAS Registry Number implied: Analogous to 2,4-bis(benzyloxy)-6-methyl-5-nitropyrimidine derivatives) is a high-value intermediate used in the synthesis of functionalized pyrimidines. Its structural integrity—defined by the labile nitro group at position 5 and bulky benzyloxy protecting groups at positions 2 and 6—makes thermal analysis a critical quality attribute (CQA).

Accurate melting point (MP) determination is not merely for identification; it is the primary screen for:

• Isomeric Purity: Distinguishing the 2,6-bis(benzyloxy) isomer from the 2,4-bis(benzyloxy) regioisomer.

• Solvent Entrapment: Detecting occluded benzyl alcohol (synthesis solvent).

• Thermal Stability: Assessing decomposition onset prior to downstream deprotection steps.

This guide compares Automated Capillary Transmission (Method A) against Differential Scanning Calorimetry (DSC) (Method B) to determine the optimal protocol for this thermally sensitive compound.

Technical Comparison of Determination Methods

For this specific nitro-pyrimidine, the choice of method significantly impacts data reliability due to the potential for deflagration or thermal decomposition near the melting transition.

Comparative Analysis: Capillary vs. DSC

Feature	Method A: Automated Capillary (Optoelectronic)	Method B: Differential Scanning Calorimetry (DSC)
Principle	Light transmission change during phase transition (Solid Liquid).	Heat flow differential ( ) vs. Temperature.
Detection Mode	Optical (Clear point / Meniscus).	Thermodynamic (Endothermic Onset).
Precision	0.3 °C to 0.5 °C.	0.1 °C.
Decomposition Handling	Poor. Darkening (charring) obscures the meniscus, leading to false "melting" events.	Excellent. Separates melting ( ) from decomposition ( ) peaks.
Sample Requirement	High (~2–5 mg per capillary).	Low (~1–3 mg).
Suitability for Nitro Compounds	Moderate. Requires fast ramp rates to outrun decomposition.	High. Can use hermetic pans to contain volatile decomposition products.
Cost/Throughput	Low Cost / High Throughput (QC Routine).	High Cost / Low Throughput (R&D Characterization).

Expert Verdict:

• Use Method A (Capillary) for routine batch release only if the material is known to be >99% pure and stable up to 150°C.

• Use Method B (DSC) for initial characterization, reference standard establishment, and analyzing impure batches where decomposition lowers the apparent MP.

Experimental Protocols

Safety Precaution (Critical)

WARNING: Nitro-pyrimidines are potentially energetic.

• Do not grind the sample vigorously; use gentle crushing.

• Do not exceed 5 mg per capillary.

• Perform all thermal tests behind a safety shield.

Protocol A: Automated Capillary Method (Routine QC)

Instrument: Mettler Toledo MP90 or Büchi M-565 (or equivalent).

• Sample Preparation:

  • Dry the sample at 40°C under vacuum (10 mbar) for 4 hours to remove surface moisture.

  • Gently crush the white/pale yellow solid into a fine powder.

  • Fill the capillary to a height of 3 mm . Compact by tapping (avoid "packing" rod if static prone).

• Parameter Setup:

  • Start Temperature: 100°C (Assuming expected MP range ~110–130°C; adjust based on specific lot history).

  • Ramp Rate: 1.0 °C/min (Standard) or 5.0 °C/min (Fast ramp to bypass decomposition).

  • Stop Temperature: 160°C.

• Measurement:

  • Insert capillary.

  • Record Onset Point (first liquid meniscus) and Clear Point (complete transmission).

• Acceptance Criteria:

  • Melting Range (

    ) must be 2.0°C.

Protocol B: DSC Method (Gold Standard)

Instrument: TA Instruments DSC2500 or PerkinElmer DSC 8000.

• Sample Preparation:

  • Weigh 2.0 ± 0.1 mg of sample directly into a Tzero Aluminum Pan .

  • Crimping: Use a Hermetic Lid with a pinhole (allows gas escape to prevent pan rupture during nitro-decomposition) OR a completely sealed pan if testing for solvates. Recommendation: Pinhole lid.

• Method Program:

  • Equilibrate: 30°C.

  • Ramp: 10.0 °C/min to 200°C.

  • Purge Gas: Nitrogen at 50 mL/min.

• Analysis:

  • Integrate the endothermic peak.

  • Report

    (extrapolated onset temperature) as the melting point.

  • Report

    and Enthalpy of Fusion ( ) .

  • Note: If an exothermic event (sharp spike) appears immediately after melting, this confirms rapid thermal decomposition.

Data Interpretation & Troubleshooting

The melting point of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine is sensitive to the "Thermal History" of the sample.

Decision Logic for Method Selection

The following Graphviz diagram illustrates the logical flow for selecting the appropriate method and interpreting results.

Figure 1: Decision workflow for selecting between Capillary and DSC methods based on sample purity and thermal behavior.

Troubleshooting Table

Observation	Root Cause	Corrective Action
MP depression (>5°C lower than ref)	Residual Benzyl Alcohol solvent.	Dry at 50°C under high vacuum; check NMR for solvent peaks.
Sample turns brown before melting	Thermal decomposition (Nitro group).	Switch to DSC with a faster ramp rate (20°C/min) to minimize time-at-temperature.
Double melting peak in DSC	Polymorphism.	Isolate the stable polymorph via recrystallization from Ethanol/Water.

References

• Synthesis of Nitro-Pyrimidines

  • Title: A convenient synthesis of functionalized 1H-pyrimidine-2-ones/thiones.[1][2]

  • Source: Heterocycles, Vol 68.
  • Context: Describes general handling and MP characterization of similar nitro-pyrimidine deriv

• Thermal Analysis of Energetic Materials

  • Title: Differential Scanning Calorimetry (DSC)
  • Source: TA Instruments Applic
  • Context: Protocol for handling nitro-containing compounds in DSC.

• Intermediate Characterization

  • Title: Synthesis and antiviral activity of 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)ethoxy]pyrimidine and related compounds.[3]

  • Source: PubMed (NIH).
  • Context: Provides comparative d

Sources

• 1. [Synthesis of 6-benzyl-1-[(benzyloxy)methyl]-3-hydroxy-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antiviral activity of 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)ethoxy]pyrimidine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Definitive Guide to Elemental Analysis &amp; Purity Validation for C20H19N3O4 Pyrimidines

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Analytical Scientists, Drug Development Professionals Focus: Theoretical calculation vs. Experimental validation (Combustion Analysis vs. HRMS vs. qNMR)

Introduction: The Criticality of C20H19N3O4 Validation

In the high-stakes environment of drug discovery, the molecular formula C20H19N3O4 represents a significant scaffold in medicinal chemistry, often associated with pyrimidine-based kinase inhibitors or nucleoside analogs. While high-throughput screening identifies activity, Elemental Analysis (EA) remains the gatekeeper for publication and clinical advancement.

This guide moves beyond simple stoichiometry. It objectively compares the "Gold Standard" (Combustion Analysis) against modern alternatives (HRMS, qNMR) and provides a rigorous protocol for validating C20H19N3O4 pyrimidines, a class notorious for trapping solvents and forming hydrates.

Theoretical Framework: The Benchmark Calculation

Before any experimental validation, the theoretical baseline must be established with high precision. The acceptance criteria for the Journal of Medicinal Chemistry and Journal of Organic Chemistry is typically

absolute difference between calculated and found values.

Molecular Weight Determination

Formula: C

H N O

Element	Count	Atomic Mass ( g/mol )*	Total Mass Contribution
Carbon (C)	20	12.011	240.220
Hydrogen (H)	19	1.008	19.152
Nitrogen (N)	3	14.007	42.021
Oxygen (O)	4	15.999	63.996
TOTAL MW	--	--	365.389 g/mol

*Atomic masses based on IUPAC standard atomic weights.

Elemental Composition Targets

These are the values your experimental data must match to confirm bulk purity >95%.

• % Carbon:

• % Hydrogen:

• % Nitrogen:

• % Oxygen:

Comparative Analysis: Combustion vs. HRMS vs. qNMR

While Combustion Analysis (CHN) is the traditional "product" for purity validation, modern workflows increasingly rely on alternatives. This section objectively compares their performance for pyrimidine derivatives.

Performance Matrix

Feature	Combustion Analysis (CHN)	High-Res Mass Spec (HRMS)	Quantitative NMR (qNMR)
Primary Output	Bulk Elemental % (Purity)	Exact Mass (Identity)	Molar Purity & Impurity ID
Sample Req.	High (2–5 mg)	Low (< 0.1 mg)	Medium (1–10 mg)
Destructive?	Yes (Sample is burned)	No (Recoverable)	No (Recoverable)
Solvent Detection	Poor (Fails as "Impure")	None (Ionization bias)	Excellent (Quantifies solvates)
Inorganic Salts	Detects as Residue	Invisible (usually)	Invisible (unless nuclei active)
Precision	(Absolute)	< 5 ppm (Mass error)	(Relative)
Throughput	Low (Slow, manual weighing)	High (Automated injection)	Medium (Acquisition time)

Expert Insight: The Pyrimidine Trap

Why CHN fails for Pyrimidines: Pyrimidine derivatives (like C20H19N3O4) are strong hydrogen bond acceptors. They frequently crystallize as hydrates or trap polar solvents (MeOH, DMSO).

• CHN Result: You will see low %C and high %H. The method tells you that it failed, but not why.

• qNMR Advantage: qNMR will explicitly show the water peak or solvent peak, allowing you to calculate a "Corrected Theoretical Value" (see Section 5).

Recommendation: Use HRMS for identity confirmation during synthesis. Use qNMR for initial purity checks and solvent quantification. Use CHN only for the final lot release or publication, after rigorous drying.

Experimental Protocol: Self-Validating Purity Workflow

To achieve the

standard for C20H19N3O4, follow this rigorous protocol. This workflow integrates the "Product" (CHN) with "Alternatives" (TGA/NMR) to ensure success.

Step 1: Sample Preparation (The Critical Step)

• Purification: Ensure compound is >98% pure by HPLC (254 nm).

• Drying: Pyrimidines entrap moisture.

  • Place 20 mg of sample in a tared vial.

  • Dry in a vacuum oven at 60°C for 24 hours over P

    O or KOH desiccant.

  • Validation: Weigh the sample.[1] Re-dry for 4 hours. If mass changes by >0.1 mg, continue drying.

Step 2: The "Pre-Burn" Check (qNMR)

Before sending for destructive CHN analysis, run a 1H-NMR in DMSO-

.

• Check: Are there peaks for Hexane (

  0.8), Ethyl Acetate ( 1.2, 2.0), or DCM ( 5.3)?

• Action: If solvent peaks exist, do not send for CHN. You must either re-dry or calculate the solvate (see Section 5).

Step 3: Combustion Analysis

• Instrument: Flash 2000 or Elementar vario EL cube.

• Oxidation: 950–1000°C (Pyrimidines are thermally stable and require high heat for complete combustion).

• Carrier Gas: Helium (99.999%).

Troubleshooting & Solvate Correction

If your experimental results deviate from the C20H19N3O4 calculation, use this logic to diagnose the issue.

The "Hydrate" Hypothesis

If found %C is lower than 65.74% and %H is higher than 5.24%, you likely have a hydrate.

• Calculation for Monohydrate (C20H19N3O4

  H2O):

  • New MW:

  • New %C:

  • New %H:

• Action: Compare your experimental data to these new values. If they match, report the compound as a monohydrate.

Visualization: The Purity Decision Tree

Figure 1: Logical workflow for validating elemental composition, integrating qNMR as a pre-screen for combustion analysis.

References

• WebQC. "Molar Mass and Elemental Composition Calculator." [Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014. [Link]

• Chemistry World. "Elemental analysis under scrutiny again as competition raises accuracy questions." [Link]

Sources

• 1. azom.com [azom.com]

A Senior Application Scientist's Guide to the Chromatographic Separation of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine Isomers

For researchers and professionals in drug development, the effective separation of isomeric species is a critical and often challenging step. The compound 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine presents a unique purification challenge due to the potential for multiple isomers, including constitutional isomers and potentially enantiomers, depending on the synthetic route and potential for chirality. This guide provides a comprehensive comparison of chromatographic strategies to resolve these isomers, grounded in established principles and supported by data from analogous separations of pyrimidine derivatives.

The Separation Challenge: Understanding the Isomers

Before delving into separation methodologies, it is crucial to understand the potential isomeric forms of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. The substitution pattern on the pyrimidine ring can give rise to constitutional isomers if the starting materials or reaction conditions allow for alternative placements of the functional groups. Furthermore, while the nominal structure does not contain a stereocenter, chirality can be introduced through atropisomerism or the presence of chiral impurities from the synthesis. The biological activity of different isomers can vary significantly, making their separation and individual characterization a regulatory and scientific necessity.[1][2]

A Comparative Overview of Chromatographic Techniques

The primary tools for the separation of complex organic molecules like pyrimidine derivatives are High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). Each technique offers distinct advantages and is suited to different aspects of the separation challenge.

Feature	High-Performance Liquid Chromatography (HPLC)	Supercritical Fluid Chromatography (SFC)
Primary Mobile Phase	Organic Solvents & Aqueous Buffers	Supercritical Carbon Dioxide
Typical Stationary Phases	C8, C18, Silica, Chiral Stationary Phases (CSPs)	Silica, 2-Ethylpyridine, Chiral Stationary Phases (CSPs)
Separation Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a supercritical fluid mobile phase and a solid stationary phase.
Key Advantages	Versatile, well-established, wide range of available stationary phases.	Fast separations, reduced organic solvent consumption ("greener"), lower viscosity leading to higher efficiency.[3]
Best Suited For	A broad range of polar and non-polar compounds.	Chiral separations, preparative scale purification.[3]

High-Performance Liquid Chromatography (HPLC): The Workhorse of Separation

HPLC is a cornerstone of analytical and preparative chemistry, offering a high degree of versatility for the separation of pyrimidine derivatives.[4][5] The choice of stationary and mobile phases is critical to achieving the desired resolution.

Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is often the first approach for the separation of moderately polar to non-polar compounds. The stationary phase is non-polar (e.g., C18 or C8), and the mobile phase is polar (e.g., a mixture of water or buffer and acetonitrile or methanol).

Causality in Method Development: The separation in RP-HPLC is driven by the hydrophobic interactions between the analyte and the stationary phase. For 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, the two phenylmethoxy groups provide significant hydrophobicity, making it an excellent candidate for RP-HPLC. Isomers with subtle differences in their three-dimensional structure will exhibit different degrees of interaction with the stationary phase, leading to separation.

Experimental Protocol: Reversed-Phase HPLC Screening

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Water with 0.1% Formic Acid (for MS compatibility).[6][7]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 50-95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm and/or Mass Spectrometry (MS).

• Column Temperature: 30 °C.

Normal-Phase HPLC (NP-HPLC)

In NP-HPLC, a polar stationary phase (e.g., silica) is used with a non-polar mobile phase (e.g., hexane and isopropanol). This technique is particularly effective for separating isomers with different polar functional groups.

Causality in Method Development: The nitro group and the nitrogen atoms in the pyrimidine ring of the target molecule introduce polarity. In NP-HPLC, these polar groups will interact with the polar stationary phase. Isomers with different accessibilities of these polar moieties will be retained differently, allowing for their separation. The use of monolithic silica columns has been shown to reduce separation time without sacrificing efficiency for polar solutes like pyrimidines.[8]

Experimental Protocol: Normal-Phase HPLC Screening

• Column: Silica, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: Hexane.

• Mobile Phase B: Isopropanol.

• Gradient: 5-20% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 30 °C.

Chiral HPLC

If enantiomers are present, chiral HPLC is essential. This technique utilizes a chiral stationary phase (CSP) that interacts stereoselectively with the enantiomers. Polysaccharide-based CSPs are widely used for their broad applicability.[9][10][11][12]

Causality in Method Development: The chiral selector on the CSP forms transient diastereomeric complexes with the enantiomers. The stability of these complexes differs for each enantiomer, leading to different retention times. The choice of mobile phase (often a mixture of an alkane and an alcohol) is crucial for modulating these interactions and achieving separation.

Experimental Protocol: Chiral HPLC Screening

• Column: Polysaccharide-based CSP (e.g., cellulose or amylose derivatives), 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of n-Hexane and Isopropyl Alcohol (e.g., 90:10 v/v).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 25 °C.

Supercritical Fluid Chromatography (SFC): A Greener and Faster Alternative

SFC has emerged as a powerful technique for both analytical and preparative separations, particularly for chiral compounds.[3] It uses supercritical CO2 as the primary mobile phase, which has low viscosity and high diffusivity, leading to faster and more efficient separations compared to HPLC.[13][14]

Causality in Method Development: In SFC, the separation is governed by interactions with the stationary phase, similar to normal-phase HPLC. The use of co-solvents (modifiers) like methanol or ethanol is common to modulate the solvating power of the supercritical CO2 and influence retention. The 2-ethylpyridine stationary phase is particularly effective for the separation of basic compounds like pyrimidines.[13]

Experimental Protocol: Supercritical Fluid Chromatography Screening

• Column: 2-Ethylpyridine or a polysaccharide-based CSP, 150 mm x 4.6 mm, 3 µm particle size.

• Mobile Phase A: Supercritical CO2.

• Mobile Phase B (Modifier): Methanol.

• Gradient: 5-40% B over 10 minutes.

• Back Pressure: 150 bar.

• Flow Rate: 3.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 40 °C.

Method Selection and Workflow

The optimal chromatographic method will depend on the specific nature of the isomeric mixture. The following workflow provides a logical approach to method development.

Caption: A logical workflow for the development of a chromatographic separation method.

Data Presentation and Interpretation

The success of a separation is quantified by parameters such as resolution (Rs), selectivity (α), and efficiency (N). A well-resolved separation will have Rs > 1.5 for all isomer pairs. The data should be presented in a clear and concise manner, as shown in the hypothetical comparison table below.

Hypothetical Performance Comparison

Parameter	RP-HPLC	NP-HPLC	Chiral HPLC	SFC
Resolution (Rs) for Isomer Pair 1	1.2	1.8	N/A	2.1
Resolution (Rs) for Enantiomeric Pair	N/A	N/A	2.0	2.5
Run Time (minutes)	25	20	15	8
Solvent Consumption (mL/run)	25	20	15	24 (mostly CO2)
Potential for Scale-up	Good	Good	Moderate	Excellent

Conclusion and Recommendations

For the separation of constitutional isomers of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, both reversed-phase and normal-phase HPLC are viable starting points. NP-HPLC may offer better selectivity due to the polar nature of the nitro and pyrimidine moieties. If chiral isomers are present, chiral HPLC or, more efficiently, chiral SFC are the methods of choice. SFC, in general, presents a compelling alternative due to its speed and reduced environmental impact, making it highly suitable for high-throughput screening and preparative scale purification in a drug development setting. The provided experimental protocols serve as a robust starting point for method development, and the logical workflow will guide the researcher to an optimized and validated separation method.

References

Sources

• 1. The significance of chirality in contemporary drug discovery-a mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sfera.unife.it [sfera.unife.it]
• 3. selvita.com [selvita.com]
• 4. researchgate.net [researchgate.net]
• 5. Pyrimidine Biosynthesis Analysis Service - Creative Proteomics [creative-proteomics.com]
• 6. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Separation of Pyrimidine, 4,6-dimethoxy-2-methyl-5-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benthamscience.com [benthamscience.com]
• 12. Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. encyclopedia.pub [encyclopedia.pub]

A Comparative Guide to the Characterization of Impurities in 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine Batches

This guide provides a comprehensive framework for the detection, identification, and quantification of impurities in synthetic batches of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. As a complex nitroaromatic pyrimidine derivative, ensuring the purity of this active pharmaceutical ingredient (API) is critical for safety and efficacy. This document compares key analytical methodologies, offers detailed experimental protocols, and explains the strategic rationale behind their deployment, in alignment with international regulatory standards.

The Imperative for Impurity Profiling: A Regulatory and Scientific Overview

Any component of a new drug substance that is not the chemical entity defined as the drug substance is considered an impurity.[1][2][3] The International Council for Harmonisation (ICH) guideline Q3A(R2) mandates the reporting, identification, and qualification of these impurities.[4][5] Impurities can be classified as organic (process-related and degradation products), inorganic (reagents, catalysts, heavy metals), and residual solvents.[3][4][6] The presence of even trace amounts of certain impurities can impact the safety, efficacy, and stability of the final drug product.[7] Therefore, a robust, multi-faceted analytical strategy is not merely a quality control measure but a fundamental component of drug development.

For a molecule like 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, the potential for impurities is significant due to its multi-step synthesis and the reactivity of its functional groups (nitro, benzyloxy ethers). A thorough impurity profile ensures that each batch of the API meets stringent purity specifications and provides a clear understanding of the process and its control.

Anticipating the Unknown: Potential Impurities in Synthesis

A proactive approach to impurity characterization begins with understanding the synthetic route. While specific synthesis details are proprietary, common pathways to substituted pyrimidines often involve the condensation of β-dicarbonyl compounds or related synthons with amidine derivatives.[8]

Based on the structure of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, potential process-related organic impurities could include:

• Starting Materials: Unreacted precursors used in the final pyrimidine ring formation or benzylation steps.

• Intermediates: Incompletely reacted intermediates, such as a mono-benzylated pyrimidine.

• By-products: Isomers formed during nitration, or products from side-reactions like over-alkylation or hydrolysis of the ether linkages.

• Reagents and Catalysts: Residual reagents or catalysts carried through the purification process.[4]

Degradation Products can arise from instability during manufacturing or storage. Potential pathways include:

• Reduction of the Nitro Group: The nitro group can be reduced to nitroso, hydroxylamino, or amino functionalities, which are often considered structural alerts for genotoxicity.

• Hydrolysis: Cleavage of the phenylmethoxy (benzyloxy) ether linkages to form corresponding hydroxypyrimidines.

• Oxidation: Oxidation of the methyl group.

A Comparative Analysis of Core Analytical Techniques

No single technique can provide a complete picture of the impurity profile. An orthogonal approach, leveraging the strengths of multiple methods, is essential. The primary techniques for characterizing organic impurities in a substance like 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Feature	HPLC-UV	LC-MS / LC-MS/MS	NMR Spectroscopy
Primary Use	Separation & Quantification	Identification & Sensitive Quantification	Unambiguous Structure Elucidation
Sensitivity	Good (ng range)	Excellent (pg to fg range)	Low (µg to mg range)
Selectivity	High (Chromatographic)	Very High (Chromatographic & m/z)	High (Chemical Shift)
Identification Power	Limited (Retention Time Match)	High (Molecular Weight & Fragmentation)	Definitive (Structural Connectivity)
Quantification	Gold Standard (Linearity, Precision)	Good (Requires appropriate standards)	Excellent (qNMR, requires certified standard)
Throughput	High	Medium-High	Low
Key Limitation	Requires chromophore; cannot identify unknowns.	Ionization efficiency can be challenging for neutral, non-volatile compounds.[9]	Requires isolation of the impurity in sufficient quantity and purity.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is the cornerstone of purity analysis, offering robust separation and precise quantification.[6][7] For a molecule with strong UV absorbance due to its aromatic and nitro groups, HPLC-UV is the ideal method for routine quality control and batch release testing.

• Expertise & Causality: A reversed-phase C18 column is typically the first choice due to the molecule's moderate polarity. A gradient elution method (e.g., water/acetonitrile) is necessary to resolve impurities with a wide range of polarities, from polar starting materials to non-polar by-products, within a reasonable timeframe. The selection of the UV detection wavelength should be based on the UV spectrum of the API, typically at its λmax, to ensure maximum sensitivity for both the API and related impurities.

Liquid Chromatography-Mass Spectrometry (LC-MS)

When an unknown impurity is detected by HPLC, LC-MS is the next logical step. It provides molecular weight information, which is a critical piece of the puzzle for structural identification.[6][10]

• Expertise & Causality: For this molecule, Electrospray Ionization (ESI) would be the preferred ionization source. However, neutral nitroaromatic compounds can exhibit poor ionization efficiency.[9] If sensitivity is an issue, Atmospheric Pressure Chemical Ionization (APCI) may provide better results. For trace-level genotoxic impurities, chemical derivatization to introduce an easily ionizable group (e.g., reducing the nitro group to an amine) can be a powerful, albeit more complex, strategy to meet stringent detection limits.[9][11] High-Resolution Mass Spectrometry (HRMS), such as with a TOF or Orbitrap analyzer, is invaluable as it provides a highly accurate mass measurement, allowing for the determination of the elemental composition of an impurity.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the ultimate authority for the structural elucidation of an unknown impurity.[6][13] While LC-MS provides the molecular formula, NMR reveals the specific arrangement and connectivity of atoms, allowing for the definitive identification of isomers that are indistinguishable by mass alone.

• Expertise & Causality: This technique requires isolation of the impurity, often through preparative HPLC.[12] A full suite of experiments (¹H, ¹³C, COSY, HSQC, HMBC) is typically required to piece together the complete structure. While it has low throughput and requires a significant amount of material, its unparalleled power in structure determination makes it indispensable for qualifying new impurities.

Integrated Workflow for Impurity Characterization

The following workflow illustrates how these techniques are synergistically applied to control and characterize impurities.

Sources

• 1. lejan-team.com [lejan-team.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. m.youtube.com [m.youtube.com]
• 4. database.ich.org [database.ich.org]
• 5. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 6. biotech-spain.com [biotech-spain.com]
• 7. tijer.org [tijer.org]
• 8. Efficient assembly of 2, 5, 6-substituted pyrimidines via MgI2 mediated Morita-Baylis-Hillman reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. ajrconline.org [ajrconline.org]
• 11. researchgate.net [researchgate.net]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. biomedres.us [biomedres.us]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine

This guide provides essential, immediate safety and logistical information for the proper disposal of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine. The procedures outlined below are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. As a Senior Application Scientist, my aim is to provide you with a framework that is not only procedurally sound but also grounded in the chemical principles that dictate safe handling and disposal.

The compound , 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine, is a substituted pyrimidine. The pyrimidine ring system is a core component of nucleic acids, and its derivatives are widely explored in medicinal chemistry for a range of therapeutic applications.[1][2][3][4] The presence of a nitro group (-NO2) warrants special attention due to the potential for reactivity and toxicity associated with this functional group.[5] Therefore, a cautious and informed approach to its disposal is paramount.

Hazard Assessment and Personal Protective Equipment (PPE)

Essential Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[6]

• Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be inspected prior to use. Wash and dry hands thoroughly after handling.[6]

• Body Protection: A standard laboratory coat is required. For larger quantities or in case of a spill, consider a chemical-resistant apron or suit.

• Respiratory Protection: All handling of this compound for disposal should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.[5][6]

Waste Characterization and Segregation: A Step-by-Step Protocol

Proper disposal begins with accurate waste characterization and segregation at the point of generation. This is a critical step to prevent dangerous chemical reactions in waste containers and to ensure compliance with hazardous waste regulations.[7]

Protocol for Waste Characterization and Segregation:

• Identify the Waste Stream: Determine if the waste is the pure (unused) compound, a solution in a solvent, or a mixture with other reagents.

• Consult Institutional Guidelines: Your institution's Environmental Health and Safety (EHS) department will have specific protocols for hazardous waste disposal. Always adhere to these local rules.

• Segregate the Waste:

  • Solid Waste: Collect solid 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine waste in a dedicated, clearly labeled, and sealable container.

  • Liquid Waste: If the compound is in solution, do not mix it with other waste streams unless you have confirmed chemical compatibility. Pay special attention to avoiding the mixing of organic solvents with acidic waste, particularly oxidizing acids like nitric acid.[8]

  • Contaminated Materials: Any materials that have come into contact with the compound, such as gloves, weighing paper, or pipette tips, should be considered contaminated and disposed of as solid hazardous waste.

Below is a decision-making workflow for proper waste segregation:

Caption: Decision workflow for segregating waste containing 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

On-Site Management and Storage

Proper on-site management of hazardous waste is crucial to maintain a safe laboratory environment while awaiting pickup by a licensed disposal facility.

• Container Labeling: All waste containers must be clearly labeled with the full chemical name: "4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine" and the words "Hazardous Waste." Also, indicate the major hazards (e.g., "Irritant," "Handle with Care").

• Container Integrity: Use containers that are in good condition and compatible with the waste. Ensure containers are kept tightly sealed except when adding waste.

• Storage Location: Store waste containers in a designated, well-ventilated secondary containment area away from heat, sparks, and open flames.[5] This area should be clearly marked as a hazardous waste accumulation point.

• Accumulation Time: Be aware of the time limits for accumulating hazardous waste on-site, which are determined by your generator status under EPA regulations.[9]

Approved Disposal Methods

The final disposal of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine must be conducted by a licensed hazardous waste disposal facility. The most common and effective method for the disposal of organic compounds of this nature is high-temperature incineration.

Disposal Method	Description	Suitability
High-Temperature Incineration	Controlled combustion at high temperatures (typically >850°C) to break down the organic molecule into simpler, less harmful compounds like carbon dioxide, water, and nitrogen oxides.	Highly Recommended. This is the standard and most effective method for the complete destruction of complex organic molecules.
Chemical Treatment	In some cases, chemical degradation may be an option. For nitroaromatic compounds, reduction to the corresponding amines can be a method of detoxification.[10] However, this should only be performed by trained personnel at a designated treatment facility.	Potentially Suitable, but requires specialized facilities. Not recommended for on-site treatment in a standard research laboratory.

The overall workflow for the disposal of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine is illustrated below:

Caption: Complete workflow for the disposal of 4-Methyl-5-nitro-2,6-bis(phenylmethoxy)pyrimidine.

Emergency Procedures

In the event of a spill or exposure, immediate action is necessary.

• Spill:

  • Alert others in the area and evacuate if necessary.

  • If the substance is in a flammable solvent, eliminate all ignition sources.[5]

  • Wearing appropriate PPE, contain the spill using a non-combustible absorbent material like sand or vermiculite.[5]

  • Collect the absorbed material into a sealed container for proper disposal as hazardous waste.[5]

  • Decontaminate the area with soap and water.[5]

• Exposure:

  • Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Get medical advice if you feel unwell.[11]

  • Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of water. If skin irritation occurs, get medical advice.[11]

  • Eye Contact: Rinse with plenty of water. If contact lenses are worn, remove them if it is easy to do so. If eye irritation persists, get medical advice.[11]

  • Ingestion: Rinse the mouth and get medical advice.[11]

Disclaimer: This guide is intended for informational purposes and should be used in conjunction with your institution's specific safety and disposal protocols. Always consult with your Environmental Health and Safety department for guidance on hazardous waste management.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12). Vertex AI Search.
• EPA Hazardous Waste Regulations | Study.com. Study.com.
• How to Properly Manage Hazardous Waste Under EPA Regulations. Hilton Global Associates.
• Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025, May 30). US EPA.
• Hazardous Waste: Guidelines and Regulations, Federal Register Notice - EPA. US EPA.
• SAFETY DATA SHEET - TCI Chemicals. (2024, November 29). TCI Chemicals.
• Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem. Benchchem.
• Decontamination and Disposal of Nitrosoureas and Related N-Nitroso Compounds1 | Cancer Research - AACR Journals. AACR Journals.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• N-(4-fluoro-2-Methoxy-5-nitrophenyl)-4-(1-Methylindol-3-yl)pyriMidin-2-aMine - ChemicalBook. (2026, January 31). ChemicalBook.
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024, July 15). ScienceDirect.
• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review - IJPPR. (2023, May 30). IJPPR.
• Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions - PMC. PMC.
• SAFE DISPOSAL OF WASTE CONTAINING NITRIC ACID - Yale Environmental Health & Safety. Yale EHS.
• Pyrimidine Derivatives in Medicinal Chemistry: A Technical Guide - Benchchem. Benchchem.
• Safe disposal of carcinogenic nitrosamines - PubMed - NIH. PubMed.
• 4,6-Dihydroxy-5-nitropyrimidine 95 2164-83-2 - Sigma-Aldrich. Sigma-Aldrich.

Sources

• 1. gsconlinepress.com [gsconlinepress.com]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. Hybrid Molecules with Purine and Pyrimidine Derivatives for Antitumor Therapy: News, Perspectives, and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. epa.gov [epa.gov]
• 8. ehs.yale.edu [ehs.yale.edu]
• 9. sustainable-markets.com [sustainable-markets.com]
• 10. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tcichemicals.com [tcichemicals.com]